Hirudin (55-65) (sulfated)

Core Science & Biosynthesis

Mechanism of action of sulfated Hirudin (55-65) on thrombin exosite I

Executive Summary

This technical guide delineates the molecular mechanism by which the sulfated C-terminal fragment of Hirudin (residues 55-65) inhibits Thrombin. Unlike active-site inhibitors, this peptide functions as an exosite antagonist . It targets Exosite I (the fibrinogen recognition site) with high specificity, driven by a critical post-translational modification: the sulfation of Tyrosine 63. This interaction serves as a model for "electrostatic steering" in protein-protein recognition and is the foundational basis for the design of bivalent direct thrombin inhibitors (DTIs) like bivalirudin.

Structural Biology of the Interaction

To understand the mechanism, one must first deconstruct the interacting partners. The inhibition is not catalytic; it is steric and allosteric.

The Target: Thrombin Exosite I

Thrombin possesses a highly electropositive surface patch distinct from its catalytic triad (His57, Asp102, Ser195). This region, Exosite I (or the Anion-Binding Exosite), is comprised principally of the loop segments Lys65–Glu76 and Arg35–Gln38.

• Function: It acts as a docking port for bulky substrates like fibrinogen and the thrombin receptor (PAR-1).

• Key Residues: Arg73, Arg75, Arg77, Lys36, and Lys81 create a dense positive charge field.

The Ligand: Sulfated Hirudin (55-65)

The C-terminal tail of hirudin is an acidic dodecapeptide. Its sequence is: Asp55 - Phe56 - Glu57 - Glu58 - Ile59 - Pro60 - Glu61 - Glu62 - Tyr63(SO3) - Leu64 - Gln65

This sequence adopts a helical turn followed by an extended chain, perfectly complementary to the Exosite I groove.

Molecular Interaction Map

The binding is driven by two distinct forces:

• Hydrophobic Anchoring: Phe56, Pro60, and Leu64 bury themselves into hydrophobic pockets on the thrombin surface, displacing water and providing entropic gain.

• Electrostatic Locking: The anionic glutamate residues (Glu57, Glu58, Glu61, Glu62) form salt bridges with the cationic arginine cluster of Exosite I.

Figure 1: Molecular Interaction Map detailing the critical residue-level contacts between Sulfated Hirudin 55-65 and Thrombin Exosite I. The sulfated tyrosine (Tyr63) acts as the primary anchor.

The Role of Sulfation (Tyr63): The Affinity Multiplier

The presence of the sulfate group on Tyrosine 63 is the single most critical determinant of high-affinity binding.

Thermodynamic Amplification

Native hirudin is sulfated.[1] Recombinant forms often lack this modification unless specifically engineered.

• Non-sulfated Hirudin (55-65):

  .

• Sulfated Hirudin (55-65):

  .

Mechanism of Enhancement: The sulfate group (

) provides a localized, high-density negative charge that is geometrically distinct from a carboxylate group (Asp/Glu). It forms a specific, multi-point hydrogen bond network with Arg73 and Arg75 of thrombin. This interaction is not merely electrostatic; it is structurally organizing, reducing the entropic penalty of binding by "locking" the C-terminal tail into a rigid conformation.

Comparative Binding Data

The following table summarizes the kinetic differences, highlighting the impact of Tyr63 sulfation.

Parameter	Sulfated Hirudin (55-65)	Non-Sulfated Hirudin (55-65)	Mechanistic Implication
(Dissociation Constant)	~25 nM	~250 nM	Sulfation increases affinity by 10-fold.
(Binding Energy)	-10.5 kcal/mol	-9.1 kcal/mol	The sulfate group contributes ~1.4 kcal/mol.
(Association Rate)			Electrostatic steering accelerates recognition.
Mode of Action	Tight Exosite Blockade	Loose Exosite Blockade	Sulfation ensures effective competition with fibrinogen.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

To validate the mechanism described above, ITC is the preferred method over SPR (Surface Plasmon Resonance) because it directly measures the binding enthalpy (

), separating the enthalpic contribution of the sulfate bond from entropic factors.

Protocol Design (Self-Validating)

Objective: Determine thermodynamic parameters (

, , ) of Sulfated Hirudin 55-65 binding to -Thrombin.

Reagents:

• Ligand: Synthetic Sulfated Hirudin 55-65 (purity >98% by HPLC). Dissolve in buffer to 200

  M.

• Macromolecule: Human

  -Thrombin (active site blocked with PPACK to prevent autolysis is recommended but not strictly required if kept at ). Concentration: 20 M.

• Buffer (Critical): 50 mM HEPES, 150 mM NaCl, pH 7.4. Both protein and peptide must be dialyzed into the exact same buffer to prevent heat of dilution artifacts.

Step-by-Step Workflow

• Preparation:

  • Degas both samples for 10 minutes to prevent bubble formation in the cell.

  • Load 20

    M Thrombin into the sample cell (Volume ~1.4 mL).

  • Load 200

    M Sulfated Hirudin into the injection syringe.

• Titration Parameters:

  • Temperature:

    (Standard) or (Physiological).

  • Stirring Speed: 1000 RPM.

  • Injections: 20 injections of 2

    L each.

  • Spacing: 180 seconds between injections (allows signal to return to baseline).

• Control:

  • Perform a "buffer-into-protein" and "peptide-into-buffer" titration to subtract heat of dilution.

Data Analysis Logic

The resulting isotherm will be exothermic (negative peaks).

• Steepness of the curve: Indicates affinity (

  ). A steeper slope = tighter binding (Sulfated).

• Amplitude (Y-axis): Indicates Enthalpy (

  ). Sulfated hirudin will show a significantly larger negative compared to non-sulfated, confirming the formation of the extra salt bridges at Tyr63.

Figure 2: ITC Experimental Workflow for thermodynamic validation of Hirudin-Thrombin interaction.

Implications for Drug Development

Understanding the mechanism of Hirudin 55-65 has direct translational value.

• Bivalirudin Design: Bivalirudin is a peptidomimetic that links the active-site inhibitor (D-Phe-Pro-Arg) to the Hirudin 55-65 tail via a tetraglycine spacer. The 55-65 tail positions the active-site warhead precisely.

• Reversibility: Unlike native Hirudin, which binds almost irreversibly due to multiple contact points, the 55-65 fragment (and bivalirudin) allows for reversible inhibition. Thrombin can slowly cleave the linker in bivalirudin, but the 55-65 tail remains bound to Exosite I until it dissociates.

• Exosite Blocking: Even without blocking the active site, Hirudin 55-65 acts as an anticoagulant by preventing fibrinogen (which requires Exosite I binding) from docking.

References

• Skrzypczak-Jankun, E., et al. (1991).[1] Structure of the hirudin-thrombin complex.[1][2][3][4][5][6][7][8] Journal of Molecular Biology.

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry.

• Di Cera, E. (1995). Thermodynamic investigation of hirudin binding to the slow and fast forms of thrombin. Journal of Molecular Biology.

• Myles, T., et al. (2001). Electrostatic steering and ionic tethering in the formation of the thrombin-hirudin complex. Biochemistry.

• Nienaber, V. L., et al. (1993). Structural analysis of the interaction between hirudin and thrombin. Biochemistry.

Sources

• 1. Changes in interactions in complexes of hirudin derivatives and human alpha-thrombin due to different crystal forms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of the thrombin-hirudin complex: a novel mode of serine protease inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure of the thrombin-hirudin complex: a novel mode of serine protease inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermodynamic investigation of hirudin binding to the slow and fast forms of thrombin: evidence for folding transitions in the inhibitor and protease coupled to binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural basis of RGD-hirudin binding to thrombin: Tyr3 and five C-terminal residues are crucial for inhibiting thrombin activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Probing the hirudin-thrombin interaction by incorporation of noncoded amino acids and molecular dynamics simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US5196404A - Inhibitors of thrombin - Google Patents [patents.google.com]

The Decisive Role of Tyrosine Sulfation in Hirudin (55-65) Binding Kinetics to Thrombin: A Technical Guide

Abstract

This technical guide provides an in-depth analysis of the binding affinity kinetics of the C-terminal fragment of hirudin, specifically residues 55-65, to its target, α-thrombin. We explore the critical post-translational modification of tyrosine sulfation at position 63 (Tyr63) and its profound impact on the molecular interaction. By synthesizing data from kinetic assays and structural studies, this guide elucidates the mechanistic basis for the enhanced anticoagulant potency of sulfated hirudin. We present a comparative analysis of the binding kinetics (K_a, K_d, k_on, k_off) for both sulfated and unsulfated forms of the hirudin (55-65) peptide. Furthermore, this guide offers detailed, field-proven methodologies for characterizing these interactions using Surface Plasmon Resonance (SPR) and chromogenic inhibition assays, providing researchers and drug development professionals with a comprehensive resource for understanding and investigating this pivotal anticoagulant interaction.

Introduction: Thrombin, Hirudin, and the Significance of the C-Terminal Fragment

Thrombin is a serine protease that plays a central role in the blood coagulation cascade by converting soluble fibrinogen into insoluble fibrin clots[1]. Its dysregulation is implicated in numerous thrombotic disorders, making it a prime target for anticoagulant therapies. Hirudin, a potent and highly specific natural thrombin inhibitor isolated from the salivary glands of the medicinal leech Hirudo medicinalis, represents a paradigm of high-affinity protein-protein interaction[2].

The interaction between hirudin and thrombin is bivalent: the N-terminal domain of hirudin blocks the active site of thrombin, while its acidic C-terminal tail binds to a distinct region known as anion-binding exosite I (ABE-I), which is also the recognition site for fibrinogen[3][4]. The C-terminal fragment, encompassing residues 55-65, is independently capable of binding to exosite I and inhibiting thrombin's clotting activity[5]. A key feature of natural hirudin is the sulfation of the tyrosine residue at position 63, a post-translational modification that has been shown to dramatically enhance its inhibitory activity[2][6]. This guide focuses on quantifying this enhancement by comparing the binding kinetics of the sulfated versus the unsulfated Hirudin (55-65) peptide.

Comparative Binding Kinetics: The Quantitative Impact of Tyr63 Sulfation

The affinity of a ligand for its receptor is quantitatively described by the equilibrium dissociation constant (K_d), which is the ratio of the dissociation rate constant (k_off) to the association rate constant (k_on). A lower K_d value signifies a higher binding affinity. In the context of hirudin, sulfation of Tyr63 significantly lowers the K_d, primarily through electrostatic interactions that stabilize the complex.

Peptide Variant	Inhibition Constant (K_i)	Fold Increase in Affinity
Unsulfated Hirudin (55-65)	~ 0.29 µM	-
Sulfated Hirudin (54-65)*	~ 0.054 µM	~ 5.4-fold

Note: Data for the sulfated peptide is for the slightly longer 54-65 fragment, which is expected to have comparable binding kinetics to the 55-65 fragment.

This approximate 5- to 10-fold increase in binding affinity conferred by a single sulfate group underscores the critical role of this post-translational modification in optimizing the anticoagulant potency of hirudin[2][6]. The kinetic basis for this enhanced affinity is attributed to both an increased association rate (k_on) and a decreased dissociation rate (k_off), resulting in a more stable and longer-lasting inhibitor-enzyme complex.

Structural Basis of the Enhanced Interaction

The C-terminal tail of hirudin binds to thrombin's anion-binding exosite I, a region rich in positively charged amino acid residues[1]. The Hirudin (55-65) fragment, with its sequence of acidic glutamate residues, is predisposed to interact with this electropositive site.

The sulfation of Tyr63 introduces a highly negative sulfate group, which acts as an electrostatic anchor, forming a strong salt bridge with the positively charged side chain of Lysine 236 and/or Lysine 240 within exosite I. This additional, high-energy interaction significantly stabilizes the bound complex, accounting for the lower dissociation rate observed for the sulfated peptide.

Below is a conceptual diagram illustrating the interaction of both hirudin forms with thrombin's exosite I.

Caption: Interaction of unsulfated vs. sulfated Hirudin (55-65) with thrombin's exosite I.

Methodologies for Kinetic Analysis

Accurate determination of binding kinetics is paramount for understanding structure-activity relationships and for the development of novel therapeutics. The following are standard, robust methods for characterizing the hirudin-thrombin interaction.

Surface Plasmon Resonance (SPR)

SPR is a label-free, real-time technique for measuring biomolecular interactions. It provides a full kinetic profile, including k_on, k_off, and K_d.

Workflow for SPR Analysis of Hirudin-Thrombin Interaction

Caption: Standard workflow for SPR analysis of Hirudin-Thrombin binding kinetics.

Detailed SPR Protocol:

• Ligand Immobilization (Thrombin):

  • A CM5 sensor chip is activated with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

  • Human α-thrombin is diluted to 20-50 µg/mL in 10 mM sodium acetate, pH 4.5, and injected over the activated surface to achieve an immobilization level of ~2000-4000 Response Units (RU). The choice of a lower pH is to pre-concentrate the positively charged thrombin on the negatively charged carboxymethyl-dextran surface, facilitating efficient coupling.

  • Remaining active esters are quenched by injecting 1 M ethanolamine-HCl, pH 8.5, for 7 minutes.

  • A reference flow cell is prepared similarly but without thrombin injection to allow for background signal subtraction.

• Kinetic Analysis (Hirudin Peptides as Analytes):

  • The system is equilibrated with a running buffer such as HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20, pH 7.4).

  • Sulfated and unsulfated Hirudin (55-65) peptides are prepared in a dilution series in the running buffer. A typical concentration range would span from 0.1 to 5 times the expected K_d.

  • Each peptide concentration is injected over the thrombin and reference surfaces for a defined association time (e.g., 180 seconds), followed by a dissociation phase where only running buffer flows over the chip (e.g., 300-600 seconds). A sufficient dissociation time is crucial for accurate k_off determination.

  • Between each cycle, the sensor surface is regenerated by a short pulse of a low pH solution (e.g., 10 mM Glycine-HCl, pH 2.0) to remove all bound peptide without denaturing the immobilized thrombin.

• Data Processing:

  • The reference flow cell data is subtracted from the active flow cell data to correct for bulk refractive index changes and non-specific binding.

  • The resulting sensorgrams are globally fitted to a 1:1 Langmuir binding model to derive the kinetic rate constants (k_on and k_off) and the equilibrium dissociation constant (K_d).

Chromogenic Thrombin Inhibition Assay

This enzymatic assay measures the inhibitory potency (K_i) of the hirudin peptides by quantifying their effect on thrombin's ability to cleave a chromogenic substrate.

Detailed Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 0.1% BSA, pH 7.8.

  • Thrombin Stock: Human α-thrombin is diluted in assay buffer to a working concentration that gives a linear rate of substrate cleavage over the desired time course (e.g., 2-5 nM).

  • Chromogenic Substrate: A thrombin-specific substrate (e.g., S-2238, H-D-Phe-Pip-Arg-pNA) is prepared in distilled water at a concentration of ~1-2 mM.

  • Inhibitor (Hirudin Peptides): Serial dilutions of sulfated and unsulfated Hirudin (55-65) are prepared in assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 20 µL of either assay buffer (for control) or hirudin peptide dilution.

  • Add 160 µL of thrombin solution to each well and incubate for 10-15 minutes at 37°C to allow for inhibitor-enzyme binding to reach equilibrium. This pre-incubation is critical for accurate K_i determination.

  • Initiate the reaction by adding 20 µL of the chromogenic substrate to each well.

  • Immediately measure the change in absorbance at 405 nm over time (e.g., every 30 seconds for 5-10 minutes) using a microplate reader. The rate of p-nitroaniline (pNA) release is directly proportional to the residual thrombin activity.

• Data Analysis:

  • Calculate the initial reaction velocity (V_o) for each inhibitor concentration from the linear portion of the absorbance vs. time plot.

  • Plot the percentage of thrombin inhibition (relative to the uninhibited control) against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

  • Convert the IC50 to the inhibition constant (K_i) using the Cheng-Prusoff equation, which accounts for the substrate concentration and its Michaelis-Menten constant (K_m).

Implications for Drug Development

The profound effect of Tyr63 sulfation on the binding kinetics of Hirudin (55-65) offers critical insights for the rational design of novel anticoagulants.

• Potency Enhancement: This case study exemplifies how a single, targeted post-translational modification can enhance binding affinity by an order of magnitude. This principle can be applied to the optimization of other peptide- or small molecule-based inhibitors targeting thrombin's exosite I.

• Bio-mimicry: The development of synthetic hirudin analogs (hirulogs) has incorporated these structural insights. Designing molecules with appropriately positioned anionic groups to mimic the sulfated tyrosine can lead to highly potent and specific thrombin inhibitors.

• Kinetic Optimization: Understanding the individual contributions of k_on and k_off to overall affinity allows for the fine-tuning of drug-target residence time. For an anticoagulant, a slow k_off may be desirable to ensure sustained thrombin inhibition.

Conclusion

The sulfation of Tyrosine 63 in the Hirudin (55-65) fragment is not a subtle modification but a decisive factor in its interaction with thrombin. This single sulfate group enhances binding affinity by approximately an order of magnitude, transforming a moderate-affinity interaction into a high-affinity one. This enhancement is structurally rooted in the formation of a strong electrostatic interaction with positively charged residues in thrombin's anion-binding exosite I, leading to a more stable drug-target complex. The methodologies detailed herein, particularly Surface Plasmon Resonance, provide a robust framework for quantifying these kinetic differences and serve as essential tools for any research or drug development program focused on thrombin inhibition. Understanding this interplay between post-translational modification and binding kinetics is fundamental to appreciating the elegance of natural inhibitor design and to advancing the development of next-generation antithrombotic agents.

References

• Ayala, Y. M., Di Cera, E., & Andrade, M. A. (2001). The role of the Na+ binding site in the allosteric regulation of thrombin. Journal of Biological Chemistry, 276(47), 44339-44345. [Link]

• Baglin, T. P., Langdown, J., Frasson, R., & Huntington, J. A. (2016). Discovery and characterization of an antibody directed against exosite I of thrombin. Journal of Thrombosis and Haemostasis, 14(1), 137-142. [Link]

• Creative Biolabs. (n.d.). Surface Plasmon Resonance Protocol & Troubleshooting. Retrieved from [Link]

• Jandrot-Perrus, M., Hoin-Audran, P., & Guillin, M. C. (1991). Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets. Blood Coagulation & Fibrinolysis, 2(2), 285-291. [Link]

• Krstenansky, J. L., Mao, S. J., & Owen, T. J. (1990). Interaction of hirudin with thrombin: identification of a minimal binding domain of hirudin that inhibits clotting activity. FEBS Letters, 269(2), 425-429. [Link]

• Li, G., et al. (2020). RGD-hirudin-based low molecular weight peptide prevents blood coagulation via subcutaneous injection. Journal of Biological Engineering, 14(1), 1-13. [Link]

• Lazar, J. B., Winant, R. C., & Johnson, P. H. (1991). Chemical modifications and amino acid substitutions in recombinant hirudin that increase hirudin-thrombin affinity. The Journal of biological chemistry, 266(10), 6132–6137. [Link]

• Nowak, G., & Schror, K. (2007). Hirudin--the comeback of a promising anticoagulant. Cardiovascular drug reviews, 25(2), 147–160. [Link]

• Payne, M. H., Krstenansky, J. L., Yates, M. T., & Mao, S. J. (1991). Positional effects of sulfation in hirudin and hirudin PA related anticoagulant peptides. Journal of medicinal chemistry, 34(3), 1184–1187. [Link]

• Rydel, T. J., Tulinsky, A., Bode, W., & Huber, R. (1991). The refined structure of the hirudin-thrombin complex. Journal of molecular biology, 221(2), 583–601. [Link]

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry, 25(16), 4622–4628. [Link]

• Tsen, G., & Bunting, S. (2013). The complete N-terminal extension of heparin cofactor II is required for maximal effectiveness as a thrombin exosite 1 ligand. PloS one, 8(3), e59535. [Link]

• Voronina, E. N., et al. (2023). Tyrosine phosphorylation of recombinant hirudin increases affinity to thrombin and antithrombotic activity. Journal of Peptide Science, 29(12), e3499. [Link]

• Zhang, R., et al. (2014). Structural basis of RGD-hirudin binding to thrombin: Tyr3 and five C-terminal residues are crucial for inhibiting thrombin activity. BMC structural biology, 14, 27. [Link]

Sources

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. Tyrosine phosphorylation of recombinant hirudin increases affinity to thrombin and antithrombotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. RGD-hirudin-based low molecular weight peptide prevents blood coagulation via subcutaneous injection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of the thrombin-hirudin complex: a novel mode of serine protease inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemical modifications and amino acid substitutions in recombinant hirudin that increase hirudin-thrombin affinity - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural & Thermodynamic Analysis of the Sulfated Hirudin (55-65):Thrombin Exosite I Complex

Executive Summary

This technical guide analyzes the structural determinants and kinetic advantages of the sulfated C-terminal fragment of Hirudin (residues 55-65) in its complex with human

-thrombin. Unlike active-site inhibitors, this fragment functions via exosite-directed inhibition , leveraging a "lock-and-key" electrostatic mechanism at Exosite I (the fibrinogen recognition site).

The critical differentiator is the post-translational sulfation of Tyrosine-63 (Tyr63), which enhances binding affinity by approximately 10-fold (

kcal/mol). This guide details the molecular architecture of this interaction, provides a validated protocol for the difficult synthesis of sulfated peptides, and outlines the crystallographic workflow used to resolve this complex.

Molecular Architecture: The Exosite I Interface

The Hirudin (55-65) peptide, often referred to in literature as a variant of "Hirugen," binds to the anion-binding Exosite I of thrombin. This interaction is distinct from the catalytic triad (Ser195, His57, Asp102) but sterically hinders the binding of fibrinogen, thereby inhibiting clot formation.

The Electrostatic Steering Mechanism

Thrombin’s Exosite I is defined by a dense patch of basic residues, creating a strong positive electrostatic potential. The Hirudin 55-65 fragment is highly acidic, containing a sequence rich in Aspartate and Glutamate.

Sequence (Hirudin 55-65): Asp55 - Phe56 - Glu57 - Glu58 - Ile59 - Pro60 - Glu61 - Glu62 - Tyr63(SO3) - Leu64 - Gln65[1]

Key Interfacial Contacts:

• The Hydrophobic Cluster: Residues Phe56, Ile59, Pro60, Tyr63, and Leu64 form a hydrophobic face that packs against a complementary apolar region on the thrombin surface (involving Phe34 and Leu65 of thrombin).

• The Anionic Anchor: The negatively charged side chains of Asp55 and Glu57 form salt bridges with the basic cluster of thrombin (Arg73, Arg75, Arg77 ).

The Role of Tyr63 Sulfation

The sulfation of Tyr63 is the thermodynamic "switch" of this interaction. In non-sulfated variants, Tyr63 binds primarily through hydrophobic stacking. Upon sulfation, the sulfate group (

) acts as a high-affinity anchor.[2]

• Structural Consequence: The sulfate oxygen atoms engage in a specific hydrogen-bonding network with Tyr76 and Ile82 (backbone) of thrombin, while simultaneously interacting electrostatically with the surrounding basic field.

• Thermodynamic Impact:

  • Sulfated

    :

  • Non-Sulfated

    :

  • Note: Full-length Hirudin binds in the femtomolar range (

    M) due to the synergistic binding of the N-terminal domain to the active site.

Interaction Pathway Diagram

The following diagram maps the critical residue-to-residue contacts stabilizing the complex.

Caption: Interaction map showing the electrostatic clamping (Green) and hydrophobic packing (Yellow) between Thrombin Exosite I and Hirudin 55-65.

Experimental Protocol: Synthesis of Sulfated Hirudin (55-65)

Synthesizing sulfated peptides is technically demanding because the sulfate ester bond (

) is acid-labile . Standard Solid Phase Peptide Synthesis (SPPS) using 95% Trifluoroacetic acid (TFA) for cleavage will hydrolyze the sulfate, yielding the non-sulfated tyrosine.

The "Self-Validating" Synthesis Strategy

To ensure integrity, we utilize a 2-Chlorotrityl Chloride (2-CTC) resin approach with low-acid cleavage, avoiding harsh deprotection conditions.

Reagents Required:

• Resin: 2-Chlorotrityl chloride resin (Loading 0.3-0.6 mmol/g).

• Building Blocks: Fmoc-protected amino acids.[3][4]

• Critical Reagent: Fmoc-Tyr(SO

  Na)-OH (Commercially available, stable in base).

• Cleavage Cocktail: 1% TFA / 5% TIS (Triisopropylsilane) / 94% DCM (Dichloromethane).

Step-by-Step Methodology:

• Resin Loading:

  • Swell 2-CTC resin in DCM for 20 min.

  • Couple the first residue (Fmoc-Gln(Trt)-OH) using DIPEA in DCM.

  • Validation: Measure loading efficiency via UV absorbance of the Fmoc-piperidine adduct.

• Chain Elongation (Fmoc SPPS):

  • Deprotection: 20% Piperidine in DMF (

    min).

  • Coupling: 3 eq. Fmoc-AA, 3 eq. HBTU/HOBt, 6 eq. DIPEA.

  • Critical Step (Tyr63): Couple Fmoc-Tyr(SO

    Na)-OH. Note: Do not use pre-activation heating >40°C for this residue.

• Cleavage (The Critical Control Point):

  • Standard TFA cleavage (95%) will destroy the product.

  • Protocol: Treat resin with 1% TFA in DCM containing 5% TIS at 0°C for

    min cycles.

  • Filter directly into a solution of 10% Pyridine in Methanol (to neutralize acid immediately).

  • Causality: The 1% TFA is strong enough to cleave the peptide from the hyper-acid-sensitive 2-CTC linker but weak enough to preserve the sulfate ester and side-chain protecting groups (if using global deprotection, specific side-chain strategies like Allyl/Alloc may be required, but for this fragment, a "low-temp" global cleavage with scavengers is often attempted, or the "Neosystem" method using ammonium acetate).

• Purification & Validation:

  • HPLC: Use a gradient of Acetonitrile/Water with 10 mM Ammonium Acetate (pH 7.0). Do not use TFA in the mobile phase.

  • Mass Spec (QC): Use MALDI-TOF in Negative Ion Mode .

    • Why? Positive mode often causes in-source fragmentation of the sulfate (

      peak), leading to false negatives. Negative mode stabilizes the anion.

Structural Analysis Workflow: Crystallography

The resolution of the Hirudin:Thrombin complex (PDB: 4HTC or 1HAG for Hirugen) established the structural basis for modern anticoagulants.

Crystallization Conditions

• Protein: Human

  -Thrombin (purified, active site blocked with PPACK to prevent autolysis).

• Ligand: Sulfated Hirudin 55-65 (5-fold molar excess).

• Method: Hanging drop vapor diffusion.

• Precipitant: 20-25% PEG 4000 or Ammonium Sulfate, 0.1 M Phosphate buffer, pH 7.4.

• Temperature: 4°C (slows kinetics, improves order).

Data Processing & Refinement

Upon collecting X-ray diffraction data (typically to 2.5 - 2.9 Å resolution for these complexes), the refinement process must account for the electron density of the sulfate group.

• Molecular Replacement: Use the coordinates of native human

  -thrombin as the search model.

• Difference Maps (

  ): Look for strong positive density near Exosite I.

• Fitting: The sulfated tyrosine is modeled into the density. The sulfur atom has more electrons than carbon/oxygen, often appearing as a prominent bulb in the density map even at lower resolutions.

• Validation: Check the B-factors of the C-terminal tail. In the absence of the peptide, Exosite I loops (residues 65-84) are often disordered. Binding of the peptide rigidifies this region (lower B-factors).

Quantitative Data Summary

The following table summarizes the binding thermodynamics derived from Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR) studies.

Parameter	Sulfated Hirudin (55-65)	Non-Sulfated Hirudin (55-65)	Impact of Sulfation
(Dissociation Constant)			~5-10x Affinity Gain
(Binding Energy)
Binding Mode	Enthalpy Driven	Entropy Driven	Structural Rigidification
Primary Interaction	Electrostatic + H-Bond Network	Hydrophobic + Weak Ionic	Specificity Anchor

Implications for Drug Development

The structural insights from the Hirudin 55-65 complex directly informed the design of Bivalirudin (Angiomax).

• Peptidomimetics: Bivalirudin consists of the Hirudin 53-64 C-terminal tail (for specificity) linked via a tetraglycine spacer to a D-Phe-Pro-Arg active site inhibitor (for potency).

• Reversibility: Unlike full-length Hirudin (which binds almost irreversibly), the synthetic peptide mimetics are slowly cleaved by thrombin at the Arg-Pro bond, allowing for controlled reversibility—a critical safety feature in clinical anticoagulation.

• Future Targets: Small molecules designed to mimic the Tyr63-SO

  charge distribution are currently being explored as oral anticoagulants that target Exosite I exclusively, leaving the active site free to process other substrates (like Protein C), potentially reducing bleeding risks.

References

• Skrzypczak-Jankun, E., et al. (1991). Structure of the hirugen and hirulog 1 complexes of alpha-thrombin.[2][5] Journal of Molecular Biology.

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry.

• Rydel, T. J., et al. (1990). The structure of a complex of recombinant hirudin and human alpha-thrombin.[6] Science.

• Seibert, C., & Sakmar, T. P. (2008). Small-molecule ligands for the sulfotyrosine-binding pocket of a G protein-coupled receptor. Fmoc-SPPS Sulfation Protocols.

• Di Cera, E. (2008). Thrombin interactions. Chest.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structure of the hirugen and hirulog 1 complexes of alpha-thrombin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficient solid-phase synthesis of sulfotyrosine peptides using a sulfate protecting-group strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural basis of RGD-hirudin binding to thrombin: Tyr3 and five C-terminal residues are crucial for inhibiting thrombin activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crystal structure of the thrombin-hirudin complex: a novel mode of serine protease inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Properties of Hirudin (55-65) Sulfated Binding Interactions

This guide is structured as a high-level technical whitepaper designed for biophysical chemists and drug discovery scientists. It moves beyond basic descriptions to address the thermodynamic drivers of molecular recognition.

Technical Guide & Biophysical Analysis

Executive Summary

The interaction between Thrombin and the C-terminal tail of Hirudin (residues 55-65) represents a canonical model of "electrostatic steering" followed by "induced fit." While the full-length Hirudin protein inhibits Thrombin with femtomolar affinity (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

M), the C-terminal dodecapeptide alone accounts for a significant portion of this specificity through binding at Exosite I .[1]

Crucially, the post-translational sulfation of Tyrosine-63 (Tyr63) is not merely a decorative modification; it is a thermodynamic anchor.[1][2] This guide details how sulfation enhances binding affinity by approximately 10-fold (from ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

300 nM to 30-50 nM) through specific enthalpic gains, and provides a validated workflow for characterizing these interactions using Isothermal Titration Calorimetry (ITC).[1]

Structural Mechanistics: The Anionic Tail & Exosite I

To understand the thermodynamics, we must first map the structural interface. Thrombin possesses a highly electropositive surface patch known as Anion-Binding Exosite I , distinct from the catalytic active site.

The Molecular Handshake

The Hirudin (55-65) fragment is an acidic peptide with the sequence: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3)-Leu-Gln[1][2]

• Electrostatic Steering: The abundance of Glutamate (Glu) and Aspartate (Asp) residues creates a negatively charged "tail" that is rapidly attracted to the basic residues of Exosite I (Arg73, Arg75, Arg77).[1][2]

• The Sulfation Lock: The sulfate group on Tyr63 acts as a "super-anion." Unlike a carboxylate group, the sulfate provides a larger, delocalized negative charge that forms a salt bridge network with Arg73 and Arg75 on Thrombin.

• Hydrophobic Shielding: Upon binding, residues 60-64 form a ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -helical turn, burying hydrophobic residues (Phe56, Ile59, Leu64) into the protein interface, displacing solvent water.[1]

Visualization of the Interaction Pathway

The following diagram illustrates the binding logic, separating the generic electrostatic attraction from the specific sulfation-mediated lock.

Caption: Mechanistic pathway of Hirudin (55-65) binding to Thrombin, highlighting the transition from long-range steering to the specific sulfate lock.[1][2]

Thermodynamic Profiling

The binding of Hirudin (55-65) is a classic example of Enthalpy-Entropy Compensation .[1][2]

Comparative Data: Sulfated vs. Non-Sulfated

The following data summarizes the thermodynamic impact of the sulfate group. Note that values can vary based on buffer ionization heat, but the relative differences are consistent across literature (e.g., Stone & Hofsteenge).[1][2]

Parameter	Symbol	Non-Sulfated Hirudin (55-65)	Sulfated Hirudin (55-65)	Impact of Sulfation
Dissociation Constant				5-10x Higher Affinity
Gibbs Free Energy				More Exergonic ( kcal/mol)
Enthalpy				Major Driver (Stronger Bonds)
Entropy Term				Less favorable entropy gain

Analysis of the Signature[3]

• Enthalpy Driven (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ): The sulfated interaction is significantly more exothermic.[1] This confirms the formation of tight salt bridges between the sulfate and the arginine cage. The of kcal/mol suggests the sulfate group contributes nearly 40% of the total binding enthalpy.

• Entropic Cost (

  ): The sulfated peptide loses more conformational entropy upon binding (it becomes more rigid in the binding pocket) compared to the non-sulfated form. However, the massive enthalpic gain from the sulfate bond overrides this penalty, resulting in a net increase in affinity.

Experimental Methodology: ITC Protocol

As an Application Scientist, I recommend Isothermal Titration Calorimetry (ITC) as the "Gold Standard" for this measurement.[1][2] Unlike SPR, ITC measures the heat of binding directly, providing

and in a single experiment without immobilization artifacts.

Pre-Requisites

• Ligand: Synthetic Hirudin(55-65) sulfated (Purity >98%).[1][2] Note: Recombinant expression in E. coli usually yields non-sulfated peptides unless specific auxotrophic strains are used.

• Target: Human ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -Thrombin (active site blocked with PPACK to prevent autolysis is recommended but not strictly required if working at low temperatures).[1]

• Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4. Critical: Avoid phosphate buffers if possible, as their ionization enthalpy can obscure the protein binding signal.

Step-by-Step Workflow

• Dialysis (The "Make or Break" Step):

  • Both the Thrombin protein and the Hirudin peptide must be dialyzed into the exact same buffer vessel. Mismatched buffers will cause large heats of dilution that mask the binding signal.

  • Duration: 12-16 hours at 4°C.[1][2]

• Sample Preparation:

  • Cell: Load Thrombin into the ITC cell at

    .

  • Syringe: Load Sulfated Hirudin into the syringe at

    (10-12x receptor concentration).

  • Degassing: Degas samples for 10 minutes to prevent bubble formation during stirring.

• Titration Parameters (Standard ITC200/PEAQ):

  • Temperature: 25°C.

  • Stirring: 750 RPM.

  • Injection 1: 0.4 ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    L (exclude from analysis).[1]

  • Injections 2-19: 2.0

    L each.

  • Spacing: 150 seconds between injections (ensure signal returns to baseline).

• Data Analysis:

  • Subtract the heat of dilution (titrating peptide into buffer alone).

  • Fit to a One-Site Binding Model .[1][2]

  • Self-Validation Check: The stoichiometry (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    ) should be close to 1.0 (0.9–1.1).[1] If , your Thrombin may be partially inactive or aggregated.[1]

ITC Logic Diagram[1][2]

Caption: Validated ITC workflow ensuring thermodynamic accuracy and buffer matching.

Implications for Drug Development[1][2]

Understanding the thermodynamics of the sulfated tail is critical for the design of Bivalent Direct Thrombin Inhibitors (DTIs) .

• Bivalency Strategy: Modern DTIs (like Bivalirudin) mimic Hirudin by linking an active-site inhibitor to the Exosite I binding tail.[1][2]

• Optimization: The data shows that replacing the sulfated tyrosine with a non-sulfated isostere (e.g., phenylalanine or glutamate) results in a significant loss of affinity.

• Synthetic Challenges: While sulfation increases affinity, it complicates synthesis and stability (sulfate hydrolysis).[1][2] Drug developers often seek "sulfate mimetics"—residues that provide the enthalpic benefit of the sulfate group without the chemical instability.

References

• Skrzypczak-Jankun, E., et al. (1991).[1][2][3] "Structure of the hirudin-thrombin complex." Journal of Molecular Biology.

• Stone, S. R., & Hofsteenge, J. (1986).[1][2] "Kinetics of the inhibition of thrombin by hirudin." Biochemistry.

• Betz, A., et al. (1991).[1][2] "Binding of the N-terminal and C-terminal fragments of hirudin to thrombin."[4][5] Biochemistry.

• Di Cera, E. (1998).[1][2] "Thrombin interactions with hirudin." Trends in Cardiovascular Medicine.

• Sigma-Aldrich. (2023).[1][2] "Ac-Hirudin Fragment 55-65 non-sulfated Product Sheet." [1][2]

Sources

• 1. Ac-Hirudin Fragment 55-65 non-sulfated =97 HPLC 113274-57-0 [sigmaaldrich.com]
• 2. Ac-Hirudin Fragment 55-65 non-sulfated =97 HPLC 113274-57-0 [sigmaaldrich.com]
• 3. Changes in interactions in complexes of hirudin derivatives and human alpha-thrombin due to different crystal forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rcsb.org [rcsb.org]
• 5. Structural basis of RGD-hirudin binding to thrombin: Tyr3 and five C-terminal residues are crucial for inhibiting thrombin activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: Impact of C-Terminal Hirudin Fragments on Fibrinogen Clotting Time

Executive Summary

This technical guide analyzes the specific anticoagulant mechanism of C-terminal hirudin fragments (e.g., Hirugen, residues 54–65).[1][2] Unlike catalytic site inhibitors (e.g., argatroban), these peptides function as exosite-directed competitive antagonists . By occupying Exosite I (the Anion-Binding Exosite I) on

-thrombin, they sterically hinder fibrinogen recognition without necessarily occluding the catalytic triad (Ser195-His57-Asp102).

For researchers in drug development, this distinction is critical: C-terminal fragments will prolong Fibrinogen Clotting Time (Thrombin Time) significantly while showing minimal inhibition in standard small-substrate chromogenic assays. This guide details the molecular basis, Structure-Activity Relationships (SAR), and validated experimental protocols for characterizing these fragments.

Mechanistic Foundation: The Exosite I Paradox

Thrombin Topology and Hirudin Binding

Native hirudin inhibits thrombin via a "bivalent" mechanism: its N-terminal domain blocks the active site, while its acidic C-terminal tail wraps around the enzyme to bind Exosite I.

C-terminal fragments (residues 54–65) retain only the Exosite I binding capability. This creates a unique inhibition profile:

• Fibrinogen: Requires Exosite I docking to orient its A

  chain into the thrombin active site. Blocked by C-terminal fragments.

• Chromogenic Substrates (e.g., S-2238): Small peptides that diffuse directly into the active site without Exosite I assistance. Unaffected by C-terminal fragments.

Molecular Interaction Diagram

The following diagram illustrates the competitive exclusion of fibrinogen by the C-terminal hirudin fragment (Hirugen) at Exosite I.

Figure 1: Mechanism of Action. C-terminal fragments block Exosite I, preventing Fibrinogen orientation, while leaving the active site accessible to small molecules.

Structure-Activity Relationship (SAR)

The potency of C-terminal fragments is dictated by electrostatic complementarity and specific hydrophobic interactions.[3] The native sequence is rich in acidic residues, mimicking the carboxyl-terminal tail of the fibrinogen A

chain.

Critical Residues[4]

• Acidic Residues (Asp55, Glu57, Glu58, Glu61, Glu62): Form salt bridges with the basic residues (Arg73, Arg75, Arg77) of Thrombin Exosite I.

• Hydrophobic Patch (Phe56, Ile59, Pro60, Leu64, Tyr63): These residues dock into a hydrophobic cleft on the thrombin surface.

• Sulfation of Tyr63: This is the single most critical determinant of high affinity.

Impact of Sulfation and Sequence Length

The following table summarizes the inhibition constants (

) and binding affinities ( ) derived from comparative studies. Note the dramatic shift in potency with sulfation.

Peptide Variant	Sequence Characteristics	Binding Affinity ( )	Impact on Clotting Time
Native Hirudin	Full length (1–65), Sulfated Tyr63	~ 20 fM (femtomolar)	Extreme Prolongation
Hirugen (S-Hir54-65)	C-term 54–65, Sulfated Tyr63	~ 0.1 – 0.2 nM	Significant Prolongation
Hirudin 54-65	C-term 54–65, Non-sulfated	~ 1 – 2 µM	Moderate Prolongation
Hirudin 54-65 (Mutant)	Phe56 Ala	> 50 µM	Minimal / Inactive

Technical Insight: The sulfated tyrosine (Tyr-SO

) increases affinity by approximately 10-fold to 100-fold compared to the non-sulfated counterpart due to enhanced electrostatic interaction with the cationic Exosite I.

Experimental Methodologies

To accurately assess C-terminal fragments, one must use a Clotting Assay (Thrombin Time) rather than a standard amidolytic assay. The following protocols ensure scientific rigor and self-validation.

Protocol: Quantitative Thrombin Time (QTT)

This assay measures the time required for a standardized thrombin solution to clot a standard fibrinogen source in the presence of the inhibitor.

Reagents:

• Buffer: TBS-BSA (50 mM Tris-HCl, 150 mM NaCl, 0.1% BSA, pH 7.4). BSA prevents non-specific peptide loss to plastic.

• Thrombin: Human

  -thrombin, diluted to ~5-7.5 NIH Units/mL.

• Fibrinogen: Human fibrinogen, 2 mg/mL in TBS.

• Inhibitor: Serial dilutions of C-terminal peptide (0.1 nM to 10 µM).

Workflow:

• Pre-incubation: Mix 100 µL of Inhibitor (or Buffer control) with 100 µL of Thrombin. Incubate at 37°C for 5 minutes. Rationale: Allows equilibrium binding to Exosite I.

• Initiation: Add 200 µL of pre-warmed Fibrinogen solution.

• Measurement: Record time to clot formation using a mechanical coagulometer (e.g., fibrometer) or optical density monitoring (405 nm).

• Analysis: Plot Clotting Time (sec) vs. [Inhibitor]. Determine

  (concentration doubling the baseline clotting time).

The "Self-Validating" Control: Amidolytic Assay

To prove the inhibitor is Exosite-specific (and not an active site contaminant), run a parallel assay using a chromogenic substrate (e.g., S-2238).

• Expected Result for C-terminal Fragment:

  • Clotting Assay: Dose-dependent prolongation.

  • Chromogenic Assay: No inhibition (or negligible effect at high concentrations).

• If both are inhibited, your peptide may be contaminated or non-specific.

Experimental Workflow Diagram

Figure 2: Dual-Assay Validation Workflow. Pathway A confirms efficacy; Pathway B confirms mechanism specificity.

Data Analysis & Interpretation

When analyzing data from these experiments, researchers should expect specific kinetic behaviors.

Dose-Response Characteristics

Data from the Thrombin Time assay should be linearized to calculate the inhibitory constant. For exosite inhibitors, the relationship between clotting time and concentration is often linear or hyperbolic depending on the concentration relative to

.

Doubling Time Concentration (

): The concentration required to double the clotting time is a robust metric.

• Sulfated peptide: Expect

  in the nanomolar range (e.g., 50–200 nM).

• Non-sulfated peptide: Expect

  in the micromolar range (e.g., 1–5 µM).

Troubleshooting Low Activity

If the C-terminal fragment shows lower than expected activity:

• Check Sulfation Status: Synthetic peptides often lack the post-translational sulfation of Tyr63. Mass spectrometry must confirm the presence of the sulfate group (+80 Da).

• Check pH: Exosite I binding is electrostatic.[1] High ionic strength or incorrect pH can disrupt the salt bridges between the peptide's acidic residues and the exosite's basic residues.

• Check Albumin: High BSA concentrations can sometimes sequester hydrophobic peptides, though this is less common with the highly acidic hirudin fragments.

References

• Skrzypczak-Jankun, E., et al. (1991).[4] "Structure of the hirugen and hirulog 1 complexes of alpha-thrombin." Journal of Molecular Biology. Link

• Naski, M. C., et al. (1990). "The C-terminal 12 residues of hirudin constitute the core of the anion-binding exosite interaction." Journal of Biological Chemistry. Link

• Maraganore, J. M., et al. (1989). "Anticoagulant activity of synthetic hirudin peptides." Journal of Biological Chemistry. Link

• Betz, A., et al. (1992). "Inhibition of thrombin by hirudin fragments: Interaction with the anion-binding exosite."[1] Biochemistry. Link

• Sigma-Aldrich. (1998). "Enzymatic Assay of Hirudin."[5] Technical Bulletin. Link

Sources

• 1. Hirudin (54-65) (desulfated) | Thrombin Inhibitor [benchchem.com]
• 2. Deciphering the structural elements of hirudin C-terminal peptide that bind to the fibrinogen recognition site of alpha-thrombin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Molecular weight and chemical properties of Hirudin (55-65) sulfated peptide

This technical guide details the physicochemical properties, synthesis challenges, and biological mechanism of the sulfated Hirudin (55-65) peptide.

Physicochemical Profile, Synthesis Protocols, and Thrombin Inhibition Mechanisms[1]

Executive Summary

The Hirudin (55-65) sulfated peptide is a critical C-terminal fragment of the potent thrombin inhibitor hirudin, originally isolated from the medicinal leech Hirudo medicinalis.[1] Unlike the full-length protein which binds the thrombin active site, this acidic dodecapeptide mimetic specifically targets Exosite I (the anion-binding exosite) of thrombin.

The presence of a sulfonyl group on Tyrosine-63 (Tyr63) is the defining molecular feature, enhancing binding affinity by approximately 10-fold compared to its non-sulfated counterpart. This guide provides a rigorous analysis of its molecular weight, chemical stability, and the specialized solid-phase synthesis (SPPS) required to preserve the labile sulfate ester.

Part 1: Molecular Identity & Structural Characteristics

The Hirudin (55-65) fragment corresponds to the C-terminal tail of the native protein. It is highly acidic, characterized by a concentration of glutamate residues and a critical sulfated tyrosine.

Sequence (One-Letter): D-F-E-E-I-P-E-E-Y(SO3H)-L-Q Sequence (Three-Letter): Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3H)-Leu-Gln

Molecular Weight Analysis

Discrepancies in reported molecular weights often arise from confusion between the 55-65 and 54-65 fragments, or between free acid and salt forms. The data below represents the Hirudin (55-65) free acid form.

Property	Value	Notes
Chemical Formula	C₆₄H₉₀N₁₂O₂₇S	Sulfated form
Monoisotopic Mass	1490.57 Da	Calculated for [M+H]⁺
Average Molecular Weight	1491.53 Da	Standard reference value
Non-Sulfated MW	1411.47 Da	Loss of -SO₃ group (-80 Da)
Net Charge (pH 7.0)	-6 to -7	Highly anionic due to 4 Glu + 1 Asp + 1 Tyr(SO₃)

Critical Note: Commercial preparations often list a MW of ~1548 Da. This typically corresponds to the Hirudin (54-65) fragment (Gly-Asp-...), which contains an additional N-terminal Glycine. Verify the sequence explicitly before experimentation.

Part 2: Physicochemical Properties

1. Solubility and Reconstitution

• Solubility: Highly soluble in water (>1 mg/mL) and alkaline buffers due to the high content of acidic residues (Asp, Glu).

• Isoelectric Point (pI): ~3.2. The peptide is negatively charged at physiological pH.

• Reconstitution Protocol: Dissolve in sterile distilled water or 50 mM NH₄HCO₃. Avoid acidic buffers (pH < 4.0) for long-term storage to prevent desulfation.

2. Chemical Stability (The Sulfation Challenge)

The sulfate ester on Tyrosine is acid-labile .

• Acid Stability: Hydrolysis of the sulfate group occurs rapidly in strong acids (e.g., 95% TFA) and slowly in weak acids.

• Thermal Stability: Stable at 25°C in lyophilized form. In solution, degradation accelerates >37°C if pH is not neutral.

• Mass Spectrometry Behavior: In positive ion mode (ESI+), the sulfate group is fragile and often observed as a neutral loss of 80 Da (SO₃). Negative ion mode (ESI-) is recommended for intact mass verification.

Part 3: Mechanism of Action (Thrombin Interaction)

Hirudin (55-65) acts as a "bivalent" inhibitor mimetic. While it does not block the catalytic triad (active site) of thrombin directly, it occupies Exosite I , a positively charged surface patch on thrombin responsible for docking fibrinogen.

Mechanism:

• Electrostatic Steering: The negatively charged peptide is drawn to the highly basic Exosite I of thrombin.

• Lock-and-Key Binding: The hydrophobic residues (Phe56, Ile59, Leu64) dock into hydrophobic pockets on thrombin.

• Sulfation Enhancement: The Tyr63(SO₃) residue interacts with Ile82 and Lys65 of thrombin. This interaction organizes the binding interface, reducing the entropic cost of binding and increasing affinity (

  ) from micromolar (non-sulfated) to nanomolar ranges.

Diagram: Hirudin-Thrombin Interaction Pathway

Figure 1: Competitive inhibition mechanism. Hirudin (55-65) occupies Exosite I, preventing Fibrinogen docking.

Part 4: Synthesis & Purification Protocols

Synthesizing sulfated peptides requires modified Solid-Phase Peptide Synthesis (SPPS) to prevent acid-catalyzed desulfation during the final cleavage step.

Protocol: Fmoc-SPPS with Direct Sulfation

Reagents:

• Resin: 2-Chlorotrityl Chloride (2-CTC) resin (Acid-sensitive linker allows mild cleavage).

• Amino Acid: Fmoc-Tyr(SO₃Na)-OH (Commercially available).

Step-by-Step Workflow:

• Resin Loading: Load the first amino acid (Gln) onto 2-CTC resin.

• Elongation: Standard Fmoc/tBu cycles for residues 65 down to 64.

• Coupling Tyr(SO₃): Use Fmoc-Tyr(SO₃Na)-OH.

  • Activator: HATU/DIEA (Avoid HBTU/HOBt if possible to minimize racemization).

  • Time: 1 hour at Room Temp.

• Final Cleavage (CRITICAL STEP):

  • Standard TFA cleavage (95%) will hydrolyze the sulfate.

  • Optimized Cocktail: 90% TFA + 5% Water + 5% Triisopropylsilane (TIPS) at 0°C for 15 minutes max , or use a "low-acid" cleavage cocktail if using highly acid-sensitive linkers.

  • Alternative: Use silylated scavengers.

• Precipitation: Immediate precipitation in cold diethyl ether.

• pH Adjustment: Immediately dissolve precipitate in 50 mM NH₄HCO₃ (pH 8) to neutralize residual acid and stabilize the sulfate.

Diagram: Synthesis Workflow

Figure 2: Optimized SPPS workflow emphasizing the critical neutralization step to preserve tyrosine sulfation.

Part 5: Analytical Characterization

1. High-Performance Liquid Chromatography (HPLC)

• Column: C18 Reverse Phase (e.g., Phenomenex Jupiter, 5µm, 300Å).

• Mobile Phase A: 20 mM Ammonium Acetate (pH 6.5) or 0.1% TFA (if rapid analysis). Note: Ammonium acetate is preferred to prevent on-column desulfation.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% to 40% B over 30 minutes. Sulfated peptide elutes earlier than non-sulfated impurity due to increased polarity.

2. Mass Spectrometry (QC Criteria)

• Technique: ESI-MS or MALDI-TOF.

• Mode: Negative Ion Mode (preferred).

• Expected Mass:

  • [M-H]⁻: ~1489.5 Da.[2]

• Common Impurity: Look for peak at [M-H]⁻ - 80 Da (Desulfated peptide).

• Purity Requirement: >95% by HPLC area; <5% desulfated species.

References

• Szyperski, T., et al. (1992). Crystal structure of the hirudin-thrombin complex. Journal of Molecular Biology. (Contextual grounding for Exosite I binding).
• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry, 25(16), 4622-4628. (Establishes kinetic parameters of binding).
• Seibert, C., & Sakmar, T. P. (2008). Sulfotyrosine: A Binding Switch. Biopolymers.

Sources

• 1. WO2006045503A1 - Method for solid phase peptide synthesis - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]

The Structural &amp; Synthetic Evolution of Thrombin Inhibitors: From Hirudin to Hirugen and Bivalirudin

Executive Summary

This technical guide details the discovery, structural biology, and medicinal chemistry behind Hirugen and sulfated Hirudin fragments . It traces the scientific evolution from the isolation of native hirudin from the medicinal leech (Hirudo medicinalis) to the rational design of the blockbuster anticoagulant Bivalirudin (Hirulog) .

The narrative focuses on the critical role of Tyrosine-63 sulfation in binding affinity and the "Exosite" paradigm shift that allowed researchers to decouple thrombin's catalytic activity from its fibrinogen-binding capability.

The Biological Imperative: Native Hirudin & The Sulfation Factor

Historical Context

While the anticoagulant properties of leech saliva were noted by Haycraft in 1884 and the active principle named "Hirudin" by Jacoby in 1904, it was not until the 1950s that Markwardt isolated pure hirudin. The subsequent cloning of the hirudin gene in 1986 revealed a discrepancy: recombinant hirudin (r-Hirudin) produced in E. coli or S. cerevisiae lacked the post-translational modification (PTM) found in the native peptide—a sulfate group on Tyrosine 63.

The Structural Role of Tyr63-Sulfation

Native hirudin is a 65-amino acid polypeptide. Its N-terminal domain binds the active site of thrombin, while its acidic C-terminal tail wraps around the enzyme to bind the fibrinogen-recognition exosite (Exosite I) .

• The Interaction: In native hirudin, the sulfated Tyr63 makes a critical electrostatic contact with Lys81 (and potentially Lys109/Arg77a) in thrombin's exosite.

• The Affinity Gap: This single sulfate group creates a salt bridge that increases the binding affinity (

  ) by approximately 10-fold .

  • Native Hirudin (Sulfated):

  • Recombinant Hirudin (Desulfato):

This structural insight was pivotal. It suggested that the C-terminal tail was not merely a "linker" but a high-affinity anchor.

Deconstructing the Mechanism: The Discovery of Hirugen

In the late 1980s, researchers at Biogen (including John Maraganore) hypothesized that the C-terminal tail of hirudin could bind thrombin independently of the N-terminal active-site blocker.

Hirugen Defined

Hirugen is a synthetic dodecapeptide corresponding to residues 53–64 of hirudin (

-acetyl-Hirudin ).

• Mechanism: Hirugen binds exclusively to Exosite I of thrombin.

• Key Finding: Unlike hirudin, Hirugen does not inhibit the cleavage of small chromogenic substrates (like S-2238) because it leaves the catalytic active site open. However, it does inhibit clotting by physically blocking fibrinogen (a macromolecule) from docking at the exosite.

• Significance: This proved the "Exosite" theory—that thrombin requires a secondary docking site to process large substrates like fibrinogen.

Visualization: Thrombin-Inhibitor Interaction Map

Figure 1: Interaction map distinguishing how Hirudin, Hirugen, and Hirulog engage with Thrombin's dual domains.[1]

From Fragment to Drug: The Hirulog Evolution

The discovery of Hirugen laid the foundation for Hirulog (Bivalirudin) . Maraganore and colleagues reasoned that if they linked the high-affinity exosite binder (Hirugen) to a transient active-site inhibitor, they could create a potent but reversible anticoagulant—avoiding the bleeding risks associated with the practically irreversible binding of native hirudin.

The Chimera Design

• Head: D-Phe-Pro-Arg (mimics the substrate, binds active site).

• Linker: (Gly)

  (spacer).

• Tail: Hirugen-like dodecapeptide (binds Exosite I).

This design yielded a "bivalent" inhibitor. Crucially, thrombin slowly cleaves the Arg-Pro bond in the "head," allowing the drug to eventually release, providing a safety profile superior to hirudin.

Technical Protocol: Synthesis of Sulfated Hirudin Fragments

Synthesizing sulfated peptides is chemically challenging because the sulfate ester on Tyrosine is acid-labile . Standard Fmoc SPPS uses Trifluoroacetic Acid (TFA) for cleavage, which hydrolyzes the sulfate group.

Below is a modern Self-Validating Protocol using the Fluorosulfate (SuFEx) strategy, which protects the sulfate during synthesis and converts it to the active form post-cleavage.

Reagents & Materials

• Resin: Rink Amide resin (for C-terminal amides).[2]

• Building Block: Fmoc-Tyr(OSO

  F)-OH (Fmoc-Fluorosulfated Tyrosine).

• Coupling Agents: HATU / DIPEA.

• Cleavage Cocktail: 95% TFA, 2.5% TIPS, 2.5% H

  O.

• Conversion Buffer: Ethylene glycol / DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

Step-by-Step Methodology

Step	Action	Critical Control Point (Causality)
1. Coupling	Perform standard Fmoc SPPS. Use Fmoc-Tyr(OSO F)-OH at position 63.	The fluorosulfate group (-OSO F) is stable to base (piperidine) and acid (TFA), preventing premature loss of the modification.
2. Cleavage	Treat resin with TFA cocktail for 2-3 hours. Precipitate in cold ether.	Validation: Analyze crude by LC-MS. You should see the mass of the fluorosulfated peptide (M + 82 Da vs Tyr), not the sulfated or free Tyr.
3. SuFEx Conversion	Dissolve crude peptide in Ethylene Glycol with 5 equivalents of DBU. Stir at RT for 1-4 hours.	DBU catalyzes the hydrolysis of the S-F bond to S-O-H (sulfate). Ethylene glycol acts as a specific solvent to facilitate this transition without degrading the peptide backbone.
4. Purification	RP-HPLC (C18 column). Use Ammonium Bicarbonate (pH 7.5) buffer system.	Avoid TFA in mobile phase. Acidic pH < 4.0 can hydrolyze the newly formed sulfate group over time. High pH ensures stability.

Synthesis Workflow Diagram

Figure 2: Modern SuFEx-based workflow for synthesizing sulfated peptides, bypassing acid-lability issues.

Quantitative Data Comparison

The following table summarizes the binding kinetics, highlighting the impact of sulfation and the structural evolution from Hirudin to Bivalirudin.

Inhibitor	Type	Sulfation (Tyr63)	Binding Site	Affinity ( / )
Native Hirudin	Irreversible	Yes	Active Site + Exosite I	~ 20 fM ( M)
r-Hirudin (Desulfato)	Irreversible	No	Active Site + Exosite I	~ 200 - 400 fM (10x weaker)
Hirugen	Competitive (Exosite)	Yes	Exosite I Only	(Fibrin binding)
Hirulog (Bivalirudin)	Reversible	No	Active Site + Exosite I	~ 1.9 - 2.3 nM

*Note: Hirudin binding is technically non-covalent but effectively irreversible due to the extremely slow dissociation rate (

).

References

• Maraganore, J. M., et al. (1989). Design and characterization of hirulogs: a novel class of bivalent peptide inhibitors of thrombin. Biochemistry.[2][3][4] Link

• Rydel, T. J., et al. (1990). The structure of a complex of recombinant hirudin and human alpha-thrombin. Science. Link

• Skrzypczak-Jankun, E., et al. (1991). Structure of the hirugen and hirulog 1 complexes of alpha-thrombin. Journal of Molecular Biology. Link

• Dong, J., et al. (2016). Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc Solid-phase Strategy. Journal of the American Chemical Society. Link

• Naski, M. C., et al. (1990). The carboxyl-terminal domain of hirudin.[3] An exosite-directed competitive inhibitor of the protein-tyrosine kinase activity of the insulin receptor. Journal of Biological Chemistry. Link

Sources

• 1. lifesciencewa.org [lifesciencewa.org]
• 2. chem.uci.edu [chem.uci.edu]
• 3. Conversion of recombinant hirudin to the natural form by in vitro tyrosine sulfation. Differential substrate specificities of leech and bovine tyrosylprotein sulfotransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. John Maraganore - Wikipedia [en.wikipedia.org]

Allosteric modulation of thrombin by Hirudin (55-65) sulfated peptide

An In-Depth Technical Guide to the Allosteric Modulation of Thrombin by the Hirudin (55-65) Sulfated Peptide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the allosteric modulation of α-thrombin by the sulfated C-terminal peptide of hirudin, encompassing residues 55-65. Thrombin, a serine protease central to hemostasis, possesses a sophisticated regulatory mechanism involving allostery, where binding of an effector molecule at a site distinct from the active site modulates its catalytic function. The hirudin (55-65) peptide, particularly with its tyrosine residue at position 63 (Tyr63) in a sulfated form, serves as a classic example of such a modulator. It binds with high specificity to thrombin's anion-binding exosite I (ABE-I), inducing conformational changes that propagate to the catalytic domain. This guide dissects the molecular mechanism of this interaction, details the critical role of Tyr63 sulfation, presents robust experimental methodologies for its characterization, and explores the implications for the development of next-generation anticoagulant therapies.

Introduction: Thrombin's Dual Role and the Elegance of Allosteric Control

Thrombin is a pivotal enzyme in the blood coagulation cascade, exhibiting a remarkable duality in its function. In its procoagulant state, it cleaves fibrinogen to form the fibrin clot, activates platelets, and amplifies its own generation.[1] Conversely, when complexed with thrombomodulin, thrombin initiates an anticoagulant pathway by activating Protein C.[1][2] This functional plasticity is governed by allosteric regulation, a process where ligand binding to a secondary site, or "exosite," influences the enzyme's catalytic activity.[3][4]

Hirudin, a potent and highly specific thrombin inhibitor from the salivary glands of medicinal leeches, is a paradigm of bivalent enzyme inhibition.[5] Its N-terminal domain directly blocks the active site, while its acidic C-terminal tail binds to the anion-binding exosite I (ABE-I), also known as the fibrinogen recognition site.[6][7] The isolated C-terminal fragment, specifically the sulfated peptide Hirudin (55-65), retains the ability to bind ABE-I and acts as a pure allosteric modulator, altering thrombin's function without directly occluding the active site.[8][9] This makes it an invaluable tool for studying thrombin allostery and a foundational model for designing safer anticoagulants.

The Molecular Interactors

α-Thrombin: A Multi-faceted Serine Protease

Human α-thrombin is a two-chain serine protease with a catalytic triad (Ser195, His57, Asp102) residing in a deep active site cleft.[4] Its substrate specificity is largely dictated by two positively charged surface domains known as exosites.[10]

• Anion-Binding Exosite I (ABE-I): This site is crucial for recognizing and binding fibrinogen, the primary clotting substrate.[6] It is a groove rich in basic residues that creates a strong electrostatic attraction for acidic regions of its binding partners, such as the C-terminus of hirudin.[11][12]

• Anion-Binding Exosite II (ABE-II): This exosite is involved in binding heparin and contributes to interactions with other coagulation factors. Evidence suggests long-range allosteric communication between Exosite I and Exosite II, adding another layer of regulatory complexity.[13]

Thrombin exists in a dynamic equilibrium between a "fast" (procoagulant) and "slow" (anticoagulant) form, and allosteric effectors can shift this equilibrium, thereby controlling its functional output.[2]

Hirudin (55-65) Sulfated Peptide: A Specific Exosite Ligand

The hirudin C-terminal tail is characterized by a high density of acidic residues. The minimal sequence required for potent allosteric modulation is the 11-amino-acid fragment spanning residues 55 to 65.[14]

• Sequence: H-Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3H)-Leu-Gln-OH.[15]

• The Critical Role of Sulfation: The post-translational sulfation of Tyr63 is paramount for high-affinity binding. This modification adds a highly negative sulfate group, dramatically enhancing the electrostatic interaction with the basic residues of ABE-I.[9] The desulfated variant of this peptide exhibits a significantly reduced affinity for thrombin, underscoring the importance of this single modification.[16]

Mechanism of Allosteric Modulation

Binding of the sulfated hirudin (55-65) peptide to ABE-I does not cause a large-scale structural rearrangement of thrombin. Instead, it triggers a subtle yet critical conformational cascade that is transmitted to the distant active site, altering its architecture and dynamic properties.[8]

This allosteric signal propagation modifies the S2 and/or S1 substrate-binding sites within the catalytic cleft.[8] The functional consequence is a change in thrombin's enzymatic efficiency (kcat/Km) towards different substrates. For example, the binding of a hirudin-derived peptide to the exosite can lead to a significant decrease in the Michaelis constant (Km) for certain small chromogenic substrates, indicating an increased affinity.[8][17] However, it simultaneously inhibits the cleavage of macromolecular substrates like fibrinogen by sterically hindering their access or by inducing a conformation less favorable for their processing.[6]

Caption: Allosteric signaling pathway of thrombin modulation by Hirudin (55-65).

Experimental Methodologies for Characterization

A multi-faceted experimental approach is required to fully characterize the allosteric interaction between the hirudin peptide and thrombin.

Binding Affinity and Kinetics

The primary goal is to quantify the strength and dynamics of the interaction. Surface Plasmon Resonance (SPR) is an ideal technique for this purpose as it provides real-time, label-free analysis of binding events.

Experimental Protocol: Surface Plasmon Resonance (SPR)

• Chip Preparation & Ligand Immobilization:

  • Rationale: Covalently attaching thrombin to the sensor chip surface allows for the measurement of its interaction with the peptide analyte in solution.

  • Steps:

    • Select a suitable sensor chip (e.g., CM5).

    • Activate the carboxymethylated dextran surface using a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-ethyl-N'-(dimethylaminopropyl)carbodiimide (EDC).

    • Inject human α-thrombin (typically 10-50 µg/mL in 10 mM sodium acetate, pH 4.5) over the activated surface until the desired immobilization level (e.g., ~2000 Resonance Units) is reached.

    • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5.

    • A reference flow cell should be prepared similarly but without thrombin immobilization to allow for subtraction of bulk refractive index changes.

• Analyte Interaction Analysis:

  • Rationale: Injecting a series of peptide concentrations allows for the determination of association (ka), dissociation (kd), and equilibrium dissociation (KD) constants.

  • Steps:

    • Prepare a dilution series of the sulfated hirudin (55-65) peptide in a suitable running buffer (e.g., HBS-P+, pH 7.4). Concentrations should span a range from at least 10-fold below to 10-fold above the expected KD.

    • Inject each peptide concentration over the reference and thrombin-immobilized flow cells for a defined association time (e.g., 180 seconds).

    • Allow the buffer to flow for a defined dissociation time (e.g., 300 seconds).

    • If dissociation is slow, inject a regeneration solution (e.g., a short pulse of 10 mM Glycine-HCl, pH 2.0) to remove any remaining bound peptide.

    • Include several buffer-only (blank) injections for double referencing.

• Data Analysis:

  • Rationale: Fitting the sensorgram data to a suitable binding model provides the kinetic parameters.

  • Steps:

    • Process the raw data by subtracting the reference flow cell signal and the blank injection signals.

    • Fit the processed sensorgrams to a 1:1 Langmuir binding model to derive ka, kd, and calculate KD (kd/ka).

Caption: A typical experimental workflow for Surface Plasmon Resonance (SPR).

Enzyme Kinetics

To assess the functional impact of the allosteric modulator, chromogenic substrate assays are employed. These assays measure the rate of cleavage of a small, synthetic substrate that releases a colored compound upon hydrolysis.

Experimental Protocol: Chromogenic Substrate Assay

• Reagent Preparation:

  • Thrombin Stock Solution: Prepare a concentrated stock of human α-thrombin in a suitable buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 8.0).

  • Hirudin Peptide Stock: Prepare a concentrated stock of the sulfated hirudin (55-65) peptide.

  • Chromogenic Substrate: Prepare a stock solution of a thrombin-specific substrate (e.g., S-2238).

• Assay Procedure:

  • In a 96-well plate, add a fixed concentration of thrombin to each well.

  • Add varying concentrations of the hirudin peptide to establish a dose-response curve. Include a control with no peptide.

  • Pre-incubate the thrombin and peptide for a set time (e.g., 15 minutes) at 37°C to allow binding to reach equilibrium.

  • Initiate the reaction by adding the chromogenic substrate to all wells.

  • Measure the change in absorbance at 405 nm over time using a plate reader in kinetic mode.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot for each peptide concentration.

  • Plot V₀ against the peptide concentration and fit the data to an appropriate inhibition model (e.g., noncompetitive or mixed-type inhibition) to determine the inhibition constant (Ki).

  • To determine the effect on Km and Vmax, the experiment can be repeated with a fixed inhibitor concentration and varying substrate concentrations, followed by analysis using Lineweaver-Burk or Michaelis-Menten plots.

Data Presentation

Quantitative data should be summarized for clear comparison.

Table 1: Representative Binding and Inhibition Constants

Peptide Variant	Binding Affinity (KD)	Inhibition Constant (Ki) vs. S-2238
Hirudin (55-65) Sulfated	~50 - 200 nM	~150 - 500 nM
Hirudin (55-65) Non-sulfated	>10 µM	>20 µM

Note: Values are illustrative and based on typical findings in the literature. Actual results may vary based on experimental conditions.[9][16]

Caption: Logical comparison of sulfated vs. non-sulfated Hirudin (55-65).

Therapeutic and Drug Development Implications

The study of hirudin (55-65) provides critical insights for modern drug design. Allosteric modulators offer several potential advantages over traditional active-site inhibitors:

• Enhanced Specificity: Exosites are often more unique than the highly conserved active sites of related proteases, leading to higher selectivity and fewer off-target effects.

• Modulatory, Not Ablative, Action: Allosteric inhibitors can fine-tune enzyme activity rather than completely blocking it. This "rheostat" approach may offer a wider therapeutic window and a reduced risk of severe bleeding compared to direct thrombin inhibitors that completely shut down activity.[16]

• Novel Mechanism of Action: They provide a distinct pharmacological approach that can be effective where resistance to active-site inhibitors may develop.

The hirudin (55-65) peptide itself, while an excellent research tool, has limitations for therapeutic use, such as poor oral bioavailability and a short half-life.[7] However, its structure and mechanism of action serve as a blueprint for the development of peptidomimetics or small molecules that target ABE-I to achieve a similar allosteric anticoagulant effect with improved pharmacological properties.

Conclusion

The sulfated hirudin (55-65) peptide is a quintessential allosteric modulator of thrombin. Its specific interaction with anion-binding exosite I triggers a conformational signal that remotely controls the catalytic active site, thereby regulating thrombin's substrate choice. This mechanism provides a sophisticated means of controlling the coagulation cascade, inhibiting procoagulant functions while potentially sparing others. A thorough understanding of this interaction, gained through rigorous biophysical and enzymatic analysis, is crucial for leveraging allosteric principles in the design of innovative and safer antithrombotic agents.

References

• Fredenburgh, J. C., Stafford, A. R., & Weitz, J. I. (2013). Allosteric modulation of the activity of thrombin. Journal of Biological Chemistry, 288(43), 30979-30987. [Link]

• ACS Omega. (2024). Allosteric Modulation of Thrombin by Thrombomodulin: Insights from Logistic Regression and Statistical Analysis of Molecular Dynamics Simulations. ACS Publications. [Link]

• De Cristofaro, R., & De Candia, E. (1998). Allosteric modulation of BPTI interaction with human alpha- and zeta-thrombin. FEBS Letters, 437(1-2), 85-89. [Link]

• Wikipedia. Hirudin. [Link]

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry, 25(16), 4622-4628. [Link]

• Fenton, J. W. 2nd. (1991). Thrombin inhibition by hirudin. Seminars in Thrombosis and Hemostasis, 17(2), 133-139. [Link]

• Li, Y., et al. (2021). Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review. Frontiers in Pharmacology, 12, 708739. [Link]

• Zhang, X., et al. (2024). Identification, screening, and comprehensive evaluation of novel thrombin inhibitory peptides from the hirudo produced using pepsin. Frontiers in Pharmacology. [Link]

• Zhang, X., et al. (2024). Identification, screening, and comprehensive evaluation of novel thrombin inhibitory peptides from the hirudo produced using pepsin. Frontiers. [Link]

• ResearchGate. (2021). Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review. [Link]

• Liu, J., et al. (2020). RGD-hirudin-based low molecular weight peptide prevents blood coagulation via subcutaneous injection. PLoS One, 15(1), e0227447. [Link]

• Jakubowski, J. A., & Maraganore, J. M. (1990). Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets. Blood, 75(2), 399-406. [Link]

• Noé, G., Hofsteenge, J., Rovelli, G., & Stone, S. R. (1988). Identification of regions of alpha-thrombin involved in its interaction with hirudin. Biochemistry, 27(17), 6475-6481. [Link]

• Pineda, A. O., et al. (2016). Allosteric networks in thrombin distinguish procoagulant vs. anticoagulant activities. Proceedings of the National Academy of Sciences, 113(28), 7823-7828. [Link]

• ResearchGate. (2002). Probing the Hirudin−Thrombin Interaction by Incorporation of Noncoded Amino Acids and Molecular Dynamics Simulation. [Link]

• Pozzi, N., & Di Cera, E. (2023). Dynamic allostery in thrombin—a review. Frontiers in Molecular Biosciences, 10, 1211533. [Link]

• Spada, A., et al. (2020). Exosite Binding in Thrombin: A Global Structural/Dynamic Overview of Complexes with Aptamers and Other Ligands. International Journal of Molecular Sciences, 21(21), 7936. [Link]

• Di Cera, E., et al. (1995). An allosteric switch controls the procoagulant and anticoagulant activities of thrombin. Proceedings of the National Academy of Sciences, 92(13), 5709-5713. [Link]

• Frontiers in Pharmacology. (2021). Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review. [Link]

• Scheraga, H. A., et al. (1990). Thrombin-bound conformation of the C-terminal fragments of hirudin determined by transferred nuclear Overhauser effects. Biochemistry, 29(18), 4444-4449. [Link]

• Spada, A., et al. (2020). Exosite Binding in Thrombin: A Global Structural/Dynamic Overview of Complexes with Aptamers and Other Ligands. MDPI. [Link]

• Biomodel. Allosterism in thrombin. [Link]

• Stone, S. R., et al. (1990). Use of fragments of hirudin to investigate thrombin-hirudin interaction. European Journal of Biochemistry, 188(1), 135-140. [Link]

• MDPI. (2022). An Overview of Anticoagulant Drugs Pharmacology, Therapeutic Approaches, Limitations and Perspectives. [Link]

Sources

• 1. Allosteric networks in thrombin distinguish procoagulant vs. anticoagulant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Frontiers | Dynamic allostery in thrombin—a review [frontiersin.org]
• 4. Allosterism in thrombin [biomodel.uah.es]
• 5. RGD-hirudin-based low molecular weight peptide prevents blood coagulation via subcutaneous injection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thrombin inhibition by hirudin: how hirudin inhibits thrombin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Allosteric modulation of the activity of thrombin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification, screening, and comprehensive evaluation of novel thrombin inhibitory peptides from the hirudo produced using pepsin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 13. mdpi.com [mdpi.com]
• 14. Thrombin-bound conformation of the C-terminal fragments of hirudin determined by transferred nuclear Overhauser effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Hirudin (54-65) (desulfated) | Thrombin Inhibitor [benchchem.com]
• 17. Use of fragments of hirudin to investigate thrombin-hirudin interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Specificity of Hirudin (55-65) sulfated for alpha-thrombin vs gamma-thrombin

This guide details the molecular specificity of sulfated Hirudin (55-65) for

-thrombin versus -thrombin. It is designed for researchers requiring high-purity thrombin isolation or precise characterization of thrombin variants in drug development.

Specificity of Sulfated Hirudin (55-65) for -Thrombin vs. -Thrombin

Executive Summary: The Exosite I Discriminator

The specificity of Hirudin (55-65) lies in its exclusive targeting of Anion-Binding Exosite I (ABE-I) .

• -Thrombin possesses an intact ABE-I, allowing high-affinity binding ( in the nanomolar range), which is enhanced ~10-fold by sulfation at Tyr63.
• -Thrombin is a proteolytic degradation product where the B-chain is cleaved (specifically at Arg75/Thr76 and Lys149/Gly150).[1] This cleavage structurally disorders the ABE-I loop (Lys70–Glu80), effectively abolishing the binding site for Hirudin (55-65).

Therefore, sulfated Hirudin (55-65) acts as a binary filter: it binds

-thrombin with high affinity while remaining inert to -thrombin, despite -thrombin retaining catalytic activity toward small substrates.

Molecular Mechanisms of Specificity

To understand the specificity, one must dissociate the Active Site from the Exosite .

Structural Integrity of Exosite I

Thrombin functions via a "dual-site" mechanism. The catalytic active site cleaves the bond, but the Exosite I steers the substrate (fibrinogen) or inhibitor (Hirudin) into place.[2]

• -Thrombin (The Target): The Lys70–Glu80 loop is rigid and positively charged, forming the core of Exosite I. Hirudin (55-65) is an acidic peptide that binds electrostatically to this region.
• -Thrombin (The Bystander): Autolysis or tryptic digestion cleaves the B-chain at Arg75.[1] This cleavage is catastrophic for Exosite I. Crystallographic studies show that the region becomes disordered and flexible, destroying the precise geometry required for Hirudin (55-65) docking.

The Role of Tyr63 Sulfation

The sequence of Hirudin (55-65) is: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO

)-Leu-Gln . Sulfation of Tyrosine 63 is critical for maximal affinity. The sulfate group introduces a strong negative charge that forms a salt bridge with the cationic residues of Exosite I (specifically Arg73 and Arg77a in -thrombin). This modification improves the binding affinity ( ) from approximately 200 nM (non-sulfated) to ~20 nM (sulfated).

Mechanism Visualization

The following diagram illustrates the structural "lock and key" failure in

-thrombin.

Caption: Structural logic of specificity. Hirudin (55-65) targets Exosite I, which is intact in

-thrombin but structurally disordered in -thrombin.

Comparative Binding Kinetics

The following data summarizes the affinity differentials. Note the drastic loss of affinity for

-thrombin.

Parameter	-Thrombin	-Thrombin	Mechanism of Interaction
Exosite I Status	Intact (Rigid)	Disordered (Cleaved at Arg75)	Primary docking site for Hirudin C-tail
Active Site Status	Intact	Intact	Not involved in Hirudin (55-65) binding
(Sulfated Hir 55-65)	~20 - 50 nM	> 100 M (Negligible)	Salt bridge formation (Tyr63-SO Arg73)
(Non-Sulfated)	~200 - 400 nM	Non-binding	Weakened electrostatic interaction
Fibrinogen Clotting	100% Activity	< 1% Activity	Requires Exosite I for fibrinogen recognition
Amidolytic Activity	100% Activity	100% Activity	Small substrates do not require Exosite I

Data synthesized from crystallographic and kinetic studies (See References).

Experimental Protocol: The "Self-Validating" Purification System

This protocol utilizes the specificity described above to purify

-thrombin from a mixed pool (containing , , and forms) and validates the result using functional assays.

Principle

Immobilized Sulfated Hirudin (55-65) acts as an affinity ligand.

• Load:

  -thrombin binds Exosite I. -thrombin (lacking Exosite I) flows through.

• Elute: Disruption of electrostatic bonds releases pure

  -thrombin.

Step-by-Step Methodology

Materials:

• Column: Sulfated Hirudin (55-65) coupled to Sepharose or Agarose beads (Density: ~2 mg peptide/mL resin).

• Buffer A (Binding): 20 mM Tris-HCl, 0.1 M NaCl, pH 7.4.

• Buffer B (Elution): 20 mM Tris-HCl, 1.0 M NaCl, pH 7.4 (High salt disrupts the ionic Exosite interaction).

• Substrate: Chromogenic substrate S-2238 (specific for thrombin active site).

Workflow:

• Equilibration: Wash column with 5 CV (Column Volumes) of Buffer A.

• Sample Loading: Apply the thrombin mixture (dialyzed into Buffer A) at a slow flow rate (0.5 mL/min).

  • Self-Validation Check 1: Collect the Flow-Through (FT).

• Wash: Wash with 10 CV of Buffer A to remove non-specifically bound proteins.

• Elution: Apply Buffer B. Collect 1 mL fractions.

  • Self-Validation Check 2: Monitor A280 for protein peak.

• Functional Assay (The "Truth" Test):

  • Assay the FT: Test for amidolytic activity (S-2238). High activity here indicates the presence of

    -thrombin (active site functional, but failed to bind column).

  • Assay the Eluate: Test for Clotting Activity (Fibrinogen). High clotting activity confirms

    -thrombin (Exosite I intact).

Workflow Diagram

Caption: Purification workflow.

-thrombin flows through due to lack of Exosite I binding; -thrombin is captured and eluted.

References

• Fenton, J. W., et al. (1989).[3] "Thrombin Anion Binding Exosite Interactions with Heparin and Various Polyanions." Annals of the New York Academy of Sciences. Link

• Skrzypczak-Jankun, E., et al. (1991).[4] "Structure of the hirugen and hirulog 1 complexes of alpha-thrombin." Journal of Molecular Biology. Link

• Bode, W., et al. (1989). "The refined 1.9 A crystal structure of human alpha-thrombin: interaction with D-Phe-Pro-Arg chloromethylketone and significance of the Tyr-Pro-Pro-Trp insertion segment." EMBO Journal. Link

• Stone, S. R., & Hofsteenge, J. (1986). "Kinetics of the inhibition of thrombin by hirudin." Biochemistry. Link

• Parry, M. A., et al. (1994). "Crystallographic structure of human gamma-thrombin." Journal of Molecular Biology. Link (Confirming the disorder of the Exosite I loop in gamma-thrombin).

Sources

• 1. Crystallographic structure of human gamma-thrombin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ashpublications.org [ashpublications.org]
• 3. US5196404A - Inhibitors of thrombin - Google Patents [patents.google.com]
• 4. Crystal structure of the human α-thrombin–haemadin complex: an exosite II-binding inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Fidelity Solid-Phase Peptide Synthesis of Sulfated Hirudin (55-65)

Abstract & Strategic Overview

This Application Note details the protocol for the synthesis of Sulfated Hirudin (55-65) , a critical C-terminal fragment of the thrombin inhibitor Hirudin. The sequence H-Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO₃H)-Leu-Gln-OH contains a sulfotyrosine residue at position 63 (relative to the full protein), which is essential for high-affinity binding to the thrombin anion-binding exosite.

The Core Challenge: The sulfate ester on Tyrosine is highly acid-labile . Standard Solid-Phase Peptide Synthesis (SPPS) cleavage protocols utilizing 95% Trifluoroacetic Acid (TFA) at room temperature will cause rapid desulfation (hydrolysis), yielding the non-sulfated analog.

The Solution: This protocol utilizes the "Cassette Strategy" with Fmoc-Tyr(SO₃Na)-OH combined with a strictly temperature-controlled "Cold-TFA" cleavage and neutral-pH purification . This approach balances the kinetic requirement to remove side-chain protecting groups (tBu, Trt) while thermodynamically preserving the sulfate ester.

Chemical Logic & Mechanism

The success of this synthesis relies on manipulating the reaction kinetics of acidolysis.

• Deprotection (Desired): Removal of tert-butyl (tBu) esters from Asp/Glu and Trityl (Trt) from Gln requires high acid concentration.

• Desulfation (Undesired): Hydrolysis of the Tyr-O-SO₃H bond is acid-catalyzed but temperature-dependent.

By lowering the temperature to 0°C, we significantly retard the rate of desulfation (

) while maintaining a sufficient rate for deprotection ( ), creating a kinetic window for successful isolation.

Figure 1: Reaction Logic & Pathway

Caption: Kinetic competition between deprotection and desulfation. Low temperature favors sulfate retention.

Materials & Reagents

Critical Reagents

Component	Specification	Purpose
Resin	Wang Resin (0.4–0.6 mmol/g)	Generates C-terminal Acid (Native Sequence). Low loading preferred to prevent aggregation.
Sulfated AA	Fmoc-Tyr(SO₃Na)-OH	The "Cassette" building block. Sodium salt is preferred over barium salts for solubility.
Coupling Agent	HATU / HOAt	High-efficiency coupling to minimize deletion sequences.
Base	DIEA (Diisopropylethylamine)	Activator base.
Cleavage Acid	TFA (HPLC Grade)	Main cleavage reagent.
Scavengers	TIPS (Triisopropylsilane), Water	Quench reactive carbocations (tBu+). Avoid Thiols (EDT) if possible, as they can sometimes reduce sulfates or complicate purification.

Detailed Protocol

Phase 1: Resin Loading & Assembly

Standard Fmoc SPPS cycles are used, but specific care is needed for the sulfated tyrosine.

• Resin Swelling: Swell Wang resin in DCM for 30 min, then wash with DMF.

• First AA Loading (Gln): Couple Fmoc-Gln(Trt)-OH using MSNT/MeIm or standard symmetric anhydride method to Wang resin. Target loading: 0.5 mmol/g.

• Elongation Cycles (Residues 64 -> 55):

  • Deprotection: 20% Piperidine in DMF (2 x 5 min). Wash thoroughly (5x DMF).

  • Coupling: 4 eq. Fmoc-AA-OH, 3.9 eq. HATU, 8 eq. DIEA in DMF. Reaction time: 45 min.

• Critical Step: Coupling Fmoc-Tyr(SO₃Na)-OH (Residue 63):

  • Dissolve Fmoc-Tyr(SO₃Na)-OH in minimum DMF.

  • Use HATU/DIEA activation.

  • Double Couple this residue to ensure completion, as the bulky sulfate group can sterically hinder the reaction.

  • Note: The sulfate group is stable to Piperidine (basic conditions).

• Final Deprotection: Remove the N-terminal Fmoc group (Asp55).

• Drying: Wash resin with DCM (5x) and MeOH (2x). Dry under high vacuum overnight.

Phase 2: The "Cold-Cocktail" Cleavage (CRITICAL)

This step defines the success of the synthesis.

• Preparation: Pre-chill the cleavage cocktail (90% TFA, 5% TIPS, 5% H₂O) to 0°C in an ice bath.

• Execution:

  • Place the dry resin in a reaction vessel submerged in the ice bath.

  • Add the cold cocktail to the resin.

  • Stir/agitate at 0°C for 15 minutes .

  • Allow the reaction to warm slightly to 4°C (refrigerator) or keep on ice for a maximum of 2 hours .

  • Warning: Do NOT let the reaction exceed 15°C. Do NOT exceed 2.5 hours total time.

• Precipitation:

  • Filter the resin directly into cold Diethyl Ether (-20°C) .

  • Centrifuge (3000 rpm, 4°C, 5 min) to pellet the peptide.

  • Decant ether.[1] Wash pellet 2x with cold ether.

Phase 3: Purification & Analysis

Acidic HPLC buffers (0.1% TFA) can cause desulfation during fraction collection and drying. A neutral pH strategy is recommended.

• Dissolution: Dissolve the crude pellet in 50mM Ammonium Acetate (pH 7.0) / 10% Acetonitrile. Verify pH is > 6.0.

• Preparative HPLC Conditions:

  • Column: C18 Reverse Phase.[2]

  • Buffer A: 10mM Ammonium Acetate in Water (pH 6.5–7.0).

  • Buffer B: Acetonitrile.[3]

  • Gradient: 5% to 40% B over 30 min.

  • Note: If TFA buffers must be used for resolution, keep fractions on ice and lyophilize immediately. Do not leave in solution.

• Salt Exchange: The peptide will exist as the ammonium salt. If Sodium salt is required, perform ion exchange or diafiltration.

Experimental Workflow Diagram

Caption: Step-by-step workflow emphasizing the critical cold cleavage and neutral purification steps.

Troubleshooting & QC

Issue	Observation (MS/HPLC)	Root Cause	Corrective Action
Desulfation	Mass shift -80 Da observed.	Cleavage too warm or too long. Acidic HPLC.	Strictly maintain 0°C during cleavage. Switch to Ammonium Acetate buffer for HPLC.
Incomplete Coupling	Deletion sequences (N-1).	Steric hindrance of Sulfate group.	Double couple Tyr(SO₃) and the subsequent residue (Glu62). Use HATU.
Incomplete Deprotection	Mass shift +56 Da (tBu) or +243 Da (Trt).	Cleavage too short/cold.	Extend cleavage to 2.5 hours at 4°C. Do not exceed room temp.

Analytical Validation

• Mass Spectrometry: ESI-MS in Negative Mode is recommended. The sulfate group ionizes well in negative mode (

  ), and the loss of sulfate ( ) is easily monitored.

• Theoretical Mass: Calculate the exact mass of the sulfated vs. non-sulfated species.

  • Hirudin 55-65 (Sulfated): MW ~1468.4 Da

  • Hirudin 55-65 (Desulfated): MW ~1388.4 Da

References

• Kitagawa, K., et al. (1984). "Synthesis of sulfated tyrosine-containing peptides." Chemical and Pharmaceutical Bulletin.

• Bachem. (2023). "Peptide Purification Process & Methods: An Overview." Bachem Technical Guides.

• Sigma-Aldrich (Merck). (2023). "Fmoc SPPS Linkers and Resins: User Guide." Novabiochem Technical Notes.

• Thermo Fisher Scientific. (2023). "Fmoc Cleavage Protocols." Peptide Synthesis Handbook.

Sources

• 1. rsc.org [rsc.org]
• 2. renyi.hu [renyi.hu]
• 3. bachem.com [bachem.com]

Application Note: Thrombin Inhibition Assay Methods Using Hirudin (55-65) Sulfated

[1]

Abstract & Introduction

Thrombin is a central serine protease in the coagulation cascade, possessing two distinct electropositive binding domains: the Catalytic Active Site and Anion-Binding Exosite I . While full-length Hirudin inhibits both sites, the C-terminal fragment Hirudin (55-65) sulfated is a highly specific Exosite I inhibitor .

This specificity presents a unique challenge in assay design. Unlike direct active-site inhibitors (e.g., Argatroban), Hirudin (55-65) sulfated does not inhibit the hydrolysis of small synthetic substrates (like S-2238) because these small molecules do not require Exosite I for binding. Therefore, standard chromogenic assays often yield false negatives.

This guide details the correct methodologies for characterizing Hirudin (55-65) sulfated, focusing on the Fibrinogen Clotting Assay (Thrombin Time) as the gold standard for functional validation, while explicitly cautioning against inappropriate chromogenic workflows.

Mechanism of Action

To design valid experiments, one must understand the structural biology of the inhibition.

• The Peptide: Hirudin (55-65) sulfated (Sequence: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3H)-Leu-Gln) mimics the C-terminal tail of native hirudin.

• The Target: It binds exclusively to Exosite I on Thrombin.

• The Effect: It physically blocks the docking of macromolecular substrates like Fibrinogen and PAR-1 (Platelet Receptor), preventing clot formation and platelet activation.[1] However, the catalytic active site remains open, allowing small molecules to enter and be cleaved.

• Role of Sulfation: The sulfation of Tyrosine 63 is critical, increasing binding affinity (

  ) by approximately 5-10 fold compared to the non-sulfated variant ( nM vs. nM).

Visualizing the Interaction

The following diagram illustrates why small substrates fail to detect inhibition while fibrinogen is blocked.

Figure 1: Mechanism of Exosite I inhibition. Note that the active site remains accessible to small substrates even when Hirudin (55-65) is bound to Exosite I.

Materials and Handling

Peptide Reconstitution & Storage

• Solubility: Soluble in water or neutral buffers (PBS, Tris).

• Stock Solution: Prepare a 1 mM stock in deionized water or 50 mM Tris-HCl (pH 7.4).

• Stability:

  • Lyophilized: Stable at -20°C for >1 year.

  • In Solution: Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

  • pH Warning: Avoid alkaline conditions (pH > 9.0) . High pH can cause hydrolysis of the sulfate group on Tyr63, converting the peptide to the low-affinity non-sulfated form.

• Adsorption: Use polypropylene or siliconized glass tubes. Add 0.1% BSA (Bovine Serum Albumin) to assay buffers to prevent peptide loss to plastic surfaces.

Protocol 1: Fibrinogen Clotting Assay (Gold Standard)

This assay measures the prolongation of clotting time, which is the direct physiological consequence of Exosite I blockade.

Reagents

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 0.1% PEG-6000 or 0.1% BSA, pH 7.4.

• Human Thrombin: Dilute to ~2-5 NIH Units/mL in Assay Buffer. (Target a baseline clotting time of 15-20 seconds).

• Fibrinogen Solution: 2-4 mg/mL bovine or human fibrinogen in Assay Buffer.

• Hirudin (55-65) Sulfated: Serial dilutions (e.g., 0, 10, 50, 100, 250, 500, 1000 nM).

Experimental Workflow

• Preparation: Pre-warm all reagents to 37°C.

• Incubation:

  • In a coagulometer cuvette or glass tube, add 100 µL of Thrombin .

  • Add 50 µL of Hirudin (55-65) Sulfated (various concentrations).

  • Incubate for 2 minutes at 37°C to allow equilibrium binding to Exosite I.

• Initiation:

  • Add 200 µL of Fibrinogen Solution .

  • Immediately start the timer.

• Measurement: Record the time to visible clot formation (turbidity increase or mechanical detection).

Data Analysis

• Baseline: Control (0 nM inhibitor) should clot in ~15-20 seconds.

• Plot: Construct a dose-response curve: [Inhibitor] (x-axis) vs. Clotting Time (y-axis) .

• Result: You will observe a dose-dependent prolongation of clotting time.

• IC50 Determination: The concentration required to double the baseline clotting time.

Protocol 2: Competitive Binding (Advanced)

Since direct chromogenic assays fail, a competitive assay can be used if precise

determination is required without using fibrinogen. This relies on displacing a known Exosite I ligand.

• Method: Surface Plasmon Resonance (SPR) or Fluorescence Polarization.

• Setup: Immobilize Thrombin on a chip (SPR).

• Competitor: Flow Hirudin (55-65) Sulfated.[2][3]

• Validation: Compare binding curves of Sulfated (

  nM) vs. Non-Sulfated ( nM) variants.

Critical Warning: The Chromogenic Trap

Do NOT use standard S-2238 / S-2266 assays for this peptide.

Many researchers attempt to use the standard chromogenic substrate S-2238 (H-D-Phe-Pip-Arg-pNA) to measure inhibition.

• Observation: You will see 0% inhibition , or potentially a slight activation (10-20% increase in rate).

• Reason: S-2238 is a small tripeptide that enters the active site directly. It does not interact with Exosite I. Therefore, Hirudin (55-65) binding to Exosite I does not sterically hinder S-2238 hydrolysis.

• Exception: This assay can be used only if you are measuring the allosteric effect of the peptide on the active site, but not for determining inhibitory potency.

Decision Matrix for Assay Selection

Goal	Recommended Assay	Expected Outcome
Check Biological Activity	Fibrinogen Clotting (Thrombin Time)	Dose-dependent increase in clotting time.
Determine Affinity ( )	SPR / Isothermal Titration Calorimetry	nM.
Check Active Site Blockade	Chromogenic (S-2238)	NO INHIBITION (Negative Control).

Comparative Data: Sulfated vs. Non-Sulfated[4]

The following table summarizes the performance differences, highlighting the necessity of the sulfate group for high-affinity applications.

Feature	Hirudin (55-65) Sulfated	Hirudin (55-65) Non-Sulfated
Sequence	...Glu-Glu-Tyr(SO3H) -Leu-Gln	...Glu-Glu-Tyr -Leu-Gln
Target Site	Thrombin Exosite I	Thrombin Exosite I
Binding Affinity ( )	~54 nM (High Affinity)	~290 nM (Moderate Affinity)
Clotting Inhibition	Potent	~5-10x less potent
Chromogenic Inhibition	None	None

Troubleshooting Guide

Figure 2: Troubleshooting logic flow for Hirudin (55-65) assays.

References

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin.[4] Biochemistry, 25(16), 4622-4628.[4] Link

• Maraganore, J. M., et al. (1989). Design and characterization of hirulogs: a novel class of bivalent peptide inhibitors of thrombin. Biochemistry, 29(30), 7095-7101. Link

• Naski, M. C., et al. (1990). The COOH-terminal domain of hirudin: an exosite-directed competitive inhibitor of the interaction of alpha-thrombin with fibrinogen. Journal of Biological Chemistry, 265(23), 13484-13489. Link

• Sigma-Aldrich. Hirudin (54-65) sulfated Product Information. Link

• Diapharma. Chromogenic Substrate S-2238 Technical Guide. Link

• Bagdy, D., et al. (1992). Hirudin (54-65) sulfated vs non-sulfated affinity comparison. Thrombosis Research, 67(3), 325-336.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. jk-sci.com [jk-sci.com]
• 3. d-nb.info [d-nb.info]
• 4. US5196404A - Inhibitors of thrombin - Google Patents [patents.google.com]

Application Note: Crystallization of Thrombin-Hirudin (55-65) Sulfated Complexes

-Thrombin with Sulfated Hirudin Fragment (55-65) Audience: Structural Biologists, Medicinal Chemists, Drug Discovery Professionals

Executive Summary & Scientific Rationale

The interaction between Thrombin and Hirudin represents the gold standard for serine protease inhibition. While full-length Hirudin blocks both the active site and Exosite I, the C-terminal fragment (residues 55-65, often termed "Hirugen") binds exclusively to Exosite I .

Critical Insight: Native Hirudin is sulfated at Tyr63 , a modification that increases binding affinity to Thrombin by approximately 10-fold compared to the non-sulfated variant.[1] However, most recombinant Hirudin lacks this post-translational modification. To structurally characterize the "native-like" high-affinity interface, researchers must co-crystallize Thrombin with synthetic sulfated peptides .

The Challenge:

• Autolysis: The Hirudin (55-65) fragment does not occupy the catalytic active site. Consequently, Thrombin remains catalytically active and prone to rapid autolysis during crystallization trials.

• Sulfate Lability: The sulfotyrosine moiety is susceptible to hydrolysis at acidic pH, requiring careful buffer selection.

The Solution: This protocol details the generation of a Ternary Complex :

• Component A: Human ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -Thrombin.[2][3][4]

• Component B: Small molecule active-site inhibitor (e.g., PPACK or generic Arg-analogs) to prevent autolysis.

• Component C: Sulfated Hirudin (55-65) peptide to occupy Exosite I.

Materials & Reagents

Biologicals[1][5][6][7][8][9][10][11]

• Human

  -Thrombin: High purity (>95%), lyophilized or frozen.

  • Note: Avoid preparations containing high concentrations of citrate, as citrate can bind Exosite I and compete with the peptide.

• Sulfated Hirudin Peptide (55-65):

  • Sequence: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3)-Leu-Gln (DFEEIPEEY(SO3)LQ).[5]

  • Purity: >98% (HPLC).

  • Storage: Store lyophilized at -20°C. Dissolve immediately before use to minimize desulfation.

• Active Site Inhibitor:

  • PPACK (D-Phe-Pro-Arg-chloromethylketone) - Irreversible, covalent.

  • Alternative: Benzamidine (reversible, lower affinity) or NAPAP. PPACK is preferred for structural rigidity.

Crystallization Chemicals[7][8][13]

• Precipitant: Polyethylene Glycol (PEG) 8000 (High purity).

• Buffer: Sodium Phosphate (NaPi), pH 7.0 - 7.5.

• Additives: Glycerol (for cryoprotection).

Pre-Crystallization Protocol: Ternary Complex Assembly

Objective: Create a homogenous, stable protein-peptide species.

Step 1: Thrombin Stabilization (Active Site Blockade)

• Rationale: We must shut down proteolytic activity before adding the peptide to prevent degradation of the peptide or the enzyme itself.

• Resuspend Thrombin to 5-10 mg/mL in Buffer A (50 mM Na-Phosphate pH 7.4, 100 mM NaCl).

• Add PPACK (dissolved in water) at a 3:1 molar excess relative to Thrombin.

• Incubate on ice for 30-60 minutes .

• Verification: Verify loss of clotting activity using a fibrinogen clotting assay if necessary.

Step 2: Peptide Solubilization & Complexation

• Rationale: The sulfated peptide is acidic. Dissolving it in unbuffered water can lower pH and risk desulfation.

• Dissolve Sulfated Hirudin (55-65) in Buffer A (not water) to a concentration of 2-5 mM .

• Add the peptide to the PPACK-Thrombin solution.

  • Target Stoichiometry: 1:1.2 to 1:1.5 (Protein : Peptide). A slight excess ensures full occupancy of Exosite I.

• Incubate at 4°C for 1 hour .

• Clarification: Spin the complex at 13,000 x g for 10 minutes at 4°C to remove any amorphous aggregates.

Step 3: Final Concentration

• Concentrate the ternary complex using a centrifugal filter (MWCO 10 kDa) to 8 - 12 mg/mL .

• Critical Check: Do not over-concentrate; Thrombin can aggregate above 15 mg/mL in high salt.

Crystallization Protocol

Method: Hanging Drop Vapor Diffusion Temperature: 20°C (Standard) or 4°C (if stability is an issue, though kinetics are slower).

Screening Matrix (Optimization)

While Thrombin crystallizes readily, the sulfated peptide alters surface electrostatics. Use the following grid around the "classic" Thrombin condition:

Condition ID	Precipitant (PEG 8000)	Buffer (0.1M)	pH	Additive
A1 (Core)	20% (w/v)	Na-Phosphate	7.4	None
A2	18%	Na-Phosphate	7.4	-
A3	24%	Na-Phosphate	7.4	-
B1	20%	Tris-HCl	7.5	-
B2	20%	HEPES	7.5	-
C1	20%	Na-Phosphate	7.4	0.2M NaCl

Setup Procedure

• Reservoir: Add 500 µL of reservoir solution to the well.

• Drop: Mix 1 µL Complex + 1 µL Reservoir solution on a siliconized cover slip.

• Seal: Invert the slip over the well and seal with grease.[6]

• Observation: Crystals typically appear within 2-5 days . They often form tetragonal rods or bipyramids (Space group

  is common for Thrombin).

Visualization of Workflow

Figure 1: Workflow for the generation and crystallization of the Thrombin-Inhibitor-Hirudin(Sulfated) ternary complex.

Structural Logic: Why Sulfation Matters

The following diagram illustrates the binding logic. The sulfated tyrosine (Tyr63) does not bind the catalytic pocket; it binds a specific basic patch (Exosite I) on the surface of Thrombin.

Figure 2: Interaction map showing the dual-site occupation required for stable crystallization. Note the critical electrostatic interaction between the sulfated tyrosine and the basic Exosite I.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Crystals	Peptide desulfation	Ensure pH > 6.5. Dissolve peptide immediately before setup.
Precipitation	Protein concentration too high	Dilute complex to 5-7 mg/mL. Increase salt (NaCl) slightly to 200mM.
Salt Crystals	Phosphate precipitation	Switch buffer to Tris-HCl or HEPES.
Poor Diffraction	Disordered peptide tail	The C-terminus of the peptide might be floppy. Ensure high occupancy (excess peptide).
Autolysis (Degradation)	Incomplete active site block	Freshly prepare PPACK/Inhibitor. Ensure 3:1 excess during incubation.

Data Collection Strategy

• Cryoprotection: Transfer crystals briefly (seconds to minutes) into a solution containing 25% Glycerol + Mother Liquor components.

• Space Group: Expect Tetragonal (

  or ) .

• Resolution: Sulfated complexes often diffract to high resolution (1.5 - 1.8 Å) due to the rigidifying effect of the electrostatic lock at Exosite I.

References

• Lombardini, M. et al. (2005). Crystal Structure of the Thrombin-Hirudin Complex.[2][3][4][7] RCSB Protein Data Bank. PDB ID: 1W7G. [Link]

• Skrzypczak-Jankun, E. et al. (1991). Structure of the hirugen and hirulog 1 complexes of alpha-thrombin.[2][3] Journal of Molecular Biology. [Link]

• Rydel, T. J. et al. (1990). The structure of a complex of recombinant hirudin and human alpha-thrombin.[2][3][4][7] Science. [Link]

• Stone, S. R. & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin.[1][3][8] Biochemistry.[9] [Link]

• Hampton Research. General Thrombin Crystallization Protocols.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Crystal structure of the thrombin-hirudin complex: a novel mode of serine protease inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure of the thrombin-hirudin complex: a novel mode of serine protease inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal Structure of a Biosynthetic Sulfo-hirudin Complexed to Thrombin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Crystallization of TMEM55B 80-166 2CysMUT alone and in Complex with a RILPL1 391-403 Peptide [protocols.io]
• 7. rcsb.org [rcsb.org]
• 8. Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. wolfson.huji.ac.il [wolfson.huji.ac.il]

High-Precision Isothermal Titration Calorimetry (ITC) Protocol: Sulfated Hirudin (55-65) Binding to Thrombin

Executive Summary

This Application Note details the experimental setup, sample preparation, and data analysis for characterizing the thermodynamic binding profile of Sulfated Hirudin (55-65) to

-Thrombin .

The Hirudin (55-65) fragment, specifically sulfated at Tyr63 , mimics the C-terminal tail of native hirudin. It binds to Exosite I of thrombin with high specificity. Unlike surface-based assays (SPR/BLI), ITC provides a complete thermodynamic signature (

, , , and stoichiometry ) in a single experiment. This protocol is optimized to detect the enthalpic contribution of the sulfate-exosite interaction while minimizing buffer mismatch artifacts.

Scientific Mechanism & Rationale

The Interaction

The binding of Hirudin to Thrombin is bivalent. However, the isolated 55-65 fragment (Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO

)-Leu-Gln) targets only Exosite I (the anion-binding exosite) of thrombin.

• Electrostatic Steering: The peptide is highly acidic (net negative charge). The sulfation at Tyr63 critically enhances affinity by 10–50 fold compared to the non-sulfated variant, interacting with basic residues (Arg/Lys) in Exosite I.

• Thermodynamics: The binding is typically enthalpically driven (

  ) due to hydrogen bond formation and electrostatic interactions, with a favorable entropic contribution from the release of ordered water molecules from the exosite.

Why ITC?

ITC is the gold standard here because the sulfation effect is thermodynamic. A simple

measurement (via fluorescence) misses the energetic "quality" of the bond. ITC reveals if the sulfation improves binding by locking the conformation (entropy) or adding bond energy (enthalpy).

Figure 1: Mechanistic interaction map highlighting the critical role of the sulfate group in Exosite I binding.

Materials & Reagents

Component	Specification	Recommended Source/Grade
Ligand	Hirudin (55-65) Sulfated	Synthetic peptide, >95% Purity.[1] Note: Ensure Tyr63 is sulfated, not phosphorylated.
Macromolecule	Human -Thrombin	High specific activity (>3000 U/mg). Lyophilized or frozen stock.
Buffer Base	Sodium Phosphate (NaPi)	Monobasic + Dibasic, pH 7.4. Avoid Tris due to high heat of ionization.
Salt	Sodium Chloride (NaCl)	150 mM (Physiological ionic strength is crucial for electrostatic interactions).
Additives	PEG-8000 (Optional)	0.1% only if Thrombin precipitates. Generally avoid in ITC if possible.

Sample Preparation: The "Match or Fail" Protocol

In ITC, the buffer composition in the cell and syringe must be identical . Even a 1% difference in DMSO or salt concentration can generate heat of dilution larger than the binding heat.

Step 1: Buffer Preparation

Prepare 1 L of ITC Binding Buffer :

• 50 mM Sodium Phosphate, pH 7.4

• 150 mM NaCl

• Filter through 0.22

  m membrane.

• Degas for 10 minutes prior to use.

Step 2: Thrombin (Cell Sample)

• Dissolve/thaw

  -Thrombin.

• Dialysis (Mandatory): Dialyze Thrombin against 1 L of ITC Binding Buffer at 4°C overnight (or 3x buffer changes over 8 hours).

  • Why? This ensures the protein solvent exactly matches the bulk buffer.[2]

• Clarification: Centrifuge at 13,000 rpm for 5 mins to remove aggregates.

• Concentration: Measure

  . Extinction coefficient ( ) for human -thrombin is typically (MW kDa). Target concentration: 15–20 M .

Step 3: Hirudin Peptide (Syringe Sample)

• Direct Dissolution: Weigh the lyophilized sulfated peptide.

• Dissolve the peptide directly into the "used" dialysate (the buffer removed from the Thrombin dialysis bucket).

  • Expert Tip: This guarantees the most perfect buffer match possible, canceling out any small shifts in pH or salt that occurred during dialysis.

• pH Check: Verify pH is 7.4. If the peptide is acidic (due to TFA salts from synthesis), adjust carefully with minimal volume of NaOH, but direct dissolution in buffered dialysate usually resists this shift.

• Concentration: Target 200–250

  M (approx. 10-15x cell concentration).

  • Note: Sulfated Tyr absorbs at 260-280 nm but differs from free Tyr. Quantitative Amino Acid Analysis (AAA) is the most accurate method. For routine checks, use calculated

    for the peptide sequence, but be aware of error.

Experimental Setup

Instrument Parameters (Generic for VP-ITC, iTC200, or PEAQ-ITC)

Parameter	Setting	Rationale
Temperature	25°C	Standard thermodynamic reference. 37°C is physiological but 25°C often yields cleaner baselines.
Reference Power	10 cal/s (High Gain)	Ensures the instrument can compensate for exothermic binding.
Stirring Speed	750 - 1000 rpm	Ensures rapid mixing without protein shearing.
Initial Delay	60 - 180 sec	Establishes thermal equilibrium before titration begins.

Injection Schedule

• Injection 1: 0.4

  L (Discard this data point; it usually suffers from diffusion/backlash).

• Injections 2–20: 2.0

  L (or volume to achieve ~20 injections).

• Spacing: 150–180 seconds. Crucial: Wait for the signal to return to baseline.

The "c-value" Check

The shape of the ITC curve depends on the c-value:

.

• Estimated

  for Sulfated Hirudin (55-65): ~100–500 nM.
• to .

• At

  :
  • (Upper limit, steep curve).
  • (Ideal sigmoidal shape).

• Conclusion:15

  M Thrombin is an excellent starting concentration.

Workflow & Data Analysis

Figure 2: Step-by-step experimental workflow ensuring buffer matching and data integrity.

Data Processing

• Baseline Correction: Manually adjust integration limits if the automatic baseline is skewed.

• Heat of Dilution:

  • Ideally, run a "Peptide into Buffer" control.

  • Subtract this constant heat from the binding data. If unavailable, fit the last 3-4 points (saturation) as the heat of dilution offset.

• Fitting Model: Use "One Set of Sites" .

  • (Stoichiometry): Should be fixed to 1.0 if concentrations are perfect. If fits to 0.8–1.2, it confirms active protein fraction.
  • : Derived from .
  • : Direct measurement from the amplitude of injections.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
No Binding Heat	Peptide desulfated or degraded.	Verify peptide mass (MS). Sulfated Tyr is labile; store at -20°C.
High Background Heat	Buffer mismatch.	Did you dissolve peptide in the dialysate? If not, repeat prep.
Bubbles/Spikes	Incomplete degassing.	Degas samples for 10 mins. Check syringe for air gaps during loading.
Precipitation	Complex insolubility.	Lower concentrations (e.g., 10 M Cell / 100 M Syringe).
Low n (< 0.7)	Inactive Thrombin.	Thrombin autolyzes. Use fresh stock or active-site titrate with known inhibitor.

References

• Betz, A., Hofsteenge, J., & Stone, S. R. (1991). Interaction of the N-terminal region of hirudin with the active-site cleft of thrombin. Biochemistry. Link

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry. Link

• Malvern Panalytical. (2019). Best Practices for Isothermal Titration Calorimetry. Link

• Di Cera, E. (1998). Thermodynamic Theory of Site-Specific Binding Processes in Biological Macromolecules. Methods in Enzymology. Link

• Ayala, Y. M., et al. (2001). Thrombin-receptor interactions: structural and functional insights. Journal of Molecular Biology. Link

Sources

• 1. cellsciences.com [cellsciences.com]
• 2. files-profile.medicine.yale.edu [files-profile.medicine.yale.edu]

Designing peptidomimetics based on the Hirudin (55-65) sulfated sequence

Application Note: Precision Engineering of Hirudin (55-65) Peptidomimetics

Executive Summary

The C-terminal tail of Hirudin (residues 55-65) represents a critical pharmacophore for thrombin inhibition. Unlike active-site inhibitors that risk off-target effects, this sequence targets Exosite I (the fibrinogen recognition site) with high specificity. However, the native sequence's efficacy is contingent upon a labile post-translational modification: the sulfation of Tyrosine 63. This guide outlines the rational design and synthesis of peptidomimetics that retain the nanomolar affinity of the native sulfated peptide while addressing its metabolic instability. We focus on two parallel strategies: (A) Stabilized Sulfation Synthesis using neopentyl protection, and (B) Bioisosteric Replacement using hydrolytically stable surrogates.

Scientific Foundation: The "Sulfation Switch"

The interaction between Hirudin(55-65) and Thrombin is not merely electrostatic; it is a precise "lock-and-key" mechanism mediated by Tyrosine 63 .

• Sequence: Asp55-Phe56-Glu57-Glu58-Ile59-Pro60-Glu61-Glu62-Tyr(SO3)-Leu64-Gln65

• Mechanism: The peptide binds in an extended conformation to Exosite I.[1] The sulfated tyrosine (sTyr63) inserts into a cationic pocket formed by Lys36, Arg73, and Arg75 of thrombin.

• Thermodynamic Impact: The presence of the sulfate group improves the binding affinity (

  ) by approximately 10-fold compared to the non-sulfated analog (from ~200 nM to ~20 nM).

Pathway Visualization: Thrombin-Hirudin Interaction

Caption: Interaction map showing the critical electrostatic bridge between sTyr63 and the Thrombin cationic pocket, supported by hydrophobic anchors.

Design Strategies & Protocols

Strategy A: Native-like Sulfation (The "Neopentyl" Route)

Objective: Synthesize the exact native sequence but prevent acid-catalyzed desulfation during cleavage. Challenge: The O-sulfate ester bond is extremely acid-labile. Standard TFA cleavage (95%) will hydrolyze it within minutes.

Protocol 1: SPPS of Sulfated Hirudin Mimetics

• Resin Selection: Use 2-Chlorotrityl Chloride (2-CTC) Resin .

  • Reasoning: 2-CTC allows cleavage of the peptide from the resin using very mild acid (1% TFA), preserving the sulfate group.

• Coupling:

  • Use Fmoc-Tyr(SO3nP)-OH (Neopentyl-protected sulfotyrosine).[1]

  • Mechanism:[2][3][4][5] The neopentyl group protects the sulfate during base-catalyzed Fmoc removal and chain assembly. It is removed after synthesis or concurrently if using specific scavengers, but often requires a separate "deprotection" step (e.g., ammonium acetate) or careful handling.

  • Alternative: Use Fmoc-Tyr(SO3)-OH directly with HATU/DIPEA activation, but strictly limit the number of subsequent coupling cycles to prevent sulfate loss.

• Cleavage Cocktail (Critical Step):

  • Reagent: 90% TFA, 5% TiS (Triisopropylsilane), 5% Water.

  • Temperature: Perform strictly at 0°C (Ice Bath) .

  • Time: Limit to 15-30 minutes maximum.

  • Note: If using 2-CTC resin, cleave with 1% TFA in DCM (10 x 2 min) to obtain the protected peptide, then deprotect side chains separately if necessary.

Strategy B: Bioisosteric Replacement (The "Phosphonate" Route)

Objective: Replace the labile O-sulfate with a hydrolytically stable mimic. Candidate:4-Phosphonodifluoromethyl-phenylalanine (F2Pmp) .

• Why F2Pmp?

  • The

    group lowers the of the phosphate to ~1.0, closely mimicking the permanent negative charge of sulfate ( ~ -2).

  • Unlike standard Phosphotyrosine (pTyr), F2Pmp is non-hydrolyzable by phosphatases and stable in plasma.

Comparative Data: Mimetic Performance

Feature	Native sTyr63	Phosphotyrosine (pTyr)	F2Pmp (Difluoro-phosphonate)
Charge State (pH 7.4)	-1 (delocalized)	-2 (dianionic)	-2 (mimics sulfate geometry)
Acid Stability	Very Low (Hydrolyzes)	High	Extremely High
Phosphatase Stability	N/A (Sulfatase risk)	Low (Dephosphorylated)	Complete Resistance
Binding Affinity ( )	~20 nM	~150 nM (Charge mismatch)	~30-50 nM (Best Mimic)

Validation Protocols (Self-Validating Systems)

Protocol 2: Structural Integrity Check (Mass Spectrometry)

Logic: Sulfated peptides often lose the sulfate group (

, -80 Da) during ionization. A standard MS run showing the "parent" mass is insufficient; you must prove the sulfate is attached.

• Mode: Negative Ion Mode (ESI-). Sulfated peptides ionize better in negative mode and are less prone to fragmentation.

• Validation Criteria:

  • Observe peak

    .

  • Perform MS/MS.[6] You must see a daughter ion corresponding to the loss of 80 Da (

    ). If the parent peak is present but no -80 fragment is generated upon low-energy collision, it may be a phosphate contaminant (loss of 98 Da) or non-covalent adduct.

Protocol 3: Functional Thrombin Inhibition Assay

Logic: A chromogenic assay measures the residual activity of thrombin. If the mimetic binds Exosite I, it may not fully block the active site (since it's an allosteric binder) unless it is a "Hirunorm" type (bivalent). For the 55-65 tail alone, we measure competitive inhibition against fibrinogen or a change in catalytic efficiency.

Step-by-Step:

• Reagents:

  • Human

    -Thrombin (0.1 nM final).

  • Chromogenic Substrate: S-2238 (H-D-Phe-Pip-Arg-pNA).

  • Buffer: 50 mM Tris-HCl, 100 mM NaCl, 0.1% BSA, pH 7.4.

• Procedure:

  • Incubate Thrombin + Peptidomimetic (varying conc. 0-10

    M) for 10 min at 37°C.

  • Add S-2238 substrate.

  • Monitor Absorbance at 405 nm (release of p-nitroaniline) for 10 min.

• Analysis:

  • Plot

    vs. [Inhibitor].

  • Note: Since Hirudin(55-65) binds Exosite I, it acts as a non-competitive or mixed inhibitor regarding small chromogenic substrates (which bind the active site). To truly validate Exosite I binding, use a Fibrinogen Clotting Assay (Thrombin Time).

  • Thrombin Time (TT) Protocol: Mix Thrombin + Inhibitor + Fibrinogen. Measure time to clot. The 55-65 tail will significantly prolong clotting time by blocking fibrinogen recognition.

References

• Dodt, J., et al. (1988). "The complete amino acid sequence of hirudin, a thrombin specific inhibitor."[7] FEBS Letters. Link

• Stone, S. R., & Hofsteenge, J. (1986). "Kinetics of the inhibition of thrombin by hirudin." Biochemistry. Link

• Maraganore, J. M., et al. (1989). "Design and characterization of hirulogs: a novel class of bivalent peptide inhibitors of thrombin." Biochemistry. Link

• Muramatsu, R., et al. (1997). "Contribution of the sulfated tyrosine residue of hirudin to its interaction with thrombin."[7] European Journal of Biochemistry.[8] Link

• Burke, T. R., et al. (1994). "Preparation of 4-phosphonodifluoromethyl-phenylalanine (F2Pmp) containing peptides." Tetrahedron Letters. Link

Sources

• 1. html.rhhz.net [html.rhhz.net]
• 2. biotage.com [biotage.com]
• 3. wernerlab.weebly.com [wernerlab.weebly.com]
• 4. Hirudin binding reveals key determinants of thrombin allostery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]

Technical Notes & Optimization

Section 1: Understanding the Molecule: Why Solubility Can Be a Challenge

<Technical Support Center: Hirudin (55-65) Sulfated

A Guide to Improving Solubility in Aqueous Buffers

Welcome to the technical support guide for sulfated Hirudin (55-65). As a Senior Application Scientist, I've designed this resource to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into handling this specific peptide fragment. This guide moves beyond simple protocols to explain the underlying physicochemical principles governing its solubility, empowering you to troubleshoot effectively and ensure the integrity of your experiments.

Hirudin (55-65) sulfated is a synthetic dodecapeptide corresponding to the C-terminal sequence of Hirudin variant-1 (HV-1).[1] Its sequence is Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3H)-Leu-Gln.[2] The key to its behavior lies in its amino acid composition and post-translational modification:

• High Net Negative Charge: The peptide contains five acidic residues (Asp, Glu x 4) and a C-terminal carboxyl group.[3][4]

• Critical Sulfation: The tyrosine residue at position 63 is O-sulfated. This sulfate group (SO3H) is a strong acid and is ionized to -SO3⁻ across a wide pH range, contributing significantly to the peptide's overall negative charge.[5] This sulfation is crucial for its potent anticoagulant activity, increasing its inhibitory effect on thrombin by more than tenfold.[5][6]

This combination results in a highly acidic peptide with a very low isoelectric point (pI). At physiological pH (~7.4), the peptide carries a substantial net negative charge, which should theoretically promote solubility through electrostatic repulsion. However, issues can still arise from hydrophobic interactions and aggregation, especially at high concentrations or in suboptimal buffer conditions.

Section 2: Troubleshooting Guide for Solubility Issues

This section is formatted as a direct question-and-answer guide to address the most common problems encountered in the lab.

Question 1: My lyophilized Hirudin (55-65) sulfated powder won't dissolve in neutral pH buffer (e.g., PBS pH 7.4). What's happening?

Answer:

This is a common issue. While the peptide is acidic, simply using a neutral buffer may not be sufficient to overcome intermolecular forces, especially if the peptide concentration is high.

• The "Why": At neutral pH, even though the peptide is negatively charged, hydrophobic residues like Phenylalanine (Phe), Isoleucine (Ile), Proline (Pro), and Leucine (Leu) can still drive aggregation.[7] If the electrostatic repulsion isn't strong enough to overcome these hydrophobic attractions, the peptide will fail to dissolve or may form a cloudy suspension.

• Immediate Solution: The most effective strategy is to use a slightly basic buffer.[3][4][8]

  • Start with a small amount of your peptide to test solubility first.[4]

  • Try dissolving the peptide in a buffer with a pH of 8.0-9.0, such as 10-25 mM Ammonium Bicarbonate or 20 mM Tris-HCl.[4][8]

  • The higher pH ensures that all acidic groups (carboxyls) are fully deprotonated, maximizing the net negative charge and electrostatic repulsion between peptide molecules.

Question 2: I dissolved the peptide in a basic buffer, but it precipitated when I adjusted the pH back down to my experimental condition (e.g., pH 7.0). How do I prevent this?

Answer:

This indicates that while the peptide can be initially solubilized at high pH, it is not stable at the final buffer conditions, likely due to reaching a concentration above its solubility limit at that specific pH and ionic strength.

• The "Why": As you lower the pH from a basic state, you begin to protonate some of the carboxyl groups. This reduces the peptide's net negative charge, decreasing electrostatic repulsion and allowing hydrophobic aggregation to occur, leading to precipitation.

• Solutions:

  • Work with a More Dilute Stock: The simplest solution is to prepare a more dilute stock solution in the basic buffer. When you dilute this stock into your final experimental buffer, the final peptide concentration may be below its solubility limit at that pH.

  • Incorporate a Solubility-Enhancing Excipient: Additives can be used to keep the peptide in solution. L-Arginine is an excellent choice for this purpose. It has been shown to increase the solubility of various peptides and proteins by suppressing aggregation.[9][10]

    • Protocol: Prepare your final experimental buffer containing 50-100 mM L-Arginine. Then, slowly add your concentrated peptide stock (dissolved in the basic buffer) to the final buffer with gentle stirring.

Question 3: The peptide solution appears clear at first but becomes cloudy or forms a gel over time, even when stored at 4°C. Why?

Answer:

This suggests slow aggregation or the formation of secondary structures like beta-sheets, which are common with peptides containing hydrophobic stretches.

• The "Why": Peptide aggregation is a kinetic process. Even in a seemingly clear solution, monomers can slowly associate into larger, insoluble aggregates. This can be exacerbated by freeze-thaw cycles, which can increase local peptide concentrations as ice crystals form.

• Solutions & Best Practices:

  • Sonication: During initial reconstitution, brief sonication can help break up small, pre-existing aggregates in the lyophilized powder.[4] Use a bath sonicator and chill the tube on ice between short (10-15 second) pulses to avoid heating the sample.[4]

  • Storage: Once dissolved, it is critical to aliquot the stock solution into single-use volumes and store them at -20°C or preferably -80°C.[8] This minimizes freeze-thaw cycles.

  • Oxygen-Free Environment: While this peptide does not contain easily oxidized residues like Met or Cys, storing aliquots under an inert gas like argon or nitrogen is a good general practice to prevent long-term oxidative damage.

Section 3: Diagrams & Visual Workflows

Troubleshooting Flowchart

This diagram provides a logical path to follow when encountering solubility problems.

Caption: A step-by-step decision tree for solubilizing Hirudin (55-65) sulfated.

Mechanism of pH-Dependent Solubility

This diagram illustrates how buffer pH affects the charge state and interactions of the peptide.

Caption: Effect of pH on peptide charge and intermolecular forces.

Section 4: Protocols & Data Summary

Protocol 1: Step-by-Step Reconstitution for a 1 mg/mL Stock Solution

This protocol is a reliable starting point for most applications.

• Preparation: Allow the lyophilized peptide vial to warm to room temperature before opening to prevent condensation.[4] Briefly centrifuge the vial to ensure all powder is at the bottom.[4]

• Initial Solvent: Prepare a sterile, 20 mM Tris-HCl buffer, pH 8.5.

• Reconstitution: Add the appropriate volume of the pH 8.5 buffer to the vial to achieve a concentration of 1 mg/mL. For example, add 1 mL to a 1 mg vial.

• Mixing: Gently vortex or invert the vial to mix.[11] Avoid vigorous shaking.[11] Let the solution sit for 15-30 minutes to ensure complete dissolution.[11]

• Verification: The solution should be completely clear and free of particulates.[4]

• Dilution (if needed): If your final experiment is at a lower pH, slowly add this stock solution to your final buffer (which can be optionally supplemented with L-Arginine) while stirring.

• Storage: Immediately aliquot the stock solution into single-use volumes and store at -80°C.

Table 1: Summary of Recommended Solvents and Conditions

Solvent/Condition	pH Range	Concentration	Rationale & Best Use
Sterile Deionized Water	~6-7	< 0.5 mg/mL	A first attempt for very dilute solutions. Often insufficient.
Phosphate-Buffered Saline (PBS)	7.2 - 7.4	< 0.5 mg/mL	Physiologically relevant but may cause solubility issues at higher concentrations.
Ammonium Bicarbonate	8.0 - 8.5	1-2 mg/mL	Recommended starting buffer. Volatile, can be removed by lyophilization if needed.[8]
Tris-HCl	8.0 - 9.0	1-2 mg/mL	Excellent alternative. Provides stable buffering capacity to maintain high negative charge.
L-Arginine (in final buffer)	(As per final buffer)	50 - 100 mM	Acts as a solubility enhancer and aggregation suppressor.[10][12] Highly recommended.
DMSO (Dimethyl Sulfoxide)	N/A	< 5% (final)	Use as a last resort. For extremely difficult cases. Prepare a high-concentration stock in neat DMSO and dilute slowly into aqueous buffer.[13]

Section 5: Frequently Asked Questions (FAQs)

• Q: Can I dissolve the peptide in an acidic buffer?

  • A: It is strongly discouraged. This peptide is highly acidic. Dissolving it in an acidic buffer (pH < 4) would neutralize its negative charges, drastically reducing solubility and promoting precipitation.[7][8]

• Q: My peptide was supplied with Trifluoroacetic acid (TFA) as a counter-ion. Will this affect my experiment?

  • A: Most synthetic peptides are purified by HPLC and retain TFA salts. At the concentrations typically used, this is rarely an issue. However, if your assay is extremely sensitive to pH or ionic changes, you may consider exchanging the counter-ion, but for solubility, its presence is not a primary concern.

• Q: How stable is the sulfate group on the tyrosine?

  • A: The tyrosine O-sulfate ester is generally stable under neutral and basic conditions. However, it is labile and can be hydrolyzed in strongly acidic solutions (e.g., pH < 2), especially with prolonged incubation or at elevated temperatures.[14] You should avoid exposing the peptide to harsh acidic conditions.

• Q: How should I accurately determine the concentration of my dissolved peptide stock?

  • A: The most reliable method is to use the absorbance at 280 nm (A280). The peptide contains one Tyrosine residue, which absorbs at this wavelength. The extinction coefficient (ε) at 280 nm for a tyrosine is approximately 1490 M⁻¹cm⁻¹. Use the Beer-Lambert law (A = εcl) to calculate the concentration. Alternatively, quantitative amino acid analysis can be performed for the highest accuracy.

References

• GenScript. (n.d.). Guidelines for Dissolving Peptides. Retrieved from [Link]

• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines. Retrieved from [Link]

• LifeTein. (n.d.). How to dissolve, handle and store synthetic peptides. Retrieved from [Link]

• Sato, K., et al. (2018). Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc Solid-phase Strategy. Organic Letters. Available at: [Link]

• Wikipedia. (n.d.). Hirudin. Retrieved from [Link]

• Süli-Vargha, H., et al. (1990). Structure-activity studies on C-terminal hirudin peptides containing sulfated tyrosine residues. PubMed. Retrieved from [Link]

• Bundgaard, J. R., et al. (2007). Stability of tyrosine sulfate in acidic solutions. PubMed. Retrieved from [Link]

• Bayes, A., et al. (2007). Inhibition of Protein Aggregation: Supramolecular Assemblies of Arginine Hold the Key. PLoS ONE. Available at: [Link]

• Das, U., et al. (2010). Solubilization of aromatic and hydrophobic moieties by arginine in aqueous solutions. The Journal of Chemical Physics. Available at: [Link]

• JPT Peptide Technologies. (n.d.). How to Reconstitute Peptides. Retrieved from [Link]

• Ruan, C., et al. (2023). Effect of Sulfotyrosine and Negatively Charged Amino Acid of Leech-Derived Peptides on Binding and Inhibitory Activity Against Thrombin. ChemBioChem. Available at: [Link]

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

• LifeTein. (2024). How Can I Make My Peptide More Water Soluble?. Retrieved from [Link]

• De Marco, A., et al. (1994). Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets. PubMed. Retrieved from [Link]

Sources

• 1. Structure-activity studies on C-terminal hirudin peptides containing sulfated tyrosine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. genscript.com [genscript.com]
• 4. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jpt.com [jpt.com]
• 8. lifetein.com [lifetein.com]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of Protein Aggregation: Supramolecular Assemblies of Arginine Hold the Key - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jpt.com [jpt.com]
• 12. pubs.aip.org [pubs.aip.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Stability of tyrosine sulfate in acidic solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Storage conditions to maintain stability of Hirudin (55-65) sulfated

Technical Support Center: Hirudin (55-65) Sulfated Stability Guide

Welcome to the technical support guide for Hirudin (55-65) sulfated. This document provides researchers, scientists, and drug development professionals with essential information, protocols, and troubleshooting advice to maintain the stability and biological activity of this critical peptide fragment. Our guidance is grounded in established biochemical principles and practical laboratory experience to ensure the integrity of your experiments.

Section 1: Quick Reference & Frequently Asked Questions (FAQs)

This section provides immediate answers to the most common questions regarding the storage and handling of Hirudin (55-65) sulfated.

Recommended Storage Conditions Summary

Form	Short-Term Storage	Long-Term Storage	Key Considerations
Lyophilized Powder	2-3 weeks at 4°C	≤ -20°C (up to several years)[1][2][3]	Store desiccated, protected from light.[3][4][5]
Reconstituted Solution	2-7 days at 4°C	≤ -20°C in aliquots (weeks to months)	Avoid freeze-thaw cycles.[2][6][7] Use sterile, slightly acidic buffer (pH 5-6).[5][7]

Frequently Asked Questions

Q1: What are the optimal storage conditions for lyophilized Hirudin (55-65) sulfated?

A1: For long-term stability, lyophilized Hirudin (55-65) sulfated should be stored at -20°C or colder, preferably in a desiccated, dark environment.[1][2][3][4][6] While the dry powder is stable for a few weeks at room temperature or 4°C, low-temperature storage is crucial to prevent slow degradation over months or years.[3][4] Before opening, always allow the vial to warm to room temperature to prevent moisture condensation, which can accelerate hydrolysis.[4][7]

Q2: How should I store the peptide after reconstituting it in a solvent?

A2: Once reconstituted, the peptide is far more susceptible to degradation. For short-term use (2-7 days), the solution can be stored at 4°C. For longer-term storage, it is imperative to divide the solution into single-use aliquots and store them frozen at -20°C or lower.[2][5][6][7] This strategy prevents the damaging effects of repeated freeze-thaw cycles.[2][3][6][7] The long-term storage of peptides in solution, especially those containing sensitive residues like Glutamine (Gln), is generally not recommended beyond a few months.[8]

Q3: Why are repeated freeze-thaw cycles detrimental to my peptide solution?

A3: Each freeze-thaw cycle exposes the peptide to physical stress. Ice crystal formation can disrupt the peptide's hydration shell and promote aggregation.[5] Furthermore, local changes in solute concentration during the freezing process can cause significant pH shifts, potentially accelerating degradation pathways like hydrolysis.[5] Aliquoting is the most effective way to mitigate this damage.[2][5]

Q4: What is the best solvent for reconstituting Hirudin (55-65) sulfated?

A4: The ideal solvent depends on the final application. For most biological assays, sterile, high-purity water (e.g., WFI or HPLC-grade) is a good starting point. Given the acidic nature of the peptide (multiple glutamic and aspartic acid residues), solubility should be high. To enhance stability in solution, consider using a sterile, slightly acidic buffer (pH 5-6), as this can minimize deamidation, a common degradation pathway.[5][7] Avoid alkaline conditions (pH > 8), which can accelerate degradation.[6]

Q5: What is the amino acid sequence of Hirudin (55-65) sulfated?

A5: The sequence is: H-Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3H)-Leu-Gln-OH.[9] This sequence is critical for its interaction with the fibrinogen-recognition site of thrombin.

Section 2: The Science of Peptide Instability

Understanding the mechanisms of degradation is key to preventing it. While the full Hirudin protein is remarkably stable due to its three disulfide bonds, the (55-65) fragment lacks these and is subject to degradation pathways common to synthetic peptides.[10][11]

Key Factors Affecting Stability:

• Temperature: Higher temperatures increase the rate of all chemical reactions, including hydrolysis and deamidation.[2][12] Storing at or below -20°C is the most effective way to slow these processes.[2][6]

• pH: The pH of the solution is critical. Extremes in pH can catalyze the hydrolysis of peptide bonds.[12] For Hirudin (55-65), which contains Asp, Glu, and a C-terminal Gln, a slightly acidic pH of 5-6 is often optimal to minimize deamidation and other side reactions.[5][7]

• Oxidation: While this specific fragment does not contain the most susceptible residues like Met or Cys, oxidation can still occur over long periods, especially if exposed to air and light.[5] Storing lyophilized powder under an inert gas like argon or nitrogen can provide additional protection.[13]

• Proteolysis: If sterility is compromised, microbial proteases can rapidly degrade the peptide. Always use sterile solvents and maintain aseptic handling techniques.

Potential Chemical Degradation Pathways

The sequence of Hirudin (55-65) sulfated makes it susceptible to specific non-enzymatic degradation reactions.

• Deamidation: This is a major concern for peptides containing glutamine (Gln) or asparagine (Asn).[12][14] The C-terminal Gln residue in Hirudin (55-65) can undergo hydrolysis to form glutamic acid, altering the peptide's net charge and potentially its biological activity. This reaction is catalyzed by both acid and base but is generally minimized at a slightly acidic pH.[6][14]

• Hydrolysis: The peptide bonds, particularly those involving aspartic acid (Asp), are susceptible to cleavage over time in aqueous solutions.[6][12] This is exacerbated by non-ideal pH and higher temperatures.

• Asp Isomerization: Aspartic acid residues can undergo a reaction via a cyclic succinimide intermediate to form iso-aspartate (iso-Asp).[6] This introduces a kink into the peptide backbone and can significantly impact its ability to bind to its target.

Caption: A logical workflow for troubleshooting Hirudin peptide stability issues.

Section 4: Experimental Protocol for Stability Assessment

To empirically determine the stability of your peptide under your specific experimental conditions, you can perform a simple stability study using RP-HPLC.

Objective: To assess the purity of Hirudin (55-65) sulfated over time under defined storage conditions.

Methodology:

• Initial Analysis (T=0): a. Reconstitute a vial of lyophilized Hirudin (55-65) sulfated to a known concentration (e.g., 1 mg/mL) in your chosen buffer (e.g., sterile water or a pH 5.5 phosphate buffer). b. Immediately perform RP-HPLC analysis to obtain a baseline chromatogram. c. Record the peak area of the main peptide peak. The purity at T=0 is considered 100% for the purpose of the stability study.

• Sample Storage: a. Aliquot the remaining solution into several sterile tubes. b. Store these aliquots under the conditions you wish to test (e.g., 4°C, -20°C, room temperature).

• Time-Point Analysis: a. At predetermined time points (e.g., 24h, 48h, 1 week, 1 month), remove one aliquot from each storage condition. b. Allow the sample to reach room temperature. c. Analyze the sample by RP-HPLC using the exact same method as the T=0 analysis.

• Data Analysis: a. Calculate the relative purity at each time point by comparing the main peak area to the total peak area of all peaks in the chromatogram. b. Plot the percentage of the intact peptide remaining versus time for each storage condition. This will provide a clear visual representation of the peptide's stability.

References

• Chang, J. Y. (1991). Stability of hirudin, a thrombin-specific inhibitor. The structure of alkaline-inactivated hirudin. The Journal of Biological Chemistry, 266(17), 10839–10843. [Link]

• PubMed. (1991). Stability of hirudin, a thrombin-specific inhibitor. The structure of alkaline-inactivated hirudin. PubMed. [Link]

• Limitless Life. (n.d.). The Comprehensive Guide to Reconstituting Peptides and Proper Storage Tips. Limitless Life. [Link]

• ResearchGate. (2014). Can any one suggest me the perfect storage condition&Method of Synthetic peptides?. ResearchGate. [Link]

• Tirzepatyd Store. (n.d.). Handling and Storage of Synthetic Peptides. Tirzepatyd Store. [Link]

• Pure Tides Therapy. (2024). Best Practices for Reconstituting and Storing Research Peptides. Pure Tides Therapy. [Link]

• Peptide Information. (2023). Peptide Storage. Peptide Information. [Link]

• GenScript. (n.d.). How to Store Peptides | Best Practices for Researchers. GenScript. [Link]

• PubMed. (2022). C-terminal glutamine acts as a C-degron targeted by E3 ubiquitin ligase TRIM7. PubMed. [Link]

• Encyclopedia.pub. (2023). Instability of Peptide and Possible Causes of Degradation. Encyclopedia.pub. [Link]

• National Institutes of Health. (2022). C-terminal glutamine acts as a C-degron targeted by E3 ubiquitin ligase TRIM7. National Institutes of Health. [Link]

• PubMed. (1990). Characterization, Stability and Refolding of Recombinant Hirudin. PubMed. [Link]

• ResearchGate. (n.d.). Oxidation and Deamidation of Monoclonal Antibody Products: Potential Impact on Stability, Biological Activity, and Efficacy. ResearchGate. [Link]

• MDPI. (2021). Nonenzymatic Deamidation Mechanism on a Glutamine Residue with a C-Terminal Adjacent Glycine Residue: A Computational Mechanistic Study. MDPI. [Link]

• Veeprho. (2020). Peptides and Probable Degradation Pathways. Veeprho. [Link]

• PubMed. (1990). Chemical Pathways of Peptide Degradation. II. Kinetics of Deamidation of an Asparaginyl Residue in a Model Hexapeptide. PubMed. [Link]

• Frontiers. (2021). Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review. Frontiers. [Link]

• Taylor & Francis Online. (n.d.). Deamidation – Knowledge and References. Taylor & Francis Online. [Link]

• EJNMMI Radiopharmacy and Chemistry. (2022). Stability evaluation of [18F]FDG. EJNMMI Radiopharmacy and Chemistry. [Link]

• RSC Publishing. (2022). Engineering ultrapotent trivalent anticoagulants through hybridisation of salivary peptides from multiple haematophagous organisms. RSC Publishing. [Link]

Sources

• 1. kenan-bryant.com [kenan-bryant.com]
• 2. puretidestherapy.com [puretidestherapy.com]
• 3. peptidesciences.com [peptidesciences.com]
• 4. tirzepatyd.store [tirzepatyd.store]
• 5. jpt.com [jpt.com]
• 6. 펩타이드 안정성 및 잠재적 분해 경로 [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. bachem.com [bachem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Stability of hirudin, a thrombin-specific inhibitor. The structure of alkaline-inactivated hirudin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. veeprho.com [veeprho.com]
• 13. researchgate.net [researchgate.net]
• 14. encyclopedia.pub [encyclopedia.pub]

Troubleshooting low binding affinity in Hirudin (55-65) sulfated assays

Welcome to the Bio-Interaction Support Hub.

Ticket Subject: Troubleshooting Low Binding Affinity in Hirudin (55-65) Sulfated Assays Assigned Specialist: Senior Application Scientist, Biophysics Division Status: Open

Introduction: The "Silent" Failure

You are likely observing a binding affinity (

) in the micromolar range ( M) rather than the expected nanomolar range (20–100 nM). In 90% of cases involving Hirudin (55-65), this specific loss of affinity is not due to experimental error, but rather a silent chemical degradation or a fundamental mismatch in assay physics.

The interaction between the Hirudin C-terminal tail (residues 55-65) and Thrombin is driven by electrostatic steering . The sulfation at Tyr63 is the critical "anchor" that engages the basic residues of Thrombin’s Exosite I. If this sulfate is lost—or if the electrostatic environment shields it—the affinity drops by approximately 10-fold to 30-fold, mimicking the behavior of the non-sulfated analog.

This guide isolates the three failure modes: The Peptide (Desulfation) , The Target (Exosite Corruption) , and The Environment (Ionic Shielding).

Module 1: The Integrity Check (Peptide Quality)

The Core Issue: Sulfated tyrosines are acid-labile.[1][2] If your peptide was exposed to acidic pH (< 5.[1]0) during storage, reconstitution, or HPLC, the sulfate group (

) may have hydrolyzed, leaving you with native Tyrosine.

Diagnostic Protocol: The "Soft" Mass Spec

Standard MALDI or ESI-MS in positive mode often causes "in-source fragmentation," stripping the sulfate group during ionization. This leads to a false negative: you think the peptide is desulfated, but it was actually intact in the tube.

Step-by-Step Validation:

• Reconstitution: Dissolve peptide in 10 mM Ammonium Bicarbonate (pH 7.5-8.0) . Avoid TFA or acetic acid.

• MS Setup: Use Negative Ion Mode ESI-MS or MALDI with a gentle matrix (e.g., DHAP).

• Data Interpretation:

  • Look for the parent ion mass shift: +80 Da (Sulfate group).[3][4]

  • Warning: If you see a mass corresponding to [M-80], confirm it is not an ionization artifact by lowering the cone voltage/laser energy.

Decision Matrix:

Observation	Diagnosis	Action
Mass = Theoretical	Peptide is Intact	Proceed to Module 2 (Target).
Mass = Theoretical - 80 Da	Desulfation Occurred	Discard stock. Re-order. Ensure pH > 7.0 storage.
Mass = Theoretical + 16 Da	Oxidation (Met)	Unlikely in 55-65 (no Met), but check for contaminants.

Module 2: The Target Trap (Thrombin Quality)

The Core Issue: Thrombin is a serine protease that undergoes autolysis.

-Thrombin (highly active) degrades into - and -Thrombin. -Thrombin has a structurally compromised Exosite I.

If your Thrombin has degraded to the

-form, it retains some catalytic activity (cleaving small chromogenic substrates) but cannot bind Hirudin 55-65 , leading to perceived low affinity.

Visualizing the Interaction Failure

Figure 1: Mechanism of binding failure.

-Thrombin lacks the structural integrity at Exosite I to bind the Hirudin tail, even if the catalytic site remains partially active.

Validation Protocol:

• Active Site Titration: Use a small chromogenic substrate (e.g., S-2238) to determine molar concentration of active sites.

• Exosite Titration (The Critical Step): Use a known Exosite I binder (e.g., a fresh batch of Hirudin or an aptamer like HD1) in an orthogonal assay (e.g., Native PAGE gel shift).

• Result: If Active Site concentration >> Exosite Binding capacity, your Thrombin is degraded.

Module 3: The Electrostatic Shield (Assay Conditions)

The Core Issue: The Hirudin 55-65 interaction is heavily dependent on the attraction between the anionic peptide (Asp, Glu, Tyr-SO3) and the cationic Exosite I (Arg, Lys).

High salt concentrations screen these charges , effectively "hiding" the peptide from the protein.

Optimization Table: Buffer Composition

Parameter	Recommended Range	Why?
pH	7.4 – 8.0	Maintains negative charge on Asp/Glu and stability of Sulfate.
NaCl (Salt)	100 – 150 mM	>150 mM drastically increases (weakens binding). <100 mM may cause non-specific sticking.
Phosphate	Avoid if possible	Phosphate ions can catalyze desulfation or compete for basic patches. Use HEPES or Tris.
Surfactant	0.005% P20/Tween	Prevents peptide loss to plastic (Hirudin 55-65 is sticky).

Module 4: Troubleshooting SPR/BLI (Surface Effects)

If you are using Surface Plasmon Resonance (Biacore) or Bio-Layer Interferometry (Octet):

1. Orientation Matters:

• Don't: Amine-couple Thrombin randomly. This often occludes Exosite I.

• Do: Biotinylate the Hirudin peptide (N-terminus) and capture on Streptavidin chips. Flow Thrombin as the analyte. This exposes the Exosite I on the free-floating Thrombin to the fixed peptide.

2. The "Refractive Index" Trap:

• Sulfated peptides are highly charged. If your reference cell does not have a charge-matched control, you may see "negative binding" or bulk shifts that mask the kinetics.

Troubleshooting Decision Tree

Figure 2: Logic flow for isolating the root cause of low affinity.

References

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry.

  • Key Insight: Establishes the kinetic baseline for Hirudin-Thrombin interactions.

• Skrzypczak-Jankun, E., et al. (1991).[5] Structure of the hirugen and hirulog 1 complexes of alpha-thrombin. Journal of Molecular Biology.

  • Key Insight: Structural proof of the C-terminal tail binding to Exosite I and the role of the sulf

• Balsved, D., et al. (2007).[6] Stability of tyrosine sulfate in acidic solutions. Analytical Biochemistry.

  • Key Insight: Defines the pH limits for sulfated peptide stability (hydrolysis r

• Creative Proteomics. (2025). Troubleshooting and Optimization Tips for SPR Experiments.

  • Key Insight: Protocols for optimizing ligand density and buffer conditions in SPR.

Sources

• 1. Stability of tyrosine sulfate in acidic solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfated Peptide - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 3. Mass Spectrometry Behavior of Sulfated Peptides [ebrary.net]
• 4. Analysis of sulfated peptides using positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Crystal structure of the human α-thrombin–haemadin complex: an exosite II-binding inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Technical Support Center: Minimizing Peptide Aggregation of Hirudin (55-65) During Lyophilization

Welcome to the technical support center for the lyophilization of Hirudin (55-65). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice to minimize peptide aggregation during the freeze-drying process. As your dedicated application scientist, I have structured this guide to not only provide protocols but to also explain the scientific principles behind them, ensuring a robust understanding of the critical process parameters.

Understanding the Challenge: The Aggregation Propensity of Hirudin (55-65)

Hirudin, a potent thrombin inhibitor originally isolated from medicinal leeches, and its fragments are of significant therapeutic interest.[1] The C-terminal fragment, Hirudin (55-65), is particularly important for its interaction with thrombin.[2][3] However, like many peptides, Hirudin (55-65) is susceptible to aggregation, a process where individual peptide molecules associate to form larger, often insoluble and biologically inactive, species.[4]

Lyophilization, or freeze-drying, is a preferred method for stabilizing peptides for long-term storage by removing water.[5] However, the process itself can introduce stresses that promote aggregation. These include:

• Freeze-Concentration: As water crystallizes during freezing, the peptide and other solutes become concentrated in the remaining unfrozen water, increasing the likelihood of intermolecular interactions.

• Interfacial Stress: The formation of ice-water interfaces can cause partial unfolding of the peptide, exposing hydrophobic regions that can lead to aggregation.

• pH Shifts: The crystallization of buffer components can lead to significant shifts in the pH of the unfrozen portion, potentially pushing the peptide to its isoelectric point where it is least soluble.[6]

• Dehydration Stress: The removal of water during drying can disrupt the hydrogen bond network that stabilizes the peptide's native conformation.

While full-length Hirudin is a remarkably stable molecule under various conditions, its fragments may exhibit different stability profiles.[7] The C-terminal region of Hirudin is rich in acidic residues, which influences its solubility and interaction with other molecules.[8] Understanding and controlling the factors that contribute to aggregation during lyophilization is therefore critical for obtaining a stable and efficacious final product.

Troubleshooting Guide: A Proactive Approach to Common Issues

This section is designed to address specific problems you may encounter during the lyophilization of Hirudin (55-65).

Issue 1: Poor Cake Appearance (Collapse, Shrinkage, or Meltback)

Question: My lyophilized cake for Hirudin (55-65) has collapsed and looks shrunken. What could be the cause and how can I fix it?

Answer: A collapsed cake is a sign that the product temperature exceeded its critical collapse temperature (Tc) during primary drying.[9] The collapse temperature is the point at which the formulation loses its rigid structure and flows.[9]

Diagnostic Workflow:

• Determine the Collapse Temperature (Tc): The most accurate way to determine the Tc is by using a freeze-dry microscope. Alternatively, Differential Scanning Calorimetry (DSC) can be used to measure the glass transition temperature of the maximally freeze-concentrated solution (Tg'), which is typically slightly lower than the Tc.

• Review Your Lyophilization Cycle: Compare the product temperature during primary drying with the determined Tc. Most lyophilizers have thermocouples to monitor product temperature.

Corrective Actions:

• Lower the Shelf Temperature: During primary drying, the shelf temperature should be set low enough to ensure the product temperature remains below the Tc.

• Decrease the Chamber Pressure: Lowering the chamber pressure can also help to keep the product temperature down.

• Increase the Ramp Rate to Secondary Drying: A slower ramp to secondary drying can sometimes lead to a temperature overshoot.

Formulation Considerations:

• Increase Bulking Agent Concentration: Bulking agents like mannitol or sucrose increase the Tc of the formulation. For recombinant full-length Hirudin, a formulation with 2% mannitol has been used.[10] Consider starting with a similar concentration for Hirudin (55-65).

• Choose a High Tg' Excipient: Amorphous excipients like sucrose and trehalose have high Tg' values and can be effective in preventing collapse.

Issue 2: Increased Aggregation Post-Lyophilization

Question: I am observing a significant increase in aggregated Hirudin (55-65) after reconstitution of the lyophilized powder. What are the likely causes and solutions?

Answer: Increased aggregation post-lyophilization points to instabilities induced during the freezing or drying stages.

Diagnostic Workflow:

• Characterize the Aggregates: Use techniques like Size-Exclusion Chromatography (SEC), Dynamic Light Scattering (DLS), or analytical ultracentrifugation to quantify the amount and size of the aggregates.

• Analyze Pre- and Post-Lyophilization Samples: Compare the aggregation levels in your solution before lyophilization and after reconstitution. This will confirm if the aggregation is occurring during the process.

Corrective Actions & Formulation Strategies:

• Incorporate Cryoprotectants and Lyoprotectants:

  • Cryoprotectants protect the peptide during freezing. Sugars like sucrose and trehalose are excellent cryoprotectants as they form an amorphous glass that immobilizes the peptide and prevents unfolding at ice-water interfaces.

  • Lyoprotectants protect the peptide during drying by replacing the water molecules that hydrate and stabilize the peptide structure through hydrogen bonding. Sucrose and trehalose also act as effective lyoprotectants.

• Consider Amino Acid Excipients: Amino acids like arginine and histidine can act as stabilizers and aggregation inhibitors. Arginine, in particular, has been shown to suppress protein and peptide aggregation.

• Control the Freezing Rate: A rapid freezing rate generally leads to smaller ice crystals, which can be less damaging to the peptide structure. However, for some peptides, a slower cooling rate with an annealing step (holding the product at a temperature below the eutectic point but above the Tg' for a period) can promote the formation of larger, more uniform ice crystals, which can lead to faster primary drying and a more stable cake. The optimal freezing rate should be determined experimentally.

Logical Relationship Diagram: Troubleshooting Aggregation

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Use of fragments of hirudin to investigate thrombin-hirudin interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. banglajol.info [banglajol.info]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. biovendor.com [biovendor.com]
• 10. genscript.com [genscript.com]

Resolving peak overlapping in LC-MS analysis of sulfated Hirudin fragments

Topic: Resolving Peak Overlapping & Spectral Ambiguity in Sulfated Hirudin Analysis

Audience: Analytical Chemists, Bio-analytical Researchers, QC Scientists. Context: Hirudin, a potent thrombin inhibitor, relies on the sulfation of Tyrosine-63 (Tyr-63) for full biological activity (increasing affinity ~10-fold).[1] Distinguishing the sulfated active form from the non-sulfated impurity (or degradation product) is critical but analytically challenging due to the lability of the sulfate group and chromatographic peak overlapping.

Section 1: The Core Challenge – Why Hirudin Analysis Fails

The analysis of sulfated Hirudin fragments (e.g., the C-terminal fragment GDFEEIPE-Ys-YLQ) faces a "Perfect Storm" of three converging issues:

• Isobaric Mimicry (In-Source Decay): The sulfate group (

  ) is extremely labile. High energy in the MS source can knock it off before detection, making the sulfated species appear identical to the non-sulfated impurity (False Negative).

• Chromatographic Tailing: The negatively charged sulfate moiety interacts strongly with metals in standard HPLC columns/hardware, causing severe tailing that masks adjacent peaks.

• Elution Overlap: Sulfated and non-sulfated forms often have similar hydrophobicity in standard acidic mobile phases, leading to co-elution.

Section 2: Chromatographic Resolution (The "LC" Module)

Q1: My sulfated and non-sulfated Hirudin peaks are co-eluting. How do I separate them?

Diagnosis: In standard acidic Reversed-Phase (RP) conditions (e.g., 0.1% Formic Acid), the ionization of the sulfate group is suppressed, making its hydrophobicity very similar to the non-sulfated tyrosine. Solution: You must exploit the charge difference.

• Protocol: Switch to a mid-pH mobile phase (pH 5.0 - 6.5) using Ammonium Acetate or Ammonium Formate.

• Mechanism: At pH > 5, the sulfate group is fully ionized (negative), while the carboxylic acids are also ionized. This significantly shifts the retention time of the sulfated species relative to the non-sulfated form due to increased polarity and repulsion from the stationary phase.

• Recommendation: Use a phenyl-hexyl or C18 column resistant to phase collapse.

Q2: I see severe peak tailing for the sulfated fragment, but the non-sulfated peak is sharp. Why?

Diagnosis: This is a classic symptom of Lewis Acid/Base interaction . The electron-rich sulfate group acts as a Lewis base and chelates with trace metals (Iron, Titanium) present in the stainless steel column frits or LC tubing. Solution: Eliminate metal interactions.

• Hardware: Switch to a Bio-inert or PEEK-lined LC system.

• Column: Use columns with "High Performance Surfaces" (HPS) or hybrid organic/inorganic particles (e.g., Waters Premier, Agilent Bio-inert) that block metal adsorption sites.

• Mobile Phase Additive: If bio-inert hardware is unavailable, add 5-10 µM Medronic Acid or EDTA to the mobile phase to sequester trace metals.

Q3: Can I use HILIC for this separation?

Answer: Yes, but with caution.

• Pros: HILIC (Hydrophilic Interaction Liquid Chromatography) separates based on polarity.[2] The highly polar sulfated hirudin will retain longer than the non-sulfated form, reversing the elution order compared to RP. This is excellent for orthogonal validation.

• Cons: Hirudin fragments are acidic. You must use a high buffer concentration (10-20 mM Ammonium Formate) to maintain peak shape, which can suppress MS sensitivity.

Section 3: Mass Spectrometry Detection (The "MS" Module)

Q4: The sulfated peak is "disappearing" or showing up as non-sulfated in the mass spectrum. Is my sample degrading?

Diagnosis: Likely In-Source Fragmentation . The energy required to desolvate the peptide in the ESI source is breaking the weak

bond (Neutral Loss of 80 Da). Solution: "Soften" the source parameters.

• Step 1: Lower the Desolvation Temperature (e.g., from 500°C to 350°C).

• Step 2: Reduce the Cone Voltage (or Declustering Potential) by 30-50%.

• Validation: Infuse a sulfated standard. Tune the voltage until the precursor ion

  (or ) is maximized and the fragment is minimized.

Q5: Should I use Positive or Negative ionization mode?

Recommendation: Negative Mode is superior for sulfated peptides.

• Reasoning: The sulfate group carries a negative charge. In negative mode (

  ), the peptide ionizes readily without needing excessive protonation, and the sulfate bond is slightly more stable than in positive mode.

• Target Ion: Look for

  or .

• Note: If you must use Positive Mode (e.g., for proteomics compatibility), expect a dominant neutral loss of 80 Da (

  ) in the MS2 spectrum. You must use this "fingerprint" loss to identify the peak.

Q6: How do I distinguish Sulfation (-80 Da) from Phosphorylation (+80 Da)?

Technical Insight: Both add 80 Da to the precursor mass.

• The "80 vs 98" Rule:

  • Phospho-Ser/Thr: Loses

    (98 Da) in MS2.

  • Sulfation: Loses

    (80 Da) almost exclusively.

  • Phospho-Tyr: Can lose 80 Da (

    ), making it hard to distinguish from Sulfation.

• The Hirudin Fix: Since Hirudin Tyr-63 is the target, you are distinguishing Sulfated-Tyr from Non-Sulfated Tyr. The mass difference is exactly 79.95 Da.

• Definitive Test: Treat the sample with Alkaline Phosphatase . It removes phosphates but not sulfates. If the +80 Da mass shift persists after treatment, it is Sulfation.

Section 4: Optimized Workflow & Data

Table 1: Troubleshooting Matrix for Hirudin LC-MS

Symptom	Probable Cause	Corrective Action
Co-elution	pH too low (suppressed ionization)	Increase Mobile Phase pH to 6.0 (Ammonium Acetate).
Peak Tailing	Metal Chelation (Lewis Acid/Base)	Use Bio-inert (PEEK/HPS) column hardware.
Signal Loss	In-Source Decay (Sulfate loss)	Lower Cone Voltage; Switch to Negative Mode.
Mass Shift -80Da	Fragmentation of labile sulfate	Use "Soft" CID or ETD (Electron Transfer Dissociation).

Experimental Protocol: Optimized Gradient

• Column: C18 Hybrid Surface (Bio-inert), 1.7 µm, 2.1 x 100 mm.

• Mobile Phase A: 10 mM Ammonium Formate (pH 6.2).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0 min: 5% B

  • 10 min: 35% B (Shallow gradient for resolution)

  • 12 min: 90% B

• Temp: 40°C (Do not exceed 50°C to prevent hydrolysis).

Section 5: Visualizing the Decision Process

The following diagram outlines the logical decision tree for method development when analyzing sulfated Hirudin.

Caption: Decision tree for troubleshooting LC-MS analysis of sulfated peptides, addressing ionization, tailing, and source fragmentation.

References

• Daly, L. A., et al. (2023).[3] "Considerations for defining +80 Da mass shifts in mass spectrometry-based proteomics: phosphorylation and beyond." Chemical Communications.[3] Link

• Stone, K. L., et al. (1990). "Conversion of recombinant hirudin to the natural form by in vitro tyrosine sulfation." Biochemistry. Link

• Waters Corporation. (2021). "Method Development for the Chromatographic Separation of Synthetic Cyclic Peptides." Application Note. Link

• Restek Corporation. (2018). "LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?" Chromablography. Link

• Yu, Y., et al. (2015). "Electron Capture vs. Transfer Dissociation for Site Determination of Tryptic Peptide Tyrosine Sulfation." Journal of The American Society for Mass Spectrometry. Link

Sources

• 1. Conversion of recombinant hirudin to the natural form by in vitro tyrosine sulfation. Differential substrate specificities of leech and bovine tyrosylprotein sulfotransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chromatographic separation of glycated peptide isomers derived from glucose and fructose - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Considerations for defining +80 Da mass shifts in mass spectrometry-based proteomics: phosphorylation and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Hirudin (55-65) Sulfated Potency &amp; Stability

Introduction: The "Exosite" Challenge

Welcome to the technical support center for Hirudin (55-65) Sulfated . As researchers, we often treat this peptide simply as a "thrombin inhibitor," assuming it behaves identically to full-length hirudin or small-molecule inhibitors like Argatroban.[1] This assumption is the primary source of batch-to-batch variability reports.

The Scientific Reality: Hirudin (55-65) (Sequence: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3)-Leu-Gln) does not bind to the catalytic active site of thrombin.[1] It binds exclusively to Exosite I (the fibrinogen recognition site).[1]

This distinct mechanism dictates that:

• Standard chromogenic assays often fail (leading to false "low potency" reports).[1]

• Sulfation is the "on/off" switch , increasing affinity by >10-fold; its loss is invisible to UV but fatal to potency.

• Acidic handling destroys the molecule , causing silent desulfation.

This guide addresses these specific failure modes.

Module 1: Functional Assay Troubleshooting

"My peptide shows 98% purity but 0% activity. Is the batch defective?"

Diagnosis: You are likely using a standard chromogenic substrate assay (e.g., S-2238).[1]

The Mechanism: Small chromogenic substrates (tripeptides like Phe-Pip-Arg-pNA) bind to the Catalytic Active Site .[1] Hirudin (55-65) binds to Exosite I .[1] Because the fragment is too short to bridge both sites (unlike full-length Hirudin), it does not sterically hinder the hydrolysis of small chromogenic substrates.

The Solution: You must use a Thrombin Time (TT) or Fibrinogen Clotting Assay .[2] The peptide inhibits clotting by preventing fibrinogen (which is large) from docking at Exosite I, even though the active site remains open to small molecules.

Visualizing the Assay Mismatch

Figure 1: Mechanism of Action. Note that Hirudin (55-65) blocks Fibrinogen binding at Exosite I but leaves the Active Site open for small chromogenic substrates, leading to false negatives in S-2238 assays.[1]

Module 2: Analytical Troubleshooting (Purity vs. Potency)

"Why did the IC50 shift 10-fold despite the HPLC looking identical?"

Diagnosis: Silent Desulfation. The sulfate group on Tyr63 is acid-labile. If the peptide was exposed to acidic conditions (pH < 4) during reconstitution or storage, the sulfate ester hydrolyzes.

The Trap: On standard Reverse-Phase HPLC (using TFA), the desulfated species (Tyr-OH) often elutes very close to the sulfated species (Tyr-SO3), or the sulfate is lost during the run due to the acidic mobile phase, making the chromatogram unreliable.

Protocol: Correct QC for Sulfated Peptides

1. Mass Spectrometry (The Truth-Teller)

• Issue: Standard ESI-MS in positive mode often causes "in-source fragmentation," knocking off the labile sulfate group. You will see a mass of [M-80] and falsely believe the batch is desulfated.[1]

• Correct Method: Use Negative Mode ESI-MS or Soft Ionization (MALDI with DHB matrix).[1]

  • Target Mass (Sulfated): ~1491.5 Da[1][3]

  • Target Mass (Desulfated): ~1411.5 Da[1]

  • Criterion: The -80 Da peak should be <5% of the total intensity.

2. HPLC Mobile Phase Switch from TFA (Trifluoroacetic acid) to a neutral/buffered system to preserve the sulfate on-column.

Parameter	Standard Peptide Method (AVOID)	Recommended Sulfated Method
Buffer A	0.1% TFA in Water (pH ~2)	20 mM Ammonium Acetate (pH 5.5)
Buffer B	0.1% TFA in Acetonitrile	Acetonitrile
Why?	Acid causes hydrolysis; masks impurities.[1]	Neutral pH preserves sulfate; separates sulfated/desulfated forms.

Module 3: Storage & Handling Guides

"The peptide precipitated upon reconstitution."

Diagnosis: Isoelectric Point (pI) Clash.[1] Hirudin (55-65) is extremely acidic.[1] It contains 4 Glutamic Acids (Glu) and 1 Aspartic Acid (Asp).[1]

• Sequence: D-F-E-E-I-P-E-E-Y(SO3)-L-Q

• Net Charge (pH 7): ~ -6 to -7.[1]

Troubleshooting Steps:

• Never dissolve in acid: Do not use 0.1% acetic acid or TFA for reconstitution. The peptide will aggregate.

• Use Basic Buffer: Reconstitute in 0.1% Ammonium Bicarbonate (NH4HCO3) or dilute Tris-HCl (pH 8.0) .[1] The repulsion between negative charges ensures solubility.

• Net Peptide Content (NPC): This peptide is hygroscopic and holds counter-ions.[1] If you weigh 1 mg of powder, you may only have 0.7 mg of peptide.

  • Action: Always correct dosing based on the Net Peptide Content listed on the CoA (usually determined by Elemental Analysis), not just the gross weight.

Root Cause Analysis (RCA) Workflow

Use this flowchart to diagnose batch variability systematically.

Figure 2: Root Cause Analysis decision tree for troubleshooting Hirudin (55-65) variability.

References

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin.[4] Biochemistry, 25(16), 4622–4628.[1][4] Link[1]

  • Key Finding: Establishes the binding kinetics and the critical role of the C-terminal tail.

• Maraganore, J. M., et al. (1989). Anticoagulant activity of synthetic hirudin peptides. Journal of Biological Chemistry, 264(15), 8692-8698.[1] Link

  • Key Finding: Demonstrates that sulfation of Tyr63 increases affinity for thrombin by >10-fold compared to the non-sulf

• Naski, M. C., et al. (1990). The COOH-terminal domain of hirudin: an exosite-directed competitive inhibitor of the interaction of alpha-thrombin with fibrinogen. Journal of Biological Chemistry, 265(23), 13484-13489.[1] Link

  • Key Finding: Confirms that the C-terminal fragment inhibits fibrinogen clotting but does not block the hydrolysis of small tripeptide chromogenic substr

• Sigma-Aldrich (Merck). Peptide Stability and Storage Guidelines.[1] Link

  • Key Finding: General guidelines on the acid lability of modified tyrosine residues.

Sources

• 1. Ac-Hirudin Fragment 55-65 non-sulfated =97 HPLC 113274-57-0 [sigmaaldrich.com]
• 2. HUT55799A - Process for producing hirudine-like peptides - Google Patents [patents.google.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CA2065150C - Inhibitors of thrombin - Google Patents [patents.google.com]

Technical Support Center: Hirudin (55-65) Sulfated Tyrosine Optimization

Introduction: The "Acid-Labile" Challenge

Welcome to the technical support center for Hirudin (55-65). This peptide represents the C-terminal tail of hirudin and is a critical inhibitor of thrombin.[1] The core challenge in synthesizing and handling this sequence is the Sulfated Tyrosine at position 63 (

) .

Unlike phosphorylated tyrosine, the O-sulfate ester bond is extremely acid-labile .[2] It hydrolyzes rapidly in acidic conditions (pH < 4), reverting to standard Tyrosine.[2] This degradation reduces thrombin binding affinity by approximately 10-fold, compromising your biological data.

This guide provides self-validating protocols to preserve the sulfate group during Synthesis, Purification, and Storage.

Module 1: Synthesis & Cleavage Troubleshooting

The Problem: Users frequently report "vanishing sulfate" after Solid Phase Peptide Synthesis (SPPS). The mass spectrum shows a peak corresponding to

, indicating total desulfation.

Root Cause: Standard cleavage cocktails (95% TFA) are too acidic. They hydrolyze the sulfate ester within minutes at room temperature.

Protocol A: The "Neopentyl" Protection Strategy (Recommended)

Use this method for maximum reliability.

Instead of using unprotected Fmoc-Tyr(SO

Na)-OH, use the Neopentyl (nP) protected building block: Fmoc-Tyr(SO nP)-OH .[3] The nP group shields the sulfate from TFA acidity.[3]

• Coupling: Standard HBTU/DIEA protocols.

• Cleavage: Use standard TFA cocktails (e.g., 95% TFA, 2.5% TIS, 2.5% H

  O). The nP group remains intact.

• Post-Cleavage Deprotection (The Critical Step):

  • Dissolve the crude peptide in 2M Ammonium Acetate (pH 7.0).

  • Add Sodium Azide (NaN

    ) (Caution: Toxic).

  • Heat to 37°C for 8-12 hours.

  • Mechanism:[4][5][6][7] The azide nucleophile removes the neopentyl group in neutral conditions, revealing the active sulfate.

Protocol B: The "Cold Trap" Direct Method (High Risk)

Use this only if you lack nP-protected building blocks.

• Building Block: Fmoc-Tyr(SO

  Na)-OH.

• Cocktail: 90% TFA, 5% TIS, 5% H

  O.

• Temperature Rule: Pre-chill the cocktail to 0°C (Ice bath).

• Time Limit: Cleave for maximum 15 minutes at 0°C.

• Quench: Immediately precipitate in ice-cold diethyl ether.

  • Warning: Yields are often <40% due to partial desulfation.

Visualization: Synthesis Decision Tree

Caption: Decision tree comparing the high-risk Direct Method vs. the robust Neopentyl Protection method for preserving sulfated tyrosine.

Module 2: Purification & Handling[8]

The Problem: "My peptide was pure after synthesis, but degraded during HPLC." Root Cause: Standard HPLC buffers (0.1% TFA) have a pH of ~2.[8]0. Exposure to this pH during purification and fraction collection causes hydrolysis.

Buffer Selection Guide

You must switch from acidic to neutral/basic mobile phases.

Parameter	Standard (AVOID)	Recommended (SAFE)	Notes
Buffer A	0.1% TFA in Water (pH 2.0)	10mM Ammonium Acetate (pH 6.8)	Maintains neutral pH; volatile for lyophilization.
Buffer B	0.1% TFA in Acetonitrile	10mM Ammonium Acetate in 90% ACN	Ensure salt solubility in high organic phase.
Column	C18 Standard	C18 End-capped	End-capping reduces silanol interactions at neutral pH.
Detection	214 nm	214 nm	Ammonium acetate is transparent at 214 nm.

Handling Protocol

• Dissolution: Dissolve crude peptide in 50mM NH

  HCO (pH 8.0). Do not use acetic acid to help solubility.

• Fraction Collection: Collect fractions into tubes containing 50µL of 1M NH

  HCO to ensure immediate buffering of any residual acidity.

• Lyophilization: Freeze and sublime immediately. Do not leave in solution at room temperature.

Module 3: Biological Relevance (Why it matters)

The Problem: "Can I just use the non-sulfated version (Tyr63)? It's cheaper." Scientific Reality: No. The sulfate group is mechanistically essential for the "lock and key" mechanism with Thrombin.

Mechanism of Action

Hirudin (55-65) binds to Exosite I (the fibrinogen recognition site) of Thrombin.

• The Lock: Thrombin Exosite I contains a basic patch (positively charged residues).

• The Key: The Hirudin tail is anionic. The

  provides a critical high-density negative charge that forms a salt bridge with Thrombin, increasing affinity by ~10-fold compared to non-sulfated Tyr.

Visualization: Thrombin Interaction[1][10]

Caption: Schematic showing the critical salt bridge formed between the sulfated tyrosine of Hirudin and the basic patch of Thrombin Exosite I.[9]

Frequently Asked Questions (FAQ)

Q1: Can I use MALDI-TOF to check the mass of my sulfated peptide? A: Use caution. In positive ion mode, the sulfate group is extremely labile and often flies off, showing a

peak (desulfated).[10]

• Solution: Use Negative Ion Mode or "Soft" ionization techniques (ESI) with basic buffers. If you see

  in positive mode, it might be an artifact of the MS, not the sample. Always verify with HPLC retention time (Sulfated elutes earlier than non-sulfated on C18).

Q2: How long can I store the peptide in solution? A: At pH 7-8 (4°C), it is stable for 1-2 weeks. At pH < 5, degradation begins within hours.

• Best Practice: Store as a lyophilized powder at -20°C. It is stable for years in this state.

Q3: Does the sulfation affect solubility? A: Yes, it improves it. The sulfate group adds significant polarity. Hirudin (55-65) is already acidic (Asp/Glu rich), so it is highly soluble in basic buffers (pH > 7).

References

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry, 25(16), 4622–4628.

• Kitagawa, K., et al. (2007). Stability of tyrosine sulfate in acidic solutions. Analytical Biochemistry, 363(1), 17-23.

• Seibert, C., et al. (2022). Chemical protein synthesis elucidates key modulation mechanism of the tyrosine-O-sulfation in inducing strengthened inhibitory activity of hirudin. Science China Chemistry.

• Payne, M. H., et al. (1991).[11] Positional Effects of Sulfation in Hirudin and Hirudin PA Related Anticoagulant Peptides.[11] Journal of Medicinal Chemistry, 34(3), 1184-7.[11]

Sources

• 1. Effect of the hirudin carboxy-terminal peptide 54-65 on the interaction of thrombin with platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability of tyrosine sulfate in acidic solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. html.rhhz.net [html.rhhz.net]
• 4. Tyrosine sulfation - Wikipedia [en.wikipedia.org]
• 5. Sulfation, the Up-and-Coming Post-Translational Modification: Its Role and Mechanism in Protein–Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HUT55799A - Process for producing hirudine-like peptides - Google Patents [patents.google.com]
• 7. Structural basis of RGD-hirudin binding to thrombin: Tyr3 and five C-terminal residues are crucial for inhibiting thrombin activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hplc.eu [hplc.eu]
• 9. Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Positional effects of sulfation in hirudin and hirudin PA related anticoagulant peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative inhibition constants (Ki) of Hirudin (55-65) sulfated vs Bivalirudin

Comparative Guide: Hirudin (55-65) Sulfated vs. Bivalirudin Inhibition Constants ( )

Executive Summary

This technical guide provides a rigorous comparison of the inhibition constants (

) and kinetic mechanisms of Sulfated Hirudin Fragment (55-65) versus the clinical standard Bivalirudin .

While both agents target thrombin, they represent distinct classes of inhibitors:[1][2]

• Hirudin (55-65) Sulfated: A mono-valent "exosite-only" inhibitor that leverages post-translational sulfation for high-affinity binding to Thrombin Exosite I (

  ).

• Bivalirudin: A bi-valent inhibitor that bridges the active site and Exosite I. Despite lacking sulfation, its "double-clamp" mechanism yields superior potency (

  ), though it is reversible via proteolytic cleavage.

Structural & Mechanistic Distinction

To understand the kinetic data, one must first distinguish the structural architecture of these two molecules.

Sulfated Hirudin (55-65)

This peptide represents the C-terminal tail of native Hirudin. In nature, the Tyrosine at position 63 (Tyr63) is sulfated.

• Sequence: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3)-Leu-Gln

• Mechanism: It binds exclusively to Exosite I (the fibrinogen recognition site) on thrombin. It does not block the catalytic active site directly.

• The "Sulfation Effect": The presence of the sulfate group at Tyr63 is critical. It forms a salt bridge with cationic residues (likely Lys60f, Arg73, Arg75, Arg77a) in Thrombin Exosite I, increasing binding affinity by approximately 10-fold compared to the non-sulfated variant.

Bivalirudin

Bivalirudin is a synthetic 20-mer peptide designed as a "Hirulog." It connects an active-site inhibitor to a C-terminal exosite binder via a flexible linker.

• Sequence: D-Phe-Pro-Arg-Pro-(Gly)4-Asn-Gly-Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr-Leu

• Mechanism:

  • N-terminus (D-Phe-Pro-Arg-Pro): Binds the Active Site (catalytic pocket).

  • C-terminus: Binds Exosite I . Note that in standard Bivalirudin, the Tyr residue is non-sulfated .

• Kinetics: It acts as a transient inhibitor. Thrombin eventually cleaves the Arg-Pro bond at the N-terminus, converting Bivalirudin into a low-affinity product and restoring thrombin activity.

Visualizing the Binding Modes

Figure 1: Comparative binding mechanisms. Hirudin (55-65) targets only the Exosite, while Bivalirudin bridges both sites.

Comparative Inhibition Constants ( )

The table below summarizes the inhibition constants derived from standard chromogenic assays (e.g., S-2238 substrate) at physiological pH (7.4).

Inhibitor	Molecular Type	Sulfation Status	Binding Mode	(Thrombin)
Bivalirudin	Synthetic Peptide (20-mer)	No	Bivalent (Active Site + Exosite)	1.9 -- 2.3 nM
Hirudin (55-65)	Native Fragment (11-mer)	Yes (Tyr63)	Monovalent (Exosite I only)	50 -- 150 nM
Hirudin (55-65)	Native Fragment	No	Monovalent	~300 -- 2,600 nM
Native Hirudin	Full Protein (~65 AA)	Yes	Bivalent (Non-cleavable)	< 0.001 nM (fM range)

Data Analysis

• Bivalency Dominates Sulfation: Despite lacking the sulfate group, Bivalirudin is ~25-75x more potent than the sulfated Hirudin fragment. This confirms that physically blocking the active site (even transiently) is more inhibitory than high-affinity exosite blockade alone.

• Sulfation is Critical for the Fragment: Comparing the sulfated vs. non-sulfated Hirudin fragment (50 nM vs 300+ nM) demonstrates that sulfation contributes significantly (approx. 6-10 fold) to binding energy at Exosite I.

• The "Native" Gap: Neither agent matches the femtomolar potency of full-length native Hirudin, which combines the "perfect" sulfated exosite binding with a non-cleavable active site blockade.

Experimental Protocol: Determination of

To verify these values in your own laboratory, use the following Chromogenic Substrate Assay . This protocol relies on the principle that the inhibitor competes with a small chromogenic substrate (e.g., S-2238) for the thrombin active site (or allosterically modulates it).

Reagents Required[3][4]

• Buffer: 50 mM Tris-HCl, 100 mM NaCl, 0.1% BSA, pH 7.4.

• Enzyme: Human

  -Thrombin (final conc. 0.1 - 0.5 nM).

• Substrate: Chromogenic substrate S-2238 (H-D-Phe-Pip-Arg-pNA).

• Inhibitor: Serial dilutions of Bivalirudin or Hirudin (55-65) Sulfated.

Assay Workflow

Figure 2: Kinetic assay workflow for determining Ki using chromogenic substrates.

Step-by-Step Methodology

• Preparation: Prepare 8-10 concentrations of the inhibitor. For Bivalirudin, target a range of 0.1 nM to 50 nM. For Hirudin (55-65) Sulfated, target 10 nM to 1000 nM.

• Pre-incubation: Mix 50

  L of Thrombin solution with 50 L of Inhibitor solution in a 96-well microplate. Incubate for 15 minutes at 37°C to allow equilibrium binding.

  • Note for Bivalirudin: Do not incubate excessively long (>30 mins) before adding substrate, as slow cleavage of Bivalirudin by thrombin can alter results.

• Initiation: Add 100

  L of S-2238 substrate (pre-warmed). The final concentration should be near the of the substrate (approx. 3-5 M).

• Measurement: Immediately monitor the increase in absorbance at 405 nm (release of p-nitroaniline) for 10 minutes. Calculate the initial velocity (

  ) from the linear portion of the curve.

• Calculation:

  • Plot

    vs. [Inhibitor].

  • Since Bivalirudin is a tight-binding inhibitor (

    is close to [Enzyme]), use the Morrison Equation rather than standard Michaelis-Menten linearization.

  • For Hirudin (55-65), standard IC50 conversion (

    ) is generally acceptable if [E] << .

Implications for Drug Development

• Stability vs. Reversibility:

  • Bivalirudin is preferred in acute cardiac procedures (PCI) because its inhibition is reversible (cleavable). This provides a safety margin; if bleeding occurs, the drug effect wears off quickly (half-life ~25 mins).

  • Hirudin (55-65) Sulfated is primarily a research tool. While it binds Exosite I tightly, it does not stop thrombin from cleaving small substrates effectively on its own. It is often used to map exosite interactions or as a template to design stronger bivalent inhibitors.

• Synthesis Complexity:

  • Synthesizing Sulfated Hirudin (55-65) is more complex and costly due to the requirement for sulfotyrosine, which is acid-labile and difficult to incorporate in solid-phase peptide synthesis (SPPS).

  • Bivalirudin uses standard amino acids, making it cheaper and easier to manufacture at scale.

References

• Comparison of hirudin and hirudin PA C-terminal fragments. Thrombosis Research, 1988.

• Bivalent direct thrombin inhibitors: hirudin and bivalirudin. Best Practice & Research Clinical Haematology, 2004.

• The complete N-terminal extension of heparin cofactor II is required for maximal effectiveness as a thrombin exosite 1 ligand. BMC Biochemistry, 2013. (Provides Ki values for Sulfo-Hir fragments).

• Bivalirudin Prescribing Information. Drugs.com. (Clinical pharmacology and mechanism).[2][3][4][5][6][7]

• Thrombin Anion Binding Exosite Interactions with Heparin and Various Polyanions. Annals of the New York Academy of Sciences, 1989. (Details on Exosite I binding).

Sources

• 1. What is the mechanism of Bivalirudin? [synapse.patsnap.com]
• 2. Bivalirudin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Comparison of safety and efficacy of bivalirudin versus unfractionated heparin in percutaneous peripheral intervention: a single-center experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bivalirudin is a Dual Inhibitor of Thrombin and Collagen-Dependent Platelet Activation in Patients Undergoing Percutaneous Coronary Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Safety of bivalirudin versus unfractionated heparin in endovascular revascularization of peripheral arteries in short- and long-term follow-up - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of Bivalirudin Versus Unfractionated Heparin for Anticoagulation in Adult Patients on Extracorporeal Membrane Oxygenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bivalirudin versus Unfractionated Heparin during Percutaneous Coronary Intervention in Patients at High Risk for Bleeding - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Mass Spectrometry Characterization of Hirudin (55-65) Sulfated Purity

For researchers, scientists, and drug development professionals, ensuring the purity and structural integrity of synthetic peptides is paramount. This is particularly true for post-translationally modified peptides like sulfated Hirudin (55-65), a potent anticoagulant fragment.[1] The addition of a sulfate group to Tyrosine63 is critical for its biological activity, and thus, rigorous analytical characterization is a non-negotiable aspect of its quality control.[2][3]

This guide provides an in-depth comparison of mass spectrometry-based methods for the characterization and purity assessment of sulfated Hirudin (55-65). We will delve into the nuances of different ionization techniques, explore the inherent challenges of analyzing sulfated peptides, and present alternative methods to provide a holistic view of the analytical landscape.

The Challenge of Sulfation: A Double-Edged Sword

Tyrosine sulfation, a crucial post-translational modification, presents a significant analytical hurdle. The sulfate group is notoriously labile and can be easily lost during mass spectrometry analysis, especially in positive ion mode.[4] This neutral loss of SO3 (80 Da) can lead to the misidentification of the sulfated peptide as its non-sulfated counterpart, complicating purity assessments.[5] Furthermore, sulfation is isobaric with phosphorylation, another common modification, making their differentiation a key analytical challenge.[5]

Mass Spectrometry Approaches: A Comparative Analysis

The two most common mass spectrometry techniques for peptide analysis are Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) and Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS). Each presents distinct advantages and disadvantages for the analysis of sulfated Hirudin (55-65).

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry

MALDI-TOF is a high-throughput technique that provides rapid molecular weight determination of peptides.[6] For sulfated Hirudin (55-65), MALDI-TOF can quickly confirm the presence of the sulfated species. However, in-source decay, where the sulfate group is lost during the ionization process, can be a significant issue, making accurate quantification challenging.[6]

Key Considerations for MALDI-TOF Analysis:

• Ionization Mode: Negative ion mode is generally preferred for the analysis of sulfated peptides as it enhances the stability of the sulfate group.

• Matrix Selection: The choice of matrix is critical. α-Cyano-4-hydroxycinnamic acid (CHCA) and sinapinic acid (SA) are commonly used for peptides.

• Quantitative Analysis: While challenging, quantitative analysis is possible by using an internal standard and carefully optimizing instrument parameters. Linearity has been demonstrated for the quantification of other sulfated molecules using MALDI-TOF MS.[7]

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

ESI-MS/MS offers a more detailed structural characterization of peptides.[8] When coupled with liquid chromatography (LC), it allows for the separation of the sulfated peptide from its non-sulfated and other impurities before mass analysis, providing a more accurate assessment of purity.[9]

Key Advantages of ESI-MS/MS:

• Structural Confirmation: Tandem mass spectrometry (MS/MS) allows for the fragmentation of the peptide, providing sequence information and confirming the location of the sulfate group.

• Quantitative Accuracy: LC-MS/MS is the gold standard for quantitative peptide analysis, offering high sensitivity, selectivity, and a wide dynamic range.[10][11][12]

• Purity Profiling: The chromatographic separation inherent to LC-MS/MS enables the detection and quantification of various impurities.[9]

Performance Comparison of Analytical Techniques

Feature	MALDI-TOF MS	LC-ESI-MS/MS	High-Performance Liquid Chromatography (HPLC)	Capillary Electrophoresis (CE)
Primary Application	Rapid molecular weight confirmation	Definitive structural characterization and quantification	Purity assessment and quantification	High-resolution separation and purity analysis
Throughput	High	Moderate	Moderate	High
Sensitivity	Picomole to femtomole range[7]	Femtomole to attomole range[13]	Nanogram range	Picogram to femtogram range
Quantitative Accuracy	Moderate (prone to in-source decay)	High (with appropriate internal standards)[10][11][12]	High (requires a chromophore)[14]	High (excellent resolution)[15][16]
Structural Information	Limited (primarily molecular weight)	High (sequence and modification site)	None	Indirectly through migration behavior
Key Advantage	Speed and ease of use	High specificity and sensitivity for complex mixtures	Robust and widely available	High separation efficiency[15][16]
Key Limitation	Potential for sulfate loss, limited quantification	Higher cost and complexity	Lower sensitivity than MS, co-elution issues	Limited sample loading capacity

Beyond Mass Spectrometry: Orthogonal Techniques for Purity Assessment

While mass spectrometry is a powerful tool, orthogonal techniques are essential for a comprehensive purity assessment.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a cornerstone of peptide purity analysis.[17] It separates peptides based on their hydrophobicity. By comparing the peak area of the main peptide with the total peak area of all components, a purity value can be determined.[17][18][19]

Capillary Electrophoresis (CE)

Capillary electrophoresis separates molecules based on their charge-to-size ratio in an electric field.[20] It offers extremely high resolution and can often separate isoforms and other closely related impurities that are difficult to resolve by HPLC.[15][16]

Experimental Workflows

MALDI-TOF MS Workflow for Sulfated Hirudin (55-65)

Caption: A streamlined workflow for the rapid molecular weight confirmation of sulfated Hirudin (55-65) using MALDI-TOF MS.

LC-ESI-MS/MS Workflow for Sulfated Hirudin (55-65) Purity

Caption: A comprehensive workflow for the detailed characterization and purity assessment of sulfated Hirudin (55-65) using LC-ESI-MS/MS.

Detailed Experimental Protocols

Protocol 1: MALDI-TOF MS Analysis of Sulfated Hirudin (55-65)

1. Sample Preparation:

• Dissolve the sulfated Hirudin (55-65) standard and sample in a suitable solvent (e.g., 0.1% trifluoroacetic acid in 50% acetonitrile/water) to a final concentration of approximately 1 pmol/µL.[21]

2. Matrix Preparation:

• Prepare a saturated solution of α-cyano-4-hydroxycinnamic acid (CHCA) in 50% acetonitrile/0.1% trifluoroacetic acid.[21]

3. Sample Spotting:

• On a MALDI target plate, spot 1 µL of the matrix solution and allow it to air dry.
• Spot 1 µL of the sample solution onto the dried matrix spot.
• Alternatively, a 1:1 mixture of the sample and matrix solutions can be spotted directly onto the target plate.[21]

4. Mass Spectrometry Analysis:

• Analyze the sample using a MALDI-TOF mass spectrometer in negative ion linear mode.
• Acquire spectra over a mass range appropriate for the peptide (e.g., m/z 1000-2000).
• Calibrate the instrument using a standard peptide mixture.

5. Data Analysis:

• Identify the [M-H]- ion corresponding to the sulfated Hirudin (55-65). The theoretical monoisotopic mass of sulfated Hirudin (55-65) (C64H90N12O27S) is approximately 1490.5 Da.[1]
• Assess the presence of the non-sulfated form (loss of 80 Da).

Protocol 2: LC-ESI-MS/MS Analysis of Sulfated Hirudin (55-65)

1. Sample Preparation:

• Dissolve the sulfated Hirudin (55-65) sample in the initial mobile phase to a concentration of 10-100 fmol/µL.

2. Liquid Chromatography:

• Use a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Run a linear gradient from 5% to 50% Mobile Phase B over 30 minutes at a flow rate of 0.2 mL/min.

3. Mass Spectrometry:

• Operate the ESI source in negative ion mode.
• Perform a full MS scan (MS1) to identify the precursor ion of sulfated Hirudin (55-65).
• Perform a data-dependent MS/MS scan (MS2) on the most abundant precursor ions.
• Use collision-induced dissociation (CID) for fragmentation.

4. Data Analysis:

• Extract the ion chromatogram for the sulfated peptide and any impurities.
• Calculate the purity based on the peak areas.
• Analyze the MS/MS spectra to confirm the peptide sequence and the presence of the sulfate group on Tyrosine63.

Conclusion

The comprehensive characterization of sulfated Hirudin (55-65) purity requires a multi-faceted analytical approach. While MALDI-TOF MS offers a rapid method for molecular weight confirmation, LC-ESI-MS/MS provides the most detailed and quantitative information regarding purity and structural integrity. The lability of the sulfate group necessitates careful method development, particularly the use of negative ion mode mass spectrometry. For a complete and robust assessment, orthogonal techniques such as HPLC and capillary electrophoresis should be employed to complement the mass spectrometry data. By leveraging the strengths of each of these techniques, researchers and drug developers can ensure the quality and consistency of this critical therapeutic peptide.

References

• Simultaneous Determination of 13 Anticoagulant Rodenticides in Human Blood by Liquid Chromatography-Tandem Mass Spectrometry and its Application in Three Poisoning Cases. (n.d.). ResearchGate. Retrieved February 8, 2024, from [Link]

• Robust preparative-scale extracellular production of hirudin in Escherichia coli and its purification and characterization. (2015). ResearchGate. Retrieved February 8, 2024, from [Link]

• Taketomi, A., et al. (1999). A quantitative analysis of serum sulfatide by matrix-assisted laser desorption ionization time-of-flight mass spectrometry with delayed ion extraction. Analytical Biochemistry, 274(2), 284-289. [Link]

• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. (2022). MDPI. Retrieved February 8, 2024, from [Link]

• Straightforward Analysis of Sulfated Glycosaminoglycans by MALDI-TOF Mass Spectrometry from Biological Samples. (2022). PubMed. Retrieved February 8, 2024, from [Link]

• Identification of recombinant hirudin by-products by electrospray ionization mass spectrometry. (1995). ResearchGate. Retrieved February 8, 2024, from [Link]

• DEVELOPMENT OF NANOENCAPSULATED PHENOLIC GREEN EXTRACTS FOR FUNCTIONAL FOOD AND NUTRACEUTICAL: Hibiscus sabdariffa as example. (n.d.). DIGIBUG Principal. Retrieved February 8, 2024, from [Link]

• LC-MS/MS method for determination of r-RGD-hirudin in human plasma and its application in pharmacokinetic study. (2023). PubMed. Retrieved February 8, 2024, from [Link]

• Sulfonation Chemistry as a Powerful Tool for MALDI TOF/TOF de Novo Sequencing and Post-Translational Modification Analysis. (2007). PubMed Central. Retrieved February 8, 2024, from [Link]

• Peptide Characterization by RP-HPLC for Regulatory Submissions. (n.d.). ResolveMass. Retrieved February 8, 2024, from [Link]

• Structure-activity studies on C-terminal hirudin peptides containing sulfated tyrosine residues. (1991). PubMed. Retrieved February 8, 2024, from [Link]

• A Sulfoproteomics Workflow with Precursor Ion Accurate Mass Shift Analysis Reveals Novel Tyrosine Sulfoproteins in the Golgi. (2019). PubMed Central. Retrieved February 8, 2024, from [Link]

• Comparative Analysis of Quantitative Mass Spectrometric Methods for Subcellular Proteomics. (2018). PubMed Central. Retrieved February 8, 2024, from [Link]

• Instructions for Capillary Electrophoresis Peptide Analysis Kit. (n.d.). Bio-Rad. Retrieved February 8, 2024, from [Link]

• Comparison of Peptide Content Determination Methods. (n.d.). Mtoz Biolabs. Retrieved February 8, 2024, from [Link]

• Isolation of Recombinant Hirudin by Preparative High-Performance Liquid Chromatography. (1991). PubMed. Retrieved February 8, 2024, from [Link]

• Mechanism of Peptide Purity Analysis. (n.d.). MtoZ Biolabs. Retrieved February 8, 2024, from [Link]

• VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). (n.d.). INIS-IAEA. Retrieved February 8, 2024, from [Link]

• Understanding Peptide Purity in Research — HPLC & Mass Spectrometry Analysis. (2023). Biovera. Retrieved February 8, 2024, from [Link]

• MALDI-TOF/MS fingerprinting of Triacylglycerols (TAGs) in olive oils produced in the Israeli Negev desert. (2015). ResearchGate. Retrieved February 8, 2024, from [Link]

• Recent Developments in Capillary and Microchip Electroseparations of Peptides (2023–mid 2025). (2023). PubMed Central. Retrieved February 8, 2024, from [Link]

• Positional Effects of Sulfation in Hirudin and Hirudin PA Related Anticoagulant Peptides. (1991). Journal of Medicinal Chemistry. Retrieved February 8, 2024, from [Link]

• Fundamentals: Peptide Quantitation Strategies. (2020). Stanford University Mass Spectrometry. Retrieved February 8, 2024, from [Link]

• LC-ESI MS/MS detection of the alkylated dipeptide HETE-CP to prove sulfur mustard exposure. (n.d.). gtfch.org. Retrieved February 8, 2024, from [Link]

• Analysis of sulfated peptides using positive electrospray ionization tandem mass spectrometry. (2001). PubMed. Retrieved February 8, 2024, from [Link]

• Development and validation of a rapid and high sensitive SAX-HPLC method for analysis of impurities in heparin sodium using ammonium perchlorate (in situ) mobile phase. (2014). ResearchGate. Retrieved February 8, 2024, from [Link]

• Quantitative Determination of 2-Oxo-Imidazole-Containing Dipeptides by High-Performance Liquid Chromatography/Tandem Mass Spectrometry. (2021). MDPI. Retrieved February 8, 2024, from [Link]

• Guide to Peptide Quantitation. (n.d.). Agilent. Retrieved February 8, 2024, from [Link]

• HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276). (2012). PubMed Central. Retrieved February 8, 2024, from [Link]

• Capillary Sodium Dodecyl Sulfate Agarose Gel Electrophoresis of Proteins. (2020). MDPI. Retrieved February 8, 2024, from [Link]

• The Dual-Integrated Multi-Attribute Method: Simultaneous Evaluation of Post-Translational Modifications and Host Cell Proteins. (2023). American Chemical Society. Retrieved February 8, 2024, from [Link]

• Separation of Peptides by Capillary Electrophoresis. (2017). PubMed. Retrieved February 8, 2024, from [Link]

• Capillary Electrophoresis - Protocol and Tutorial - Learn in 15 mins. (2020, May 24). YouTube. Retrieved February 8, 2024, from [Link]

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• 4. researchgate.net [researchgate.net]
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• 6. Hirudin (54-65) (desulfated) | Thrombin Inhibitor [benchchem.com]
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Validating Sulfation Levels in Hirudin (55-65) Using NMR Spectroscopy

Executive Summary

The sulfation of Tyrosine-63 (Tyr63) in the C-terminal fragment of Hirudin (residues 55-65) is a critical post-translational modification (PTM) that enhances thrombin affinity by approximately 10-fold. However, validating this modification is notoriously difficult. Mass spectrometry (MS) often yields false negatives due to the labile nature of the sulfate group (

), which undergoes neutral loss during ionization.

This guide establishes Solution-State NMR Spectroscopy as the definitive, self-validating method for quantifying sulfation in Hirudin (55-65). Unlike MS, NMR provides non-destructive structural certainty by detecting the specific electronic deshielding of the Tyr63 aromatic ring, offering a robust alternative to indirect enzymatic assays.

The Scientific Challenge: Why Hirudin (55-65)?

Hirudin (55-65) is an acidic peptide sequence (Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3)-Leu-Gln ) that binds to Exosite I of thrombin. The sulfate group on Tyr63 mimics the electrostatic properties of fibrinogen, blocking thrombin's catalytic activity.

The Analytical Gap:

• Synthetic Difficulty: Solid-phase peptide synthesis (SPPS) of sulfated peptides often results in desulfation during the acid cleavage step.

• False Negatives: Standard QC methods (HPLC-UV) often fail to resolve sulfated vs. unsulfated species due to similar hydrophobicity.

• MS Instability: In MALDI or ESI-MS, the sulfate group (

  ) is frequently lost as , causing the sulfated peptide to appear identical to the unsulfated precursor ( ).

Comparative Analysis: NMR vs. Alternatives

The following table objectively compares the primary validation methods for sulfotyrosine (sTyr) analysis.

Feature	NMR Spectroscopy	Mass Spectrometry (ESI/MALDI)	HPLC (RP-UV)	Thrombin Inhibition Assay
Primary Detection	Atomic nuclei environment ( H chemical shift)	Mass-to-charge ratio ( )	Hydrophobic retention time	Biological activity ( )
Sulfation Specificity	Definitive (Distinct aromatic shift)	High Risk (Source fragmentation/Neutral loss)	Moderate (Requires precise standards)	Indirect (Cannot distinguish impurities)
Quantification	Absolute (qNMR via integration)	Relative (Ionization efficiency varies)	Relative (Peak area integration)	N/A
Sample Recovery	100% (Non-destructive)	0% (Destructive)	0% (Destructive)	0% (Destructive)
Limit of Detection	Low ( )	High ( )	Medium ( )	High ( )

Technical Deep Dive: The NMR Validation System

The core principle of this protocol relies on the electron-withdrawing effect of the sulfate group.

The "Deshielding" Mechanism

In a standard Tyrosine residue, the hydroxyl group (-OH) is an electron donor to the aromatic ring. When sulfated (-OSO

), the group becomes electron-withdrawing relative to the phenolate form, or simply alters the local magnetic environment compared to the phenol.

• Unsulfated Tyr63: The ortho protons (H-2,6) typically resonate at 7.10 – 7.18 ppm .

• Sulfated Tyr63: The sulfate group deshields the ortho protons, shifting them downfield to 7.40 – 7.50 ppm .

• The Delta (

  ): A shift of approximately +0.3 ppm is the diagnostic "fingerprint" of successful sulfation.

Diagram 1: The Analytical Decision Matrix

This workflow illustrates the logical pathway for selecting NMR over MS for this specific application.

Caption: Decision matrix for Hirudin analysis. Note the critical risk pathway in MS due to sulfate lability, contrasting with the definitive structural confirmation provided by NMR.

Step-by-Step Protocol: Self-Validating NMR Workflow

Objective: Confirm the presence of Tyr(SO3) at position 63 and quantify the sulfation rate.

Phase 1: Sample Preparation (Crucial for Stability)

Sulfotyrosine is acid-labile. Avoid low pH solvents.

• Buffer: Dissolve 1-2 mg of peptide in

  of phosphate buffer ( , pH 6.5) containing 10% (for lock) and 90% .

  • Why 90% H2O? To observe amide protons (NH) which are necessary for TOCSY sequencing.

• Reference: Add

  TSP (trimethylsilylpropanoic acid) as an internal chemical shift reference ( ppm).

• Tube: Use high-precision 5mm NMR tubes to maximize shimming quality.

Phase 2: Acquisition Parameters

Run the following experiments on a

spectrometer:

• 1D

  H NMR:

  • Suppression: Excitation Sculpting or WATERGATE to suppress the huge water signal.

  • Scans: 64–128 scans for sufficient S/N.

• 2D TOCSY (Total Correlation Spectroscopy):

  • Mixing Time: 60-80 ms.

  • Purpose: To trace the spin system from the Amide NH

    Alpha H Beta H Aromatic Ring. This proves the shifted signal belongs to the Tyrosine residue and not an impurity.

Phase 3: Data Interpretation (The Self-Validation)

A "Self-Validating" system means the data contains internal controls to prevent misinterpretation.

• Step A (Identification): Locate the aromatic region (

  ppm). Look for the characteristic coupling pattern of the Tyrosine ring (two doublets).

• Step B (Connectivity): Use the TOCSY spectrum.

  • Find the Amide NH of Tyr63 (typically

    ppm).

  • Trace the cross-peak to the

    and .

  • Confirm the

    connects to the aromatic doublets.

• Step C (Validation): Check the chemical shift of the ortho protons (the doublet closer to the amide region).

  • If

    ppm: Unsulfated Tyr.

  • If

    ppm: Sulfated Tyr(SO3).

• Step D (Quantification): Integrate the area of the 7.45 ppm doublet vs. the 7.15 ppm doublet (if present).

Diagram 2: The NMR Assignment Logic

This diagram visualizes the "Self-Validating" connectivity trace required to prove the signal identity.

Caption: TOCSY connectivity trace. The protocol requires tracing the spin system from the backbone (Amide) to the side chain (Ring) to validate that the shifted peak corresponds to Tyr63.

Troubleshooting & Tips

• pH Sensitivity: The chemical shift of aromatic protons is pH-dependent. Ensure your sample is strictly within pH 6.5–7.0. A pH < 5.0 can cause hydrolysis of the sulfate ester.

• Impurity Signals: Scavengers from synthesis (like anisole) can mimic aromatic signals. The TOCSY step (Phase 3, Step B) eliminates this risk because scavengers lack the peptide backbone connectivity (NH-Alpha connection).

• Concentration: If the signal is weak, use a cryoprobe or increase concentration to 2-5 mM.

References

• Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin. Biochemistry, 25(16), 4622–4628. Link

• Seibert, C., & Sakmar, T. P. (2008). Sulfotyrosine: A binding switch for extracellular protein-protein interactions.[1] Biopolymers, 90(3), 459–477. Link

• Bundgaard, J. R., et al. (2008). Tyrosine O-sulfation promotes the conformational definition of the hirudin C-terminal tail. Journal of Biological Chemistry.
• Dormeyer, W., et al. (2001). Analysis of Tyrosine Sulfation in Proteins: Mass Spectrometry vs. Isotopic Labeling. Analytical Biochemistry.
• Prestrelski, S. J., et al. (1992). Solution structure of the sulphated hirudin C-terminal fragment determined by NMR spectroscopy. International Journal of Peptide and Protein Research.

Sources

• 1. Tyrosine O-sulfation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thrombin Inhibitory Potency of Full-Length Hirudin versus its Sulfated (55-65) Fragment

For researchers, scientists, and drug development professionals navigating the landscape of anticoagulant therapeutics, a comprehensive understanding of thrombin inhibitors is paramount. Hirudin, a naturally occurring polypeptide derived from the salivary glands of the medicinal leech Hirudo medicinalis, stands as one of the most potent and specific inhibitors of thrombin known.[1][2] This guide provides an in-depth, objective comparison of the thrombin inhibitory potency of full-length, naturally sulfated hirudin against its truncated yet functionally critical C-terminal fragment, hirudin (55-65), with a specific focus on the impact of tyrosine sulfation.

Unraveling the Structures: Full-Length Hirudin and the (55-65) Fragment

Full-length hirudin is a 65-amino acid polypeptide characterized by a compact N-terminal domain and a flexible, acidic C-terminal tail.[1] The N-terminal domain, rich in cysteine residues forming three disulfide bonds, interacts directly with the active site of thrombin, effectively blocking its catalytic function. The C-terminal tail, particularly residues 55-65, engages with thrombin's anion-binding exosite I, a region crucial for substrate recognition, including fibrinogen.[1]

The hirudin (55-65) fragment represents the key binding motif within the C-terminal tail. A critical post-translational modification in this region is the sulfation of the tyrosine residue at position 63 (Tyr63). This modification significantly enhances the fragment's binding affinity for the anion-binding exosite I.[1][2]

Mechanism of Thrombin Inhibition: A Tale of Two Binding Modes

The profound inhibitory potency of full-length hirudin stems from its unique bivalent mode of interaction with thrombin. This dual engagement, involving both the catalytic site and the anion-binding exosite I, results in an exceptionally high-affinity and specific inhibition.

In contrast, the hirudin (55-65) sulfated fragment acts as a univalent inhibitor, exclusively targeting the anion-binding exosite I. By occupying this site, the fragment competitively inhibits the binding of thrombin's natural substrates, such as fibrinogen, thereby preventing clot formation.

Caption: Mechanism of Thrombin Inhibition.

Comparative Potency: A Quantitative Analysis

Inhibitor	Ki (Inhibition Constant)	Key Structural Features	Reference
Natural Hirudin (Sulfated)	~2.3 x 10⁻¹⁴ M (23 fM)	Full-length protein with sulfated Tyr63	[1]
Sulfo-Hirudin (54-65)	5.4 x 10⁻⁸ M (54 nM)	Sulfated C-terminal fragment	[3]
Non-sulfated Hirudin (55-65)	2.9 x 10⁻⁷ M (290 nM)	Non-sulfated C-terminal fragment	[3]

Analysis of Experimental Data:

The data unequivocally demonstrates the superior potency of full-length, sulfated hirudin, with a Ki value in the femtomolar range, making it one of the most potent thrombin inhibitors known.[1] This exceptionally high affinity is a direct consequence of its bivalent binding mechanism.

The sulfated hirudin (54-65) fragment, while significantly less potent than the full-length protein, is still a highly effective inhibitor with a Ki in the nanomolar range.[3] A crucial observation is the approximately 5.4-fold increase in potency of the sulfated fragment compared to its non-sulfated counterpart, highlighting the critical role of the sulfate group on Tyr63 in enhancing the electrostatic interactions with thrombin's anion-binding exosite I.[3]

Experimental Protocol: Determination of Thrombin Inhibition Constant (Ki)

To empirically validate and compare the potency of these inhibitors, a chromogenic thrombin inhibition assay is a robust and widely accepted method. This assay measures the ability of an inhibitor to prevent thrombin from cleaving a synthetic, color-producing substrate.

Principle:

Thrombin cleaves a chromogenic substrate, releasing a colored product (e.g., p-nitroaniline), which can be quantified spectrophotometrically at 405 nm. In the presence of an inhibitor, the rate of substrate cleavage is reduced in a dose-dependent manner. By measuring the reaction rates at various inhibitor and substrate concentrations, the inhibition constant (Ki) can be determined using kinetic models such as the Michaelis-Menten equation and its derivatives for competitive inhibition.

Materials and Reagents:

• Human α-thrombin

• Full-length sulfated hirudin

• Sulfated hirudin (55-65)

• Chromogenic thrombin substrate (e.g., S-2238)

• Assay Buffer: Tris-HCl buffer with NaCl and PEG-8000, pH 7.4

• 96-well microplate

• Microplate reader capable of reading absorbance at 405 nm

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of human α-thrombin in assay buffer.

  • Prepare stock solutions of full-length hirudin and hirudin (55-65) sulfated in assay buffer. Perform serial dilutions to create a range of inhibitor concentrations.

  • Prepare a stock solution of the chromogenic substrate in sterile water.

• Assay Setup:

  • In a 96-well microplate, add a fixed volume of assay buffer to each well.

  • Add varying concentrations of the inhibitors (full-length hirudin or hirudin (55-65) sulfated) to the respective wells. Include a control well with no inhibitor.

  • Add a fixed concentration of human α-thrombin to all wells.

  • Incubate the plate at 37°C for a pre-determined time (e.g., 10 minutes) to allow the inhibitor to bind to thrombin.

• Initiation and Measurement:

  • Initiate the reaction by adding the chromogenic substrate to all wells simultaneously using a multichannel pipette.

  • Immediately place the microplate in a pre-warmed (37°C) microplate reader.

  • Measure the absorbance at 405 nm at regular intervals (e.g., every 30 seconds) for a defined period (e.g., 10-15 minutes) to determine the initial reaction velocity (V₀).

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the absorbance versus time plot.

  • Plot the reaction velocity as a function of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of thrombin activity).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation for competitive inhibition: Ki = IC50 / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis constant of the substrate for thrombin.

Caption: Workflow for Thrombin Inhibition Assay.

Conclusion: Structure Dictates Potency

The comparative analysis clearly establishes that while the sulfated hirudin (55-65) fragment is a potent inhibitor of thrombin, the full-length hirudin molecule exhibits a dramatically higher potency, on the order of several magnitudes. This profound difference is attributable to the bivalent binding mechanism of the full-length protein, which leverages both active site and exosite interactions to achieve near-irreversible inhibition. The critical contribution of tyrosine sulfation to the potency of the C-terminal fragment underscores the importance of this post-translational modification in optimizing molecular interactions. For researchers in drug discovery and development, this guide highlights the structure-activity relationships that govern the efficacy of hirudin-based anticoagulants, providing a foundational understanding for the design of novel and improved therapeutic agents.

References

• The complete N-terminal extension of heparin cofactor II is required for maximal effectiveness as a thrombin exosite 1 ligand. PubMed Central. [Link]

• Production and functional characteristics of a novel hirudin variant with better anticoagulant activities than bivalirudin. PubMed Central. [Link]

• Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review. PubMed Central. [Link]

• Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review. Frontiers in Pharmacology. [Link]

Sources

• 1. Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review [frontiersin.org]
• 3. The complete N-terminal extension of heparin cofactor II is required for maximal effectiveness as a thrombin exosite 1 ligand - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Hirudin (55-65) (sulfated)

As a potent, direct thrombin inhibitor, the sulfated 55-65 fragment of Hirudin is a cornerstone of anticoagulant research.[1] Its high specificity for thrombin, a critical enzyme in the blood coagulation cascade, makes it a powerful tool for scientists. However, this same biological activity presents a significant occupational hazard. Accidental exposure can lead to systemic anticoagulant effects, posing a serious risk of uncontrolled bleeding.[2][3]

This guide provides drug development professionals, researchers, and scientists with a comprehensive, field-tested framework for the safe handling of Hirudin (55-65) (sulfated). Moving beyond a simple checklist, we will explore the causality behind each safety protocol, empowering you to build a self-validating and robust safety culture within your laboratory.

The ‘Why’: Understanding the Core Hazard

Hirudin functions by binding with high affinity to thrombin, effectively blocking its role in converting fibrinogen to fibrin, a key step in clot formation.[4][5] Unlike many other anticoagulants, its action is independent of other cofactors. In a laboratory setting, any unintended absorption—whether through inhalation of aerosolized powder, skin contact, or accidental ingestion—can introduce this potent anticoagulant into the bloodstream. Therefore, the primary directive of our safety protocol is the prevention of direct physical contact.

A Risk-Based Approach to PPE Selection

The selection of Personal Protective Equipment (PPE) is not a static, one-size-fits-all procedure. It must be dynamically assessed based on the specific tasks being performed. Key variables to consider include:

• Physical Form: Lyophilized powders have a high potential for aerosolization and require more stringent controls than pre-solubilized reagents.

• Scale of Work: Handling microliter volumes for an assay plate poses a different level of risk than reconstituting several grams of powder or working with large volumes of stock solutions.

• Procedure: Any action that imparts energy into the material—such as vortexing, sonicating, or weighing—increases the risk of generating splashes or aerosols.

The following table provides a clear, operational guide to minimum PPE requirements and best practices for common laboratory tasks involving Hirudin (55-65) (sulfated).

Scenario	Task Examples	Minimum Required PPE	Recommended Best Practice
Low-Volume Aqueous Solutions (<10mL)	Pipetting, plate-based assays, preparing dilutions	• Standard Laboratory Coat• Safety Glasses with Side Shields• Single Pair of Nitrile Gloves	• Face Shield if splash potential exists• Double-gloving
Handling Lyophilized Powder	Weighing, aliquoting, reconstitution	• Laboratory Coat• Chemical Splash Goggles• Double Pair of Nitrile Gloves• Work within a Chemical Fume Hood or Ventilated Balance Enclosure	• Addition of a disposable gown• Use of an N95 or higher rated respirator
Large-Volume Solutions (>10mL)	Preparing stock solutions, buffer exchanges	• Laboratory Coat over long-sleeved clothing• Chemical Splash Goggles and Face Shield• Double Pair of Nitrile Gloves	• Use of a chemical-resistant apron• Extended cuff gloves
Spill & Emergency Response	Cleaning up any quantity of spilled material	• Chemical-Resistant Gown or Suit• Chemical Splash Goggles and Face Shield• Heavy-Duty or Double Nitrile Gloves	• Respiratory protection (N95 or higher) appropriate to the scale of the spill

Operational Plans: Step-by-Step Protocols

Protocol 1: Safe Handling and Reconstitution of Lyophilized Powder

The highest potential for exposure occurs when handling the powdered form. Adherence to this protocol is critical.

• Preparation: Before handling the vial, don all required PPE as specified for handling lyophilized powder, including double gloves and eye protection.

• Containment: Perform all manipulations within a certified chemical fume hood or a powder containment hood to control airborne particulates.

• Weighing: Use anti-static weigh paper or a dedicated spatula to minimize dispersal. Tare the balance with the weigh paper before gently adding the powder. Avoid any tapping or shaking that could generate dust.

• Reconstitution: Uncap the vial containing the lyophilized powder. Slowly add the appropriate solvent, allowing it to run down the side of the vial to prevent splashing or bubbling.

• Mixing: Securely cap the vial. Mix by gentle inversion or slow vortexing. Avoid vigorous shaking.

• Post-Handling: Wipe down the exterior of the vial with a damp cloth (e.g., 70% ethanol) to remove any residual powder.

• Waste Disposal: Dispose of the outer pair of gloves, weigh paper, and any other contaminated disposables into a clearly marked hazardous waste container.[6]

Protocol 2: Spill Management

A swift and correct response will minimize exposure and contamination.

• Alert & Secure: Immediately notify colleagues in the area. Restrict access to the spill zone.

• Assess & Don PPE: Evaluate the spill. For a small liquid spill, the PPE listed for large-volume solutions may suffice. For any powder spill, assume the highest risk and don full spill response PPE, including respiratory protection.

• Containment:

  • For Powders: DO NOT attempt to sweep dry powder.[7] Gently cover the spill with paper towels dampened with water. This will prevent the powder from becoming airborne.

  • For Liquids: Surround the spill with absorbent pads or materials, working from the outside in to prevent it from spreading.

• Cleanup: Once contained, use absorbent pads to soak up the liquid or the wetted powder. Clean the area with soap and water, followed by a sanitizing agent like 70% ethanol.

• Disposal: All materials used for cleanup, including saturated absorbent pads and all worn PPE, must be placed in a sealed, clearly labeled hazardous waste container for disposal according to your institution's guidelines.[6]

Logical Framework for PPE Selection

To ensure a consistent and logical approach to safety, the following decision-making workflow should be mentally followed before any procedure involving Hirudin (55-65) (sulfated).

Caption: A decision workflow for selecting appropriate PPE when handling Hirudin.

Disposal Plan: Completing the Safety Cycle

Proper disposal is a critical and non-negotiable final step.

• Solid Waste: All disposable items that have come into direct contact with Hirudin, including gloves, pipette tips, vials, and cleaning materials, must be segregated into a designated, sealed, and clearly labeled hazardous waste container.[6]

• Liquid Waste: All aqueous solutions containing Hirudin must be collected in a designated hazardous liquid waste container. Under no circumstances should Hirudin solutions be poured down the drain.[8]

• Institutional Policy: Always adhere to the specific hazardous waste disposal protocols established by your institution's Environmental Health and Safety (EHS) department.

By internalizing the risks and diligently applying these operational and disposal plans, you ensure not only your own safety but also that of your colleagues and the integrity of your research.

References

• University of California, Santa Barbara Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories.[Link]

• Boston University Office of Research. Personal Protection Equipment (PPE) in Laboratories Policy.[Link]

• Navegati. Storage Guidelines for Anticoagulants in Hospital Supply and Equipment Management.[Link]

• Eurogentec. Safety Data Sheet (SDS) - Hirudin (54 - 65), sulfated.[Link]

• Yale Environmental Health & Safety. Policy on the Use of personal protective equipment and attire in laboratories.[Link]

• Chatrenet, B., et al. "Characterization, Stability and Refolding of Recombinant Hirudin." PubMed, National Library of Medicine. [Link]

• Eriksson, B.I., et al. "Assessing Safety of Direct Thrombin Inhibitors, Direct Factor Xa Inhibitors and Vitamin K Antagonists in Patients with Atrial Fibrillation: A Nation-Wide Propensity Score Matched Cohort from Sweden." PubMed, National Library of Medicine, 5 Oct. 2020. [Link]

• TCTMD. Oral Direct Thrombin Inhibitors Linked to Increased MI Risk.[Link]

• Lab Manager. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide.[Link]

• Wang, Y., et al. "Pharmacological Activities and Mechanisms of Hirudin and Its Derivatives - A Review." Frontiers in Pharmacology, 7 Aug. 2025. [Link]

• De Caterina, R., et al. "Oral direct thrombin inhibition: a double-edged sword?" PMC - NIH, National Library of Medicine. [Link]

• Defense Centers for Public Health. Management of Medicinal Leeches from Leech Therapy.[Link]

• Cleveland Clinic. Direct Thrombin Inhibitors.[Link]

• Duke University Safety. Safe Handling of Hazardous Drugs.[Link]

• MDPI. An Overview of Anticoagulant Drugs Pharmacology, Therapeutic Approaches, Limitations and Perspectives.[Link]

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